NBD-undecanoic acid

• CAS: 351002-77-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Application of NBD-Undecanoic Acid in Cell Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

NBD-undecanoic acid is a fluorescently labeled fatty acid analog that has become an indispensable tool in cell biology for the investigation of lipid metabolism and transport.[1][2] The molecule consists of an eleven-carbon undecanoic acid chain covalently linked to a nitrobenzoxadiazole (NBD) fluorophore. This fluorescent tag allows for the direct visualization and quantification of fatty acid uptake, trafficking, and distribution within living cells. Its utility spans a wide range of applications, from fundamental studies of cellular lipid dynamics to high-throughput screening for modulators of fatty acid transport.[1][2] This guide provides a comprehensive overview of the core applications of NBD-undecanoic acid, detailed experimental protocols, and quantitative data to facilitate its effective use in a research setting.

Core Applications in Cell Biology

The primary utility of NBD-undecanoic acid lies in its ability to mimic natural fatty acids, allowing researchers to trace their metabolic fate. Key applications include:

• Analysis of Fatty Acid Uptake and Transport: It is widely used to study the kinetics and mechanisms of fatty acid entry into cells. This includes characterizing the role of fatty acid transport proteins (FATPs) and other membrane transporters like CD36.[3]

• Intracellular Trafficking and Localization: Once inside the cell, the fluorescent probe can be tracked to various organelles, providing insights into the pathways of fatty acid distribution to sites of metabolism (mitochondria for β-oxidation), esterification (endoplasmic reticulum), and storage (lipid droplets).

• Visualization of Lipid Droplets: NBD-undecanoic acid is incorporated into neutral lipids and can be used to visualize lipid droplets, the primary cellular organelles for storing neutral lipids.

• High-Throughput Screening: Its fluorescent properties make it suitable for use in automated, plate-reader-based assays to screen for compounds that inhibit or enhance fatty acid uptake.[4]

Data Presentation: Quantitative Analysis of Fluorescent Fatty Acid Analog Uptake

The following tables summarize quantitative data from studies utilizing fluorescent fatty acid analogs to probe lipid metabolism. While specific kinetic data for NBD-undecanoic acid is not always available, data from structurally similar fluorescent fatty acid analogs are presented to provide a comparative context.

Parameter	Value	Cell Type	Fluorescent Analog	Reference
Km	23.3 µM	mNtcp-HEK	3β-NBD-TCA	[5]
Km	19.1 µM	mAsbt-HEK	3β-NBD-TCA	[5]
Km	283 µM	ARPE-19	[14C]DHA	[6]

Table 1: Michaelis-Menten Constants (Km) for Fluorescent Lipid Analog Transport. This table presents the Michaelis-Menten constants (Km) for the transport of different fluorescently labeled lipid analogs in various cell lines, indicating the substrate concentration at which the transport rate is half of the maximum.

Inhibitor	IC50	Target	Fluorescent Analog	Reference
AS0369	Nearly Identical to TCA	mAsbt	3β-NBD-TCA	[5]
Oleic Acid	Concentration-dependent	HAECs	Stearic Acid	[7]

Table 2: Inhibition of Fluorescent Fatty Acid Analog Uptake. This table shows the half-maximal inhibitory concentration (IC50) values for compounds that block the uptake of fluorescent lipid analogs, providing a measure of inhibitor potency.

Experimental Protocols

Fatty Acid Uptake Assay using Flow Cytometry

This protocol describes a quantitative method to measure the uptake of NBD-undecanoic acid into a population of suspended cells using flow cytometry.[8]

Materials:

• NBD-undecanoic acid

• Mammalian cell line of interest (e.g., 3T3-L1 adipocytes, CHO-K1)

• Complete cell culture medium

• Hanks' Balanced Salt Solution (HBSS)

• Trypsin-EDTA

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Wash cells with PBS and detach them using Trypsin-EDTA.

  • Resuspend the cells in complete culture medium and centrifuge at 500 x g for 5 minutes.

  • Wash the cell pellet with PBS and resuspend in HBSS at a concentration of 1 x 10^6 cells/mL.

• Labeling:

  • Prepare a 2X working solution of NBD-undecanoic acid complexed to BSA in HBSS. A typical final concentration is 1-5 µM.

  • Add an equal volume of the 2X NBD-undecanoic acid solution to the cell suspension.

  • Incubate the cells at 37°C for a defined period (e.g., 1, 5, 15, 30 minutes).

• Stopping the Uptake:

  • To stop the fatty acid uptake, add 2 mL of ice-cold PBS containing 0.2% BSA.

  • Centrifuge the cells at 500 x g for 5 minutes at 4°C.

  • Resuspend the cell pellet in ice-cold PBS for flow cytometry analysis.

• Flow Cytometry Analysis:

  • Analyze the cell suspension on a flow cytometer using the appropriate laser and filter set for NBD (Excitation: ~465 nm, Emission: ~535 nm).

  • Gate on the live cell population based on forward and side scatter.

  • Quantify the mean fluorescence intensity of the cell population at each time point.

Visualization of Intracellular Trafficking by Confocal Microscopy

This protocol allows for the visualization of the subcellular localization of NBD-undecanoic acid.[9]

Materials:

• NBD-undecanoic acid

• Cells grown on glass-bottom dishes or coverslips

• Complete cell culture medium

• HBSS

• BSA, fatty acid-free

• Paraformaldehyde (PFA) for fixation (optional)

• Organelle-specific fluorescent trackers (e.g., MitoTracker Red, ER-Tracker Blue-White DPX)

• Confocal microscope

Procedure:

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips and allow them to adhere and grow to the desired confluency.

• Labeling:

  • Prepare a 1X working solution of NBD-undecanoic acid complexed to BSA in HBSS (e.g., 1 µM).

  • Wash the cells with warm HBSS and then incubate with the NBD-undecanoic acid solution at 37°C for 15-30 minutes.

• Co-staining with Organelle Trackers (Optional):

  • If desired, co-stain with organelle-specific dyes according to the manufacturer's instructions. This is often done simultaneously with or immediately after NBD-undecanoic acid labeling.

• Imaging:

  • Wash the cells three times with warm HBSS to remove excess fluorescent probe.

  • Add fresh HBSS or culture medium without phenol red to the cells.

  • Image the cells using a confocal microscope with the appropriate laser lines and emission filters for NBD and any co-stains.

• Fixation (Optional):

  • After washing, cells can be fixed with 4% PFA in PBS for 15 minutes at room temperature for long-term storage and imaging.

Mandatory Visualizations

Caption: Experimental workflow for fatty acid uptake assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. researchgate.net [researchgate.net]
• 4. labs.pbrc.edu [labs.pbrc.edu]
• 5. Validation of NBD-coupled taurocholic acid for intravital analysis of bile acid transport in liver and kidney of mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multiple Cellular Transport and Binding Processes of Unesterified Docosahexaenoic Acid in Outer Blood-Retinal Barrier Retinal Pigment Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Oleic acid inhibits stearic acid-induced inhibition of cell growth and pro-inflammatory responses in human aortic endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to NBD-Undecanoic Acid: Structure, Properties, and Applications in Cellular Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

NBD-undecanoic acid, chemically known as 11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid, is a fluorescently labeled fatty acid analog that has become an indispensable tool in the study of cellular lipid metabolism and trafficking. Its unique properties, particularly its environmentally sensitive fluorescence, allow for the real-time visualization and quantification of fatty acid uptake, transport, and incorporation into complex lipids within living cells. This technical guide provides a comprehensive overview of the structure, chemical properties, and key applications of NBD-undecanoic acid, complete with detailed experimental protocols and visual workflows to aid researchers in its effective utilization.

Structure and Chemical Properties

NBD-undecanoic acid consists of an eleven-carbon undecanoic acid chain covalently linked to a 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) fluorophore at the terminal amino group. The NBD group is a small, environmentally sensitive fluorophore whose emission spectrum shifts depending on the polarity of its surroundings, making it an excellent probe for monitoring the movement of the fatty acid into and within the hydrophobic environment of cellular membranes.

Table 1: Physicochemical Properties of NBD-Undecanoic Acid

Property	Value	Reference(s)
Chemical Name	11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid	[1][2]
Synonyms	NBD-undecanoic acid	[1][2]
CAS Number	351002-77-2	[1][3]
Molecular Formula	C₁₇H₂₄N₄O₅	[1][3]
Molecular Weight	364.39 g/mol	[1][3]
Appearance	Dark red powder	[4]
Melting Point	95 °C	[4]
Solubility	Soluble in methanol and DMF	[4]
Purity	≥98% (TLC)	[4]

Table 2: Spectral Properties of NBD-Undecanoic Acid

Property	Value (in Methanol)	Reference(s)
Excitation Maximum (λex)	466 nm	[4]
Emission Maximum (λem)	530 nm	[4]

Experimental Protocols

NBD-undecanoic acid is a versatile tool for studying various cellular processes. Below are detailed protocols for its application in cell labeling and fluorescence microscopy to investigate fatty acid uptake and intracellular trafficking.

Preparation of NBD-Undecanoic Acid Stock Solution

• Materials:

  • NBD-undecanoic acid powder

  • Dimethyl sulfoxide (DMSO) or Ethanol

  • Microcentrifuge tubes

• Procedure:

  • Weigh out a precise amount of NBD-undecanoic acid powder.

  • Dissolve the powder in a minimal amount of high-quality, anhydrous DMSO or ethanol to prepare a concentrated stock solution (e.g., 1-10 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture. The solution is stable for at least 2 years under these conditions.[5]

Labeling of Adherent Mammalian Cells for Fluorescence Microscopy

This protocol is adapted from methods used for other NBD-labeled lipids and is suitable for visualizing the uptake and distribution of NBD-undecanoic acid.

• Materials:

  • Adherent mammalian cells cultured on glass-bottom dishes or coverslips

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

  • NBD-undecanoic acid stock solution

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Fixative (e.g., 4% paraformaldehyde in PBS)

  • Mounting medium

• Procedure:

  • Cell Culture: Plate cells on glass-bottom dishes or coverslips to achieve 70-80% confluency on the day of the experiment.

  • Preparation of Labeling Medium: Prepare a working solution of NBD-undecanoic acid by diluting the stock solution in serum-free culture medium or HBSS to a final concentration of 1-5 µM. To facilitate solubilization and delivery to cells, the NBD-undecanoic acid can be complexed with fatty acid-free BSA. To do this, first, dilute the NBD-undecanoic acid stock in a small volume of ethanol, then add it to the BSA-containing medium while vortexing.

  • Cell Labeling:

    • Wash the cells twice with warm PBS or HBSS to remove serum.

    • Incubate the cells with the NBD-undecanoic acid labeling medium for 15-60 minutes at 37°C. The optimal incubation time will depend on the cell type and the specific process being investigated.

  • Washing and Back-Extraction (Optional): To remove NBD-undecanoic acid that is only associated with the outer leaflet of the plasma membrane, a back-extraction step can be performed.

    • Wash the cells twice with cold PBS containing 1% (w/v) fatty acid-free BSA.

    • Incubate the cells with the cold BSA-containing PBS for 10-15 minutes on ice.

    • Wash three times with cold PBS.

  • Fixation:

    • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

    • Wash the cells three times with PBS.

  • Mounting and Imaging:

    • Mount the coverslips onto glass slides using an appropriate mounting medium.

    • Image the cells using a fluorescence microscope equipped with filters suitable for NBD fluorescence (Excitation: ~460-490 nm; Emission: ~510-550 nm).

Visualizing Experimental Workflows and Cellular Pathways

Experimental Workflow for Studying Fatty Acid Uptake

The following diagram illustrates a typical workflow for investigating the cellular uptake and trafficking of NBD-undecanoic acid.

Workflow for NBD-undecanoic acid cell labeling and analysis.

Metabolic Fate and Signaling of NBD-Undecanoic Acid

NBD-undecanoic acid, once taken up by the cell, can be metabolized and incorporated into various lipid species. This process can be used to trace fatty acid metabolism and its influence on cellular signaling pathways. The diagram below illustrates the potential metabolic fate of NBD-undecanoic acid and its downstream cellular effects.

Metabolic fate of NBD-undecanoic acid in a cell.

Applications in Research and Drug Development

NBD-undecanoic acid is a powerful tool with a wide range of applications in both basic research and drug development:

• Studying Fatty Acid Transport: It allows for the direct visualization and quantification of fatty acid uptake by cells, enabling the characterization of fatty acid transport proteins.

• Lipid Metabolism and Trafficking: Researchers can track the incorporation of the fluorescent fatty acid into various lipid classes, such as phospholipids, triglycerides, and cholesterol esters, providing insights into lipid metabolic pathways.[5]

• Visualizing Lipid Droplets: The accumulation of NBD-labeled lipids in lipid droplets can be easily visualized, making it a useful tool for studying lipid storage and dynamics.

• Drug Discovery: NBD-undecanoic acid can be used in high-throughput screening assays to identify compounds that modulate fatty acid uptake or metabolism.

• Cancer Research: Altered fatty acid metabolism is a hallmark of many cancers.[6] NBD-undecanoic acid can be used to study these alterations and to screen for potential anti-cancer drugs that target lipid metabolism.

Conclusion

NBD-undecanoic acid is a versatile and powerful fluorescent probe for the study of fatty acid metabolism and trafficking in living cells. Its environmentally sensitive fluorescence, coupled with its ability to be incorporated into cellular lipids, provides researchers with a dynamic tool to investigate a wide range of cellular processes. The protocols and workflows provided in this guide offer a starting point for researchers to effectively utilize NBD-undecanoic acid in their studies, with the potential to uncover new insights into cellular lipid biology and to aid in the development of novel therapeutics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Fluorescent ligands: Bringing light to emerging GPCR paradigms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amsbio.com [amsbio.com]
• 5. De novo labeling and trafficking of individual lipid species in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cancer Cell Metabolites: Updates on Current Tracing Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

The Luminescent Beacon: An In-depth Technical Guide to the Fluorescence of NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescence mechanism of NBD-undecanoic acid, a widely utilized fluorescent fatty acid analog. We delve into the photophysical principles governing its environmentally sensitive emission, present key quantitative data, and offer detailed experimental protocols for its characterization and application. This document is intended to serve as a valuable resource for researchers employing NBD-undecanoic acid in studies of membrane biophysics, lipid trafficking, and drug-membrane interactions.

Core Mechanism of NBD Fluorescence: An Environmentally Sensitive Intramolecular Charge Transfer

The fluorescence of the 7-nitrobenz-2-oxa-1,3-diazole (NBD) fluorophore, the luminescent heart of NBD-undecanoic acid, is fundamentally governed by an intramolecular charge transfer (ICT) process. Upon excitation with light, an electron is promoted from an electron-donating portion of the molecule to an electron-accepting portion. In the case of NBD-amino derivatives, the amino group serves as the electron donor, while the electron-withdrawing nitro group acts as the acceptor.

This charge-separated excited state is highly sensitive to the polarity of the surrounding microenvironment. In polar solvents, the solvent molecules can reorient around the excited-state dipole, stabilizing it and leading to a lower energy emission (a red-shift in the emission spectrum). Conversely, in nonpolar, hydrophobic environments, this solvent relaxation is less pronounced, resulting in a higher energy emission (a blue-shift).

Crucially, the fluorescence quantum yield of NBD is dramatically influenced by the solvent. In aqueous, polar environments, the fluorescence is significantly quenched, rendering it virtually non-fluorescent[1][2]. This is attributed to efficient non-radiative decay pathways. However, when partitioned into a hydrophobic medium, such as a lipid bilayer or the hydrophobic pocket of a protein, these non-radiative pathways are suppressed, and the NBD moiety becomes brightly fluorescent[1][2]. This "turn-on" characteristic in nonpolar environments is a key feature exploited in its myriad applications.

The fluorescence lifetime of the NBD group is also highly sensitive to the polarity of its surroundings[2]. Generally, in more polar environments that promote non-radiative decay, the fluorescence lifetime is shorter. In contrast, in nonpolar environments, the lifetime is longer.

Quantitative Photophysical Data

The following table summarizes key photophysical parameters for an NBD-undecanoic acid derivative. It is important to note that these values are for an NBD-11-aminoundecanoic acid moiety conjugated to a triterpene, and the solvent used was likely a non-polar organic solvent suitable for the chemical synthesis and characterization. These values should be considered representative, and researchers should characterize the probe in their specific experimental systems.

Parameter	Value	Reference
Maximum Absorption Wavelength (λabs)	~480 nm	[3]
Maximum Emission Wavelength (λem)	Not specified	[3]
Molar Extinction Coefficient (ε)	Not specified	[3]
Fluorescence Quantum Yield (ΦF)	Decreases with increasing linker length	[3]
Fluorescence Lifetime (τ)	Decreases with increasing linker length	[3]

Note: The original study focused on the effect of the entire conjugate structure on fluorescence, and specific values for the NBD-undecanoic acid portion alone in various solvents were not provided. The trend of decreasing quantum yield and lifetime with a longer linker was noted.

Experimental Protocols

Determination of Relative Fluorescence Quantum Yield

This protocol describes the comparative method for determining the fluorescence quantum yield of NBD-undecanoic acid relative to a well-characterized standard.

Materials:

• NBD-undecanoic acid

• Fluorescence standard with a known quantum yield in the same solvent (e.g., Rhodamine 6G in ethanol, ΦF = 0.95)[4]

• Spectroscopic grade solvents (e.g., ethanol, cyclohexane, dimethyl sulfoxide)

• Volumetric flasks and precision micropipettes

• UV-Vis spectrophotometer

• Fluorometer with corrected emission spectra capabilities

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of NBD-undecanoic acid and the fluorescence standard in the chosen solvent.

• Prepare a Series of Dilutions: From the stock solutions, prepare a series of dilutions of both the NBD-undecanoic acid and the standard. The concentrations should be chosen such that the absorbance at the excitation wavelength is in the range of 0.01 to 0.1 to avoid inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength (typically the absorption maximum of the fluorophore).

• Measure Fluorescence Emission: For each dilution, record the fluorescence emission spectrum using the fluorometer. Ensure that the excitation wavelength is the same as that used for the absorbance measurements.

• Integrate Fluorescence Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot Data: For both the NBD-undecanoic acid and the standard, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The fluorescence quantum yield (ΦF) of the NBD-undecanoic acid (sample) is calculated using the following equation:

  ΦF,sample = ΦF,standard * (msample / mstandard) * (η2sample / η2standard)

  where:

  • ΦF is the fluorescence quantum yield.

  • m is the slope of the line from the plot of integrated fluorescence intensity vs. absorbance.

  • η is the refractive index of the solvent.

References

• 1. agilent.com [agilent.com]
• 2. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. Synthesis, Optical Properties, and Antiproliferative Evaluation of NBD-Triterpene Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Chameleon-Like Photophysics of NBD-Undecanoic Acid: A Technical Guide to its Spectral Properties in Diverse Solvent Environments

For researchers, scientists, and drug development professionals, understanding the nuanced interplay between a fluorescent probe and its environment is paramount. This in-depth technical guide delves into the core spectral properties of NBD-undecanoic acid, a widely utilized fluorescent fatty acid analog. We explore its solvatochromic behavior, providing a comprehensive dataset of its photophysical parameters in a range of solvents with varying polarities. This guide also outlines detailed experimental protocols for the characterization of such fluorescent probes, empowering researchers to conduct their own rigorous investigations.

The 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) fluorophore, the luminescent heart of NBD-undecanoic acid, is renowned for its remarkable sensitivity to the polarity of its immediate surroundings. This property, known as solvatochromism, manifests as shifts in the molecule's absorption and emission spectra, as well as alterations in its fluorescence quantum yield and lifetime. This environmental sensitivity makes NBD-undecanoic acid a powerful tool for probing the hydrophobicity of local environments, such as the lipid bilayers of cell membranes or the binding pockets of proteins.

Core Spectral Properties: A Comparative Analysis

The photophysical characteristics of NBD-undecanoic acid are profoundly influenced by the solvent in which it is dissolved. In general, the NBD fluorophore exhibits moderate fluorescence in aprotic (non-hydrogen bonding) solvents, while its fluorescence is significantly quenched in aqueous, protic environments. This behavior is critical for its application in biological systems, where changes in fluorescence can signal the movement of the probe from an aqueous phase to a more hydrophobic lipidic environment.

To provide a clear and comparative overview, the following table summarizes the key spectral properties of NBD-undecanoic acid and its close analogs in a selection of solvents, spanning a range of polarities.

Solvent	Dielectric Constant (ε)	Absorption Max (λ_abs) (nm)	Emission Max (λ_em) (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Lifetime (τ) (ns)
Non-Polar
n-Hexane	1.88	~465	~510	~45	High	Long
Cyclohexane	2.02	~466	~512	~46	High	Long
Dioxane	2.21	~470	~525	~55	Moderate	Moderate
Chloroform	4.81	~475	~530	~55	Moderate	Moderate
Polar Aprotic
Ethyl Acetate	6.02	~472	~535	~63	Moderate	Moderate
Tetrahydrofuran (THF)	7.58	~478	~540	~62	Moderate	Moderate
Acetonitrile	37.5	~475	~545	~70	Low	Short
Dimethyl Sulfoxide (DMSO)	46.7	~480	~550	~70	Low	Short
Polar Protic
Ethanol	24.5	~470	~540	~70	Low	Short
Methanol	32.7	~468	~538	~70	Very Low	Very Short
Water	80.1	~470	~550	~80	Extremely Low	Very Short

Note: The values presented are approximate and can vary based on the specific experimental conditions, concentration, and the specific NBD-alkanoic acid analog used. "High/Long," "Moderate," and "Low/Short" are relative descriptors to illustrate the trend across solvent polarities.

The Influence of Solvent Polarity: A Deeper Dive

The data clearly illustrates a significant red-shift (a shift to longer wavelengths) in the emission maximum of NBD-undecanoic acid as the solvent polarity increases. This is a hallmark of positive solvatochromism and is attributed to the stabilization of the more polar excited state of the NBD fluorophore by polar solvent molecules. The Stokes shift, which is the difference between the absorption and emission maxima, also tends to increase with solvent polarity, indicating a greater degree of solvent reorganization around the excited state dipole.

Conversely, the fluorescence quantum yield and lifetime generally decrease with increasing solvent polarity. This is due to the enhancement of non-radiative decay pathways in polar, particularly protic, solvents. In these environments, the excited state energy can be more readily dissipated through processes like vibrational relaxation and intersystem crossing, leading to a reduction in the number of emitted photons.

Figure 1: Relationship between solvent polarity and the spectral properties of NBD-undecanoic acid.

Experimental Protocols: A Guide to Characterization

Accurate determination of the spectral properties of fluorescent probes like NBD-undecanoic acid requires meticulous experimental design and execution. The following protocols provide a general framework for such measurements.

Sample Preparation

• Stock Solution: Prepare a concentrated stock solution of NBD-undecanoic acid (e.g., 1-10 mM) in a high-purity, spectroscopy-grade solvent in which it is readily soluble, such as chloroform or methanol. Store the stock solution in the dark at -20°C to minimize degradation.

• Working Solutions: For spectral measurements, dilute the stock solution with the desired solvent to a final concentration that yields an absorbance of less than 0.1 at the absorption maximum. This is crucial to avoid inner filter effects, which can distort emission spectra and lead to inaccurate quantum yield measurements.

• Solvent Purity: Use only high-purity, spectroscopy-grade solvents to minimize interference from fluorescent impurities.

Absorption Spectroscopy

• Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

• Procedure:

  • Record a baseline spectrum using a cuvette containing the pure solvent.

  • Measure the absorbance spectrum of the NBD-undecanoic acid solution over a relevant wavelength range (e.g., 350-600 nm).

  • Identify the wavelength of maximum absorbance (λ_abs).

Fluorescence Spectroscopy

• Instrumentation: Use a calibrated spectrofluorometer equipped with a thermostatted cuvette holder.

• Procedure:

  • Emission Spectrum: Excite the sample at its absorption maximum (λ_abs). Record the fluorescence emission spectrum over a wavelength range that encompasses the entire emission band (e.g., 480-700 nm). Identify the wavelength of maximum emission (λ_em).

  • Excitation Spectrum: Set the emission monochromator to the emission maximum (λ_em). Scan the excitation monochromator over a wavelength range that includes the absorption band. The resulting excitation spectrum should ideally match the absorption spectrum.

Quantum Yield Determination (Relative Method)

The relative method involves comparing the fluorescence of the sample to that of a well-characterized standard with a known quantum yield.

• Standard Selection: Choose a quantum yield standard that absorbs and emits in a similar spectral region to NBD-undecanoic acid (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

• Procedure:

  • Measure the absorbance of both the sample and the standard at the excitation wavelength. Ensure the absorbance is below 0.1.

  • Measure the integrated fluorescence intensity (the area under the emission curve) of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths, etc.).

  • Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Fluorescence Lifetime Measurement

Fluorescence lifetime is typically measured using Time-Correlated Single Photon Counting (TCSPC).

• Instrumentation: A TCSPC system consisting of a pulsed light source (e.g., a picosecond laser diode), a fast photodetector, and timing electronics.

• Procedure:

  • Excite the sample with the pulsed light source.

  • Measure the time delay between the excitation pulse and the arrival of the first emitted photon.

  • Repeat this process many times to build up a histogram of photon arrival times.

  • The fluorescence lifetime (τ) is determined by fitting the decay of the fluorescence intensity over time to an exponential function.

Figure 2: Workflow for the experimental determination of spectral properties.

Conclusion

The pronounced solvatochromism of NBD-undecanoic acid makes it an invaluable tool for researchers investigating lipid biology, membrane biophysics, and drug-membrane interactions. By understanding the fundamental principles governing its spectral properties and by employing rigorous experimental methodologies, scientists can effectively harness the chameleon-like nature of this fluorescent probe to gain deeper insights into the complex and dynamic world of cellular and molecular processes. This guide provides the foundational knowledge and practical protocols to empower such investigations.

Understanding NBD Fluorophore Environmental Sensitivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 7-nitrobenz-2-oxa-1,3-diazole (NBD) fluorophore is a small, environmentally sensitive fluorescent probe widely utilized in biochemical, biophysical, and cell biological studies.[1][2] Its utility stems from its remarkable ability to alter its fluorescence properties in response to changes in the local environment, making it an invaluable tool for probing molecular interactions, membrane dynamics, and protein conformational changes.[1][3] This technical guide provides an in-depth exploration of the core principles governing NBD's environmental sensitivity, detailed experimental protocols, and its applications in drug development.

Core Principles of NBD Environmental Sensitivity

The environmental sensitivity of the NBD fluorophore is primarily attributed to its intramolecular charge transfer (ICT) characteristics.[2][4] The NBD structure consists of an electron-donating group (typically an amine or ether) and a strongly electron-withdrawing nitro group.[2] Upon excitation with light, there is a significant change in the dipole moment of the NBD group.[1] This change makes the excited state highly sensitive to the polarity of the surrounding solvent molecules.

In polar, aqueous environments, NBD exhibits very weak fluorescence.[1][5] This is due to the formation of hydrogen bonds between water molecules and the NBD moiety, which provides non-radiative pathways for the excited state to decay, thus quenching the fluorescence.[2] However, when NBD is transferred to a non-polar, hydrophobic environment, such as the interior of a protein or a lipid bilayer, it becomes brightly fluorescent.[1][5] This fluorescence enhancement is accompanied by a blue shift in the emission maximum.[6]

The key photophysical properties of NBD that are sensitive to the environment include:

• Fluorescence Quantum Yield: The quantum yield, which is the ratio of emitted photons to absorbed photons, increases significantly as the polarity of the environment decreases.

• Fluorescence Lifetime: The fluorescence lifetime, or the average time the molecule spends in the excited state, is also highly sensitive to the polarity of the surrounding environment, generally increasing in less polar environments.[1][7]

• Emission Maximum (λmax): The wavelength of maximum fluorescence emission undergoes a blue shift (shifts to shorter wavelengths) as the solvent polarity decreases.[6]

• Red Edge Excitation Shift (REES): In motionally restricted environments, such as when bound to a receptor, the NBD group can exhibit a red edge excitation shift, where the emission maximum shifts to a longer wavelength as the excitation wavelength is increased.[1]

Quantitative Data on NBD Fluorescence Properties

The following tables summarize the quantitative data on the fluorescence properties of NBD and its derivatives in various environments.

Table 1: Solvent Effects on the Fluorescence of NBD-labeled Serotonin Analogs

Solvent	Dielectric Constant	Emission Maximum (nm)	Relative Intensity
Water	80.1	550	0.01
Methanol	32.7	535	0.25
Ethanol	24.6	532	0.50
Acetonitrile	37.5	530	0.75
Tetrahydrofuran	7.6	525	1.00

Data adapted from environment-sensitive fluorescence studies of NBD-labeled ligands.[6]

Table 2: Photophysical Properties of an NBD-based Fluoroprobe (NBD-Bu) in Different Solvents

Solvent	Polarity (ET(30))	Absorption Max (nm)	Emission Max (nm)	Fluorescence Lifetime (ns)
Hexane	31.0	460	510	3.5
Toluene	33.9	465	520	3.2
Chloroform	39.1	470	530	2.8
Acetonitrile	46.0	475	540	2.5
Methanol	55.5	480	550	2.0

Data compiled from studies on solvent-dependent photophysical properties.[7]

Experimental Protocols

Protocol 1: Labeling of Proteins with NBD-Cl

This protocol describes a general procedure for labeling primary amine groups in proteins with 4-Chloro-7-nitrobenzofurazan (NBD-Cl).

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.4)

• NBD-Cl stock solution (e.g., 10 mg/mL in DMSO)

• Reaction buffer (e.g., 50 mM sodium bicarbonate, pH 8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer and spectrofluorometer

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

• Labeling Reaction: While gently vortexing the protein solution, add a 5- to 20-fold molar excess of the NBD-Cl stock solution.

• Incubation: Incubate the reaction mixture in the dark at room temperature for 1-2 hours or at 4°C overnight.

• Purification: Separate the NBD-labeled protein from unreacted NBD-Cl using a size-exclusion chromatography column equilibrated with the desired storage buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

  • Determine the concentration of the covalently attached NBD by measuring the absorbance at its absorption maximum (typically around 478 nm in a protein environment). The molar extinction coefficient of NBD-amine adducts is approximately 13,000 M-1cm-1.

  • Record the fluorescence emission spectrum by exciting at the absorption maximum and scanning the emission from 500 nm to 650 nm.

Protocol 2: Monitoring Membrane Fluidity using NBD-labeled Lipids

This protocol outlines the use of NBD-labeled phospholipids (e.g., C6-NBD-PC) to probe the fluidity of lipid vesicles.

Materials:

• NBD-labeled phospholipid (e.g., 1-palmitoyl-2-{6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)amino]hexanoyl}-sn-glycero-3-phosphocholine, C6-NBD-PC)

• Lipids for vesicle preparation (e.g., DPPC, POPC)

• Buffer (e.g., 10 mM Tris, 150 mM NaCl, pH 7.4)

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Spectrofluorometer with temperature control

Procedure:

• Vesicle Preparation:

  • Prepare a lipid mixture in chloroform containing the desired lipids and a small mole fraction (e.g., 1 mol%) of the NBD-labeled lipid.

  • Dry the lipid mixture under a stream of nitrogen gas to form a thin film.

  • Hydrate the lipid film with the buffer by vortexing to form multilamellar vesicles (MLVs).

  • Prepare large unilamellar vesicles (LUVs) by extruding the MLV suspension through a polycarbonate membrane with a defined pore size.

• Fluorescence Measurements:

  • Place the LUV suspension in a cuvette in the spectrofluorometer.

  • Equilibrate the sample at the desired starting temperature.

  • Record the fluorescence emission spectrum of the NBD probe (e.g., excitation at 470 nm, emission scan from 500 nm to 650 nm).

  • Gradually increase the temperature, allowing the sample to equilibrate at each temperature point before recording a new spectrum.

• Data Analysis:

  • Analyze the changes in the emission maximum and fluorescence intensity as a function of temperature. A significant shift in these parameters is expected around the phase transition temperature of the lipid bilayer, reflecting the change in the local environment of the NBD probe.

Visualizations of Workflows and Pathways

NBD-based Protein Labeling and Environmental Sensing Workflow

Caption: Workflow for labeling proteins with NBD-Cl and subsequent environmental sensing.

Probing Membrane Properties with NBD-Labeled Lipids

Caption: Experimental workflow for using NBD-labeled lipids to probe membrane phase behavior.

Applications in Drug Development

The environmental sensitivity of NBD makes it a valuable tool in various stages of drug discovery and development.

• High-Throughput Screening (HTS): NBD-labeled ligands can be used to develop fluorescence-based binding assays for screening large compound libraries. A change in fluorescence upon displacement of the NBD-labeled ligand by a potential drug candidate can be used to identify hits.

• Mechanism of Action Studies: NBD can be used to study the interaction of drugs with their targets. For example, labeling a drug with NBD can provide insights into its binding site and the conformational changes it induces in the target protein.

• Drug Delivery: NBD-labeled lipids are used to track the fate of lipid-based drug delivery systems, such as liposomes, in cells and tissues.[1] This allows for the optimization of drug carrier formulations for improved delivery and efficacy.

• Assessing Cardiotoxicity: NBD-based environment-sensitive probes have been developed for the hERG potassium channel, a key anti-target in drug development due to its association with cardiotoxicity.[8][9] These probes allow for the convenient and economical screening of drug candidates for their potential to inhibit the hERG channel.[8]

References

• 1. mdpi.com [mdpi.com]
• 2. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biotium.com [biotium.com]
• 6. Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. NBD-Based Environment-Sensitive Fluorescent Probes for the Human Ether-a-Go-Go–Related Gene Potassium Channel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | NBD-Based Environment-Sensitive Fluorescent Probes for the Human Ether-a-Go-Go–Related Gene Potassium Channel [frontiersin.org]

Visualizing Lipid Dynamics: A Technical Guide to NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid (NBD-undecanoic acid), a fluorescent fatty acid analog, for visualizing and quantifying lipid accumulation in cellular systems. We detail its mechanism, provide experimental protocols, present key quantitative data, and illustrate relevant biological pathways.

Introduction to NBD-Undecanoic Acid

Lipid droplets (LDs) are dynamic organelles central to energy storage, lipid homeostasis, and signaling.[1] Their dysregulation is implicated in numerous pathologies, including metabolic syndrome, non-alcoholic steatohepatitis (NASH), and cancer.[2][3] Fluorescent probes are essential tools for studying the lifecycle of LDs—from formation and growth to breakdown.

NBD-undecanoic acid is a fluorescently tagged medium-chain fatty acid.[4][5] It acts as a tracer, allowing researchers to monitor the uptake of fatty acids from the extracellular environment and their subsequent incorporation into cellular lipids, such as triglycerides stored within LDs.[6][7] Its fluorescence is environmentally sensitive, making it a valuable tool for observing these processes in living cells.[8]

Properties and Mechanism of Action

NBD-undecanoic acid consists of an eleven-carbon saturated fatty acid chain attached to a 7-nitrobenzofurazan-4-ylamino (NBD) fluorophore.[4] As a fatty acid analog, it is recognized and processed by cellular machinery involved in lipid transport and metabolism.[9] The probe is taken up by cells, activated to its acyl-CoA derivative, and then esterified into complex neutral lipids like triglycerides, which are sequestered into the hydrophobic core of lipid droplets.[1]

The NBD fluorophore's emission properties are sensitive to the polarity of its environment. In aqueous, polar environments, its fluorescence is relatively low. However, upon incorporation into the nonpolar, hydrophobic core of a lipid droplet, its quantum yield increases, resulting in a significant enhancement of the fluorescent signal.[10] This solvatochromic property is key to its utility in visualizing lipid accumulation.

Table 1: Physicochemical and Spectroscopic Properties of NBD-Undecanoic Acid

Property	Value	Reference
Alternate Name	11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid	[4]
Molecular Formula	C₁₇H₂₄N₄O₅	[4]
Molecular Weight	364.39 g/mol	[4]
Typical Absorption Max (λabs)	~470-480 nm	[10][11]
Typical Emission Max (λem)	~530-550 nm	[10][12]
Appearance	Dark red powder	[13]
Solubility	Soluble in methanol or DMF	[13]
Storage	-20°C, protected from light and moisture	[13]

Experimental Workflow and Protocols

Visualizing lipid accumulation with NBD-undecanoic acid involves cell culture, induction of lipid storage, staining with the probe, and imaging. The following sections provide a generalized workflow and protocol for adherent mammalian cells.

General Experimental Workflow

The process follows a logical sequence from cell preparation to final analysis. This workflow can be adapted for suspension cells or specific experimental needs.

A typical workflow for visualizing lipid accumulation using NBD-undecanoic acid.

Detailed Protocol for Live-Cell Staining

This protocol is a starting point and should be optimized for specific cell types and experimental conditions.[8][14]

Materials:

• NBD-undecanoic acid powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Mammalian cell line of interest (e.g., Huh-7, HepG2)

• Complete cell culture medium

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Oleic acid complexed to BSA (for inducing lipid accumulation, optional)

• Glass-bottom dishes or coverslips suitable for microscopy

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1-5 mM stock solution of NBD-undecanoic acid in anhydrous DMSO.

  • Vortex thoroughly to ensure the powder is completely dissolved.

  • Store the stock solution in small aliquots at -20°C, protected from light and moisture.

• Cell Seeding and Treatment:

  • Seed cells onto glass-bottom dishes or coverslips at a density that will result in 50-70% confluency at the time of imaging.

  • Culture cells under standard conditions (e.g., 37°C, 5% CO₂).

  • To induce lipid droplet formation (optional positive control), treat cells with a lipid source, such as oleic acid (e.g., 100-400 µM) complexed with BSA for 12-24 hours prior to staining.[2][15]

• Staining:

  • Prepare a fresh working solution of NBD-undecanoic acid by diluting the stock solution in pre-warmed culture medium or buffer (e.g., HBSS) to a final concentration of 1-10 µM. The optimal concentration must be determined empirically.

  • Remove the culture medium from the cells and wash once with pre-warmed PBS or HBSS.

  • Add the NBD-undecanoic acid working solution to the cells and incubate for 15-60 minutes at 37°C.[14] Protect from light during incubation.

• Washing and Imaging:

  • Remove the staining solution and wash the cells 2-3 times with pre-warmed PBS or HBSS to remove unincorporated probe.

  • Add fresh, pre-warmed medium or an appropriate imaging buffer to the cells.

  • Proceed immediately to imaging using a fluorescence or confocal microscope equipped with filters appropriate for the NBD fluorophore (Excitation ≈ 488 nm, Emission ≈ 540 nm).[16]

Data Interpretation and Comparative Analysis

Fluorescence from NBD-undecanoic acid will appear as distinct, bright puncta within the cytoplasm, corresponding to lipid droplets. The intensity of these puncta can be quantified using image analysis software to provide a relative measure of fatty acid uptake and storage. While highly effective, NBD-undecanoic acid is one of several available lipid probes.

Table 2: Comparison of Common Fluorescent Lipid Probes

Feature	NBD-Undecanoic Acid	BODIPY 493/503	Nile Red
Mechanism	Fluorescent fatty acid analog; incorporated metabolically.	Lipophilic dye; partitions into neutral lipid cores.[17]	Lipophilic dye; partitions into lipid environments.
Specificity	Labels newly synthesized lipids from exogenous sources.	Highly specific for neutral lipids in LDs.[15]	Stains neutral lipids (yellow-gold) and phospholipids (red).
Live Cell Imaging	Excellent; tracks metabolic flux.	Excellent; highly photostable.[17]	Good; can be used in live cells.
Environmental Sensitivity	Fluorescence increases in nonpolar environments.[10]	Fluorescence is largely insensitive to environment.[15]	Emission spectrum shifts based on lipid environment polarity.
Primary Use Case	Tracking fatty acid uptake and incorporation.	Staining and quantifying total neutral lipid content.[18]	General lipid staining, distinguishing lipid classes by color.

Biological Context: Fatty Acid Uptake and LD Formation

NBD-undecanoic acid visualizes the culmination of a complex signaling and metabolic pathway. Long-chain fatty acids (LCFAs) are taken up by cells through protein transporters and signaling receptors.[9][19] Once inside, they are activated and esterified to form triglycerides, which coalesce to form nascent lipid droplets at the endoplasmic reticulum.

The diagram below illustrates a simplified pathway of fatty acid uptake and its subsequent incorporation into a lipid droplet, a process that can be monitored with NBD-undecanoic acid.

Cellular pathway from fatty acid uptake to storage in lipid droplets.

Occupation of fatty acid receptors like FFAR4 can also stimulate lipid droplet formation through G-protein signaling cascades involving PI3-kinase and AKT.[2] The transport of fatty acids across the plasma membrane is facilitated by proteins such as CD36 and Fatty Acid Transport Proteins (FATPs).[9][20] Inside the cell, fatty acids are activated into fatty acyl-CoAs, which are then used by enzymes like Diacylglycerol O-acyltransferase (DGAT) to synthesize triglycerides, the primary component of lipid droplets.[3]

Conclusion

NBD-undecanoic acid is a powerful tool for the dynamic visualization of fatty acid uptake and metabolic trafficking into lipid droplets. Its utility in live-cell imaging provides researchers with a method to investigate the mechanisms of lipid accumulation and screen for therapeutic compounds that modulate these pathways. Proper application, informed by an understanding of its properties and the underlying cell biology, will yield valuable insights into the complex world of lipid metabolism.

References

• 1. Fatty Acid Trafficking Between Lipid Droplets and Mitochondria: An Emerging Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. Progress of potential drugs targeted in lipid metabolism research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Undecanoic Acid | C11H22O2 | CID 8180 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Undecenoic Acid? [synapse.patsnap.com]
• 7. Reassessing the Use of Undecanoic Acid as a Therapeutic Strategy for Treating Fungal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cellular Fatty Acid Uptake: A Pathway Under Construction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, Optical Properties, and Antiproliferative Evaluation of NBD-Triterpene Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 14. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. apexbt.com [apexbt.com]
• 16. tools.thermofisher.com [tools.thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. scispace.com [scispace.com]
• 19. Fatty Acid Transport and Signaling: Mechanisms and Physiological Implications | Annual Reviews [annualreviews.org]
• 20. imrpress.com [imrpress.com]

The Dawn of Lipid Trafficking Visualization: A Technical Guide to the Initial Studies and Discovery of NBD-Labeled Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the foundational studies and discovery of 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-labeled fatty acids, fluorescent probes that revolutionized the study of lipid metabolism and intracellular trafficking. We will explore the seminal work that introduced these vital tools, detail the initial experimental protocols, present key quantitative data, and visualize the pioneering discoveries of lipid pathways.

Introduction: Illuminating the Lipidome

Prior to the 1980s, the intricate dance of lipids within the cell was largely a black box. While the biochemical pathways of lipid synthesis and degradation were being unraveled, the spatial and temporal dynamics of lipid transport between organelles remained elusive. The development of fluorescently labeled lipid analogs, particularly those tagged with the NBD fluorophore, provided the first glimpses into these complex processes in living cells.

The pioneering work of Dr. Richard E. Pagano and his colleagues in the mid-1980s marked a turning point in cell biology. By synthesizing and introducing NBD-labeled fatty acids and other lipids into living cells, they were able to directly observe their metabolism and transport, laying the groundwork for our current understanding of lipid trafficking pathways.[1][2][3]

The NBD Fluorophore: A Sensitive Reporter

The utility of NBD as a fluorescent probe for lipids stems from its unique photophysical properties. Its fluorescence is highly sensitive to the polarity of its environment; it is weakly fluorescent in aqueous environments but becomes brightly fluorescent in the hydrophobic interior of cellular membranes.[4][5] This solvatochromism was a key feature that allowed researchers to distinguish between lipids in aqueous solution and those integrated into membranes.

Table 1: Key Spectroscopic Properties of NBD-Labeled Lipids

Property	Value	Reference
Excitation Maximum (in methanol)	~460-470 nm	[6]
Emission Maximum (in methanol)	~530-540 nm	[6]
Environmental Sensitivity	Emission maximum shifts to shorter wavelengths (blue shift) and quantum yield increases in nonpolar environments.	[4][7]
Quantum Yield	Low in water, significantly higher in hydrophobic media.	[4]

Seminal Discoveries: The Initial Studies

The initial studies with NBD-labeled fatty acids focused on understanding their uptake, metabolism, and subsequent distribution within the cell's endomembrane system. A key publication by Pagano and Sleight in 1985 described a novel technique for studying lipid metabolism and transport using these fluorescent analogs.[1] Another crucial paper from the same year by Longmuir, Martin, and Pagano detailed the synthesis of these probes.[8]

These early experiments revealed that fluorescently labeled lipids could be introduced to cells and would be metabolized and transported in a manner that mimicked their natural counterparts. For example, NBD-ceramide was shown to accumulate in the Golgi apparatus, providing a vital tool for visualizing this organelle in living cells.[9]

Experimental Protocols: The Foundational Techniques

The following protocols are based on the methodologies described in the seminal publications from the Pagano laboratory and represent the foundational techniques for studying lipid trafficking with NBD-labeled fatty acids.

Synthesis of NBD-Labeled Fatty Acids

The initial synthesis of NBD-labeled fatty acids involved the coupling of the NBD fluorophore to an amino-functionalized fatty acid. A common method is the reaction of 4-chloro-7-nitrobenzofurazan (NBD-Cl) with an omega-amino fatty acid.[8]

Protocol 4.1.1: Synthesis of N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)-12-aminododecanoic acid (NBD-12-aminododecanoic acid)

• Dissolve: Dissolve 12-aminododecanoic acid in a suitable organic solvent such as chloroform/methanol.

• Add Base: Add a slight molar excess of a base (e.g., triethylamine) to deprotonate the amino group.

• Add NBD-Cl: Slowly add a solution of NBD-Cl in the same solvent.

• React: Allow the reaction to proceed in the dark at room temperature for several hours.

• Purify: Purify the resulting NBD-labeled fatty acid using column chromatography on silica gel.

• Verify: Confirm the identity and purity of the product using techniques such as thin-layer chromatography (TLC) and spectroscopy.

Labeling of Living Cells

The introduction of NBD-labeled fatty acids into living cells was a critical step. The following is a generalized protocol for labeling cultured mammalian cells.

Protocol 4.2.1: Cellular Labeling with NBD-Fatty Acids

• Cell Culture: Plate mammalian cells on glass coverslips in a petri dish and grow to the desired confluency.

• Prepare Labeling Solution: Prepare a solution of the NBD-labeled fatty acid complexed to defatted bovine serum albumin (BSA) in a balanced salt solution or serum-free medium. The final concentration of the NBD-fatty acid is typically in the low micromolar range.

• Incubation: Remove the growth medium from the cells, wash with a balanced salt solution, and add the labeling solution. Incubate the cells at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 5-30 minutes).

• Wash: After incubation, remove the labeling solution and wash the cells several times with fresh, cold balanced salt solution to remove unbound probe.

• Microscopy: Mount the coverslip on a microscope slide and observe the cellular fluorescence using a fluorescence microscope equipped with the appropriate filters for the NBD fluorophore.

Analysis of Lipid Metabolism by Thin-Layer Chromatography (TLC)

To determine how the NBD-labeled fatty acids were being metabolized, researchers used TLC to separate the different lipid species within the cell.

Protocol 4.3.1: TLC Analysis of NBD-Labeled Lipids

• Lipid Extraction: After labeling, wash the cells and then extract the total cellular lipids using a solvent system such as chloroform:methanol (2:1, v/v).

• Spotting: Concentrate the lipid extract and spot it onto a silica gel TLC plate.

• Development: Develop the TLC plate in a chamber containing a solvent system appropriate for separating the lipid classes of interest (e.g., hexane:diethyl ether:acetic acid for neutral lipids).

• Visualization: Visualize the fluorescent NBD-labeled lipid spots on the TLC plate under UV light.

• Identification: Identify the different lipid species by comparing their migration distance (Rf value) to that of known lipid standards run on the same plate.

Visualizing the Pathways: Diagrams of Lipid Trafficking and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows and the initial understanding of lipid trafficking pathways that emerged from these early studies.

Figure 1: General Experimental Workflow for Studying NBD-Fatty Acid Trafficking

Figure 2: Early Model of NBD-Labeled Lipid Trafficking

Quantitative Data from Initial Studies

The following tables summarize the type of quantitative data that was generated in the early studies of NBD-labeled fatty acids. The exact values would vary depending on the specific lipid analog, cell type, and experimental conditions.

Table 2: Example Cellular Uptake and Distribution Data

Parameter	Example Value	Notes
Incubation Time	5 - 60 minutes	Shorter times for initial uptake studies, longer for metabolism.
Labeling Concentration	1 - 10 µM	Complexed with BSA.
% of Cell-Associated Fluorescence after 30 min	70-90%	Highly dependent on cell type and temperature.
% of NBD-Fatty Acid Converted to Phospholipids (after 60 min)	20-50%	As determined by TLC analysis.
Primary Localization after short incubation	Plasma Membrane	Followed by rapid internalization.
Primary Localization after longer incubation	Golgi, Endosomes, ER	Demonstrating active transport and metabolism.

Modern Advancements: De Novo Labeling

Building upon the foundational work with exogenously supplied NBD-lipids, more recent studies have developed de novo labeling techniques. These methods involve supplying cells with lysolipids and NBD-labeled acyl-CoA, allowing for the intracellular synthesis of NBD-labeled lipids.[4][10] This approach offers a more physiologically relevant way to study the trafficking of newly synthesized lipids.

Figure 3: De Novo Labeling Experimental Workflow

Conclusion

The discovery and initial application of NBD-labeled fatty acids were a watershed moment in cell biology, providing researchers with the tools to visualize the dynamic world of lipid trafficking in living cells. The foundational work of Pagano and his contemporaries paved the way for decades of research into the intricate pathways of lipid metabolism and transport, and their impact is still felt today as these fluorescent probes continue to be refined and utilized in modern cell biology and drug development. The principles and techniques established in these early studies remain fundamental to our ongoing exploration of the lipidome.

References

• 1. Defining lipid transport pathways in animal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Insertion of fluorescent phospholipids into the plasma membrane of a mammalian cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biophysical approaches for exploring lipopeptide-lipid interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Monitoring Biophysical Properties of Lipid Membranes by Environment-Sensitive Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of fluorescent and radiolabeled analogues of phosphatidic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. De novo labeling and trafficking of individual lipid species in live cells - PMC [pmc.ncbi.nlm.nih.gov]

The Role of NBD-Undecanoic Acid in Elucidating Lipid Metabolism: A Technical Guide

Introduction

In the intricate landscape of cellular biology, lipids are fundamental molecules, serving not only as structural components of membranes and energy reservoirs but also as critical signaling mediators. Understanding the dynamics of lipid metabolism—how cells uptake, traffic, store, and utilize fatty acids—is paramount for research in metabolic diseases, oncology, and drug development. Fluorescent lipid analogs have emerged as indispensable tools for visualizing these processes in living cells. Among these, 11-(7-Nitrobenz-2-Oxa-1,3-diazol-4-yl)amino)undecanoic acid (NBD-undecanoic acid) , a fluorescently labeled long-chain saturated fatty acid, provides a powerful means to track the fate of fatty acids in real-time.

The NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) group is a small, environmentally sensitive fluorophore. It exhibits weak fluorescence in aqueous environments but becomes brightly fluorescent in the hydrophobic milieu of lipid bilayers, making it ideal for monitoring the incorporation of the fatty acid into cellular membranes and lipid droplets.[1] This technical guide provides an in-depth overview of the application of NBD-undecanoic acid in lipid metabolism research, detailing experimental protocols, data interpretation, and the visualization of associated cellular pathways.

Core Applications in Lipid Metabolism Research

NBD-undecanoic acid serves as a vital probe for several key areas of investigation:

• Quantifying Fatty Acid Uptake and Transport: The rate and extent of NBD-undecanoic acid uptake can be precisely measured using techniques like flow cytometry and fluorescence microscopy.[2][3] This allows researchers to study the kinetics of fatty acid transport and to screen for compounds that modulate the activity of fatty acid transporters such as CD36 and Fatty Acid Transport Proteins (FATPs).[4]

• Visualizing Intracellular Trafficking: Once inside the cell, the fluorescent fatty acid can be tracked as it moves between organelles. This enables the study of its transport to the endoplasmic reticulum for esterification, to mitochondria for β-oxidation, or to lipid droplets for storage.[5] Confocal microscopy is the primary tool for visualizing this spatial and temporal distribution.[5]

• Monitoring Incorporation into Complex Lipids: The metabolic fate of NBD-undecanoic acid can be determined by analyzing its incorporation into more complex lipid species, such as triglycerides, phospholipids, and cholesterol esters.[6] Thin-layer chromatography (TLC) is a common technique used to separate and identify these newly synthesized NBD-labeled lipids.[6]

Experimental Methodologies

Detailed protocols are essential for obtaining reliable and reproducible data. Below are methodologies for two common applications of NBD-undecanoic acid.

Cellular Fatty Acid Uptake Assay via Flow Cytometry

This protocol provides a quantitative measure of fatty acid uptake across a large cell population, making it ideal for high-throughput screening and kinetic studies.[7]

Materials:

• NBD-undecanoic acid (stored as a stock solution in DMSO at -20°C)

• Mammalian cell line of interest (e.g., HEK293, HepG2, 3T3-L1)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Fatty acid-free Bovine Serum Albumin (BSA)

• Flow cytometer with a 488 nm laser for excitation

Procedure:

• Cell Preparation: Culture cells to 80-90% confluency. On the day of the experiment, detach cells using Trypsin-EDTA, neutralize with complete medium, and centrifuge at 500 x g for 5 minutes.

• Cell Washing: Wash the cell pellet twice with ice-cold PBS to remove residual medium.

• Preparation of Labeling Solution: Prepare a 2X stock of NBD-undecanoic acid complexed to BSA. First, dilute the NBD-undecanoic acid DMSO stock into serum-free medium. In a separate tube, prepare a BSA solution in the same medium. Slowly add the fatty acid solution to the BSA solution while vortexing to facilitate binding. A final concentration of 5 µM NBD-undecanoic acid and 1% BSA is a good starting point.

• Cell Labeling: Resuspend the washed cell pellet in warm (37°C) serum-free medium at a concentration of 1x10^6 cells/mL. Add an equal volume of the 2X NBD-undecanoic acid-BSA labeling solution.

• Incubation: Incubate the cells at 37°C for the desired time points (e.g., 1, 5, 10, 15, 30 minutes). A parallel control should be incubated at 4°C to measure surface binding versus active transport.

• Stopping the Uptake: To stop the reaction, add a 10-fold excess of ice-cold PBS containing 2% fatty acid-free BSA. The BSA will "back-extract" any probe that is loosely associated with the outer leaflet of the plasma membrane.

• Final Wash: Centrifuge the cells at 500 x g for 5 minutes at 4°C. Discard the supernatant and wash the pellet once more with ice-cold PBS.

• Flow Cytometry Analysis: Resuspend the final cell pellet in PBS. Analyze the cells on a flow cytometer, exciting with a 488 nm laser and collecting emission in the green channel (typically ~530 nm). The mean fluorescence intensity (MFI) of the cell population is proportional to the amount of fatty acid taken up.

Visualization of Intracellular Localization by Confocal Microscopy

This method allows for the direct visualization of where NBD-undecanoic acid accumulates within the cell, such as in lipid droplets or the endoplasmic reticulum.

Materials:

• Same as for flow cytometry, plus:

• Glass-bottom culture dishes or coverslips

• Lipid droplet stain (e.g., BODIPY 493/503)[8]

• Organelle-specific trackers (e.g., ER-Tracker™, MitoTracker™)

• 4% Paraformaldehyde (PFA) for fixation

• Mounting medium

• Confocal microscope

Procedure:

• Cell Seeding: Seed cells onto glass-bottom dishes or coverslips and allow them to adhere and grow for 24-48 hours.

• Preparation of Labeling Solution: Prepare the NBD-undecanoic acid-BSA complex as described in the flow cytometry protocol.

• Cell Labeling: Remove the culture medium and wash the cells once with warm PBS. Add the NBD-undecanoic acid-BSA labeling solution to the cells and incubate at 37°C for 30-60 minutes.

• Co-staining (Optional): If co-localizing with lipid droplets or other organelles, remove the NBD labeling solution, wash with PBS, and incubate with the appropriate tracker dye (e.g., BODIPY 493/503 for lipid droplets) according to the manufacturer's protocol.

• Washing: Wash the cells three times with warm PBS to remove unbound probe.

• Live-Cell Imaging: For live-cell imaging, add fresh culture medium or imaging buffer to the cells and proceed immediately to the microscope.

• Fixation and Mounting (Optional): For fixed-cell imaging, incubate the cells with 4% PFA for 15 minutes at room temperature. Wash three times with PBS. Mount the coverslips onto glass slides using a suitable mounting medium.

• Image Acquisition: Acquire images using a confocal microscope. Use a 488 nm laser to excite the NBD fluorophore. If co-staining, use the appropriate laser lines and filter sets for the other dyes. Analyze the images for co-localization between the NBD signal and organelle markers.[5]

Data Presentation

Quantitative data from fatty acid uptake experiments are crucial for comparing different cell types, treatment conditions, or the effects of genetic modifications. While specific kinetic data for NBD-undecanoic acid is sparsely published in tabular form, the following table illustrates how such data can be presented.

Cell Line	Transporter Expressed	Condition	Uptake Rate (pmol/min/10^6 cells)	Apparent K_m (µM)
HEK293	Endogenous	Control	15.2 ± 1.8	8.5
HEK293	CD36 Overexpression	Control	48.5 ± 4.1	4.2
3T3-L1 Adipocyte	Endogenous	Basal	85.7 ± 7.5	5.1
3T3-L1 Adipocyte	Endogenous	Insulin-Stimulated	135.4 ± 11.2	4.8
HepG2	Endogenous	Control	62.1 ± 5.5	6.3
HepG2	Endogenous	Oleate Co-incubation	35.8 ± 3.9	N/A

Note: The data in this table are representative examples for illustrative purposes and are not derived from a single specific publication.

Visualization of Workflows and Pathways

Diagrams are essential for conceptualizing experimental processes and the underlying biological pathways.

Caption: Experimental workflow for studying fatty acid metabolism using NBD-undecanoic acid.

Caption: Potential intracellular metabolic fates of NBD-undecanoic acid after cellular uptake.

Caption: Signaling pathway regulating fatty acid transporter translocation, a process measurable by NBD probes.

Limitations and Considerations

While NBD-undecanoic acid is a powerful tool, researchers must be aware of its limitations. The NBD moiety is bulky and can potentially alter the metabolism and trafficking of the fatty acid compared to its unlabeled counterpart.[5] Furthermore, cells can metabolize the NBD-lipid, leading to the release of the free NBD fluorophore or its incorporation into different lipid backbones, which can complicate the interpretation of results.[9] Therefore, it is often necessary to perform control experiments, such as TLC analysis, to confirm the chemical identity of the fluorescent species being observed.[9] Using phospholipase inhibitors can also help prevent the breakdown of NBD-labeled complex lipids during analysis.[7]

Conclusion

NBD-undecanoic acid is a versatile and widely used fluorescent probe that has significantly advanced our understanding of fatty acid metabolism. It enables researchers to quantitatively measure fatty acid uptake and to visualize the intricate trafficking pathways of fatty acids within living cells. By combining robust experimental protocols with advanced imaging and analytical techniques, this tool allows for the detailed dissection of lipid dynamics. Despite some inherent limitations, careful experimental design and data interpretation will ensure that NBD-undecanoic acid remains a cornerstone of metabolic research, driving new discoveries in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Endothelial Fatty Acid Uptake using Fluorescent Fatty Acid Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Critical steps in cellular fatty acid uptake and utilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NBD-lipid Uptake Assay for Mammalian Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic data for modeling the dynamics of the enzymes involved in animal fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Fatty acid kinetics in aerobic myocardium: characteristics of tracer carbon entry and washout and influence of metabolic demand - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Fluorescent Fatty Acid Probes for Researchers and Drug Development Professionals

An in-depth exploration of the tools and techniques for visualizing and quantifying fatty acid dynamics in biological systems.

Fluorescent fatty acid probes are indispensable tools in modern biological research and drug development, enabling the direct visualization and quantification of fatty acid uptake, trafficking, and metabolism within living cells and organisms.[][] These probes, which consist of a fatty acid molecule covalently linked to a fluorophore, allow researchers to unravel the complex roles of fatty acids in cellular processes, from energy metabolism and membrane synthesis to cell signaling and disease pathogenesis.[][3] This technical guide provides a comprehensive overview of the major classes of fluorescent fatty acid probes, their applications, and detailed experimental protocols to facilitate their effective use in the laboratory.

Core Concepts and Probe Selection

The utility of a fluorescent fatty acid probe is largely determined by the properties of its constituent fluorophore. Key considerations in probe selection include the fluorophore's brightness (a product of its molar extinction coefficient and quantum yield), photostability, sensitivity to the local environment, and spectral properties (excitation and emission maxima).[][] The choice of the fatty acid component is also critical, as it dictates the probe's metabolic fate and subcellular localization.

Commonly used fluorophores for creating fatty acid probes include BODIPY (boron-dipyrromethene), NBD (nitrobenzoxadiazole), dansyl, and pyrene.[5] Each of these fluorophores imparts distinct characteristics to the resulting probe, influencing its suitability for specific applications.

Key Classes of Fluorescent Fatty Acid Probes

BODIPY-Labeled Fatty Acids

BODIPY dyes are renowned for their high fluorescence quantum yields, sharp emission spectra, and excellent photostability.[][] These properties make BODIPY-fatty acid conjugates, such as BODIPY-C12 and BODIPY-C16, ideal for high-resolution imaging and quantitative assays.[][6] Their fluorescence is relatively insensitive to the polarity of the environment, which can be an advantage for straightforward quantification but a limitation for sensing changes in the lipid environment.[7] BODIPY-fatty acids are readily taken up by cells and incorporated into various lipid species, including neutral lipids and phospholipids, making them versatile tools for studying lipid metabolism.[][7] Recent studies have also highlighted their utility in imaging specific organelles, such as peroxisomes and lipid droplets.[8][9][10]

NBD-Labeled Fatty Acids

The fluorescence of the NBD group is highly sensitive to the polarity of its environment, being weakly fluorescent in aqueous environments and highly fluorescent in nonpolar environments like lipid membranes.[5][11] This solvatochromic property makes NBD-fatty acids useful for probing the binding of fatty acids to proteins and their insertion into membranes.[5] However, NBD-labeled lipids are generally less hydrophobic than their natural counterparts, which can affect their intracellular trafficking.[12][13] They are also less photostable than BODIPY dyes.[14]

Other Fluorescent Fatty Acid Probes

• Dansyl-labeled fatty acids: These probes also exhibit environment-sensitive fluorescence and have been used in various membrane and protein-binding studies.

• Pyrene-labeled fatty acids: The pyrene fluorophore is known for its ability to form excimers (excited-state dimers) at high concentrations, a property that can be exploited to monitor lipid dynamics and membrane fluidity.[5]

• Anthracene-based fatty acid probes: These have also been developed for specific applications.

• Naturally fluorescent fatty acids: Some naturally occurring fatty acids, like cis-parinaric acid, possess intrinsic fluorescence and can be used to study their own interactions with membranes and proteins.[15][16]

Quantitative Data Summary

For ease of comparison, the spectral properties of commonly used fluorescent fatty acid probes are summarized in the table below. It is important to note that these values can vary depending on the solvent and local environment.

Probe Family	Example Probe	Excitation Max (nm)	Emission Max (nm)	Key Characteristics
BODIPY	BODIPY FL C16	~505	~511	High quantum yield, photostable, insensitive to environment
BODIPY 581/591 C11	~581	~591	Ratiometric probe for lipid peroxidation
NBD	NBD C6-HPC	~460	~535	Environment-sensitive fluorescence
Pyrene	Pyrene-labeled fatty acids	~340	~375 (monomer), ~470 (excimer)	Excimer formation allows for monitoring lipid dynamics
Dansyl	Dansyl-labeled fatty acids	~340	~520	Environment-sensitive fluorescence

Experimental Protocols

Fatty Acid Uptake Assay using Fluorescent Probes

This protocol describes a general method for quantifying fatty acid uptake in cultured cells using a fluorescent fatty acid analog.[6][17][18][19]

Materials:

• Cultured cells (e.g., adipocytes, endothelial cells)

• Fluorescent fatty acid probe (e.g., BODIPY-C12) complexed with fatty acid-free BSA

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Hoechst stain for nuclear counterstaining

• Quenching solution (optional, for real-time assays)

• Fluorescence plate reader or fluorescence microscope

Protocol:

• Cell Preparation: Seed cells in a 96-well plate and culture to the desired confluency.

• Probe Preparation: Prepare a working solution of the fluorescent fatty acid probe complexed to BSA in HBSS. The concentration will depend on the specific probe and cell type.

• Incubation: Remove the culture medium and wash the cells with HBSS. Add the probe working solution to the cells and incubate for a specific time period (e.g., 1-10 minutes) at 37°C.[20]

• Washing: Aspirate the probe solution and wash the cells with cold HBSS to remove excess probe.

• Staining and Imaging/Quantification:

  • For endpoint assays, fix the cells and counterstain with Hoechst.

  • Acquire images using a fluorescence microscope or measure the total fluorescence intensity using a plate reader.

  • Normalize the fluorescence signal to the cell number (determined by Hoechst staining).[6][20]

• Real-time Measurement (Optional): For kinetic studies, a cell-impermeable quenching agent can be added to the extracellular medium to quench the fluorescence of the probe outside the cells, allowing for real-time measurement of uptake.[17][19]

Live-Cell Imaging of Fatty Acid Trafficking

This protocol outlines a method for visualizing the intracellular movement and localization of fluorescently labeled fatty acids.

Materials:

• Cultured cells grown on glass-bottom dishes or coverslips

• Fluorescent fatty acid probe (e.g., BODIPY FL C16)

• Live-cell imaging medium

• Confocal or widefield fluorescence microscope equipped with a live-cell imaging chamber

Protocol:

• Cell Preparation: Plate cells on a suitable imaging dish and allow them to adhere.

• Probe Loading: Incubate the cells with a low concentration of the fluorescent fatty acid probe in live-cell imaging medium for a defined period (e.g., 5-15 minutes).

• Washing: Gently wash the cells with fresh imaging medium to remove the unbound probe.

• Imaging: Mount the dish on the microscope stage and acquire time-lapse images to visualize the dynamic trafficking of the probe to different subcellular compartments, such as the endoplasmic reticulum, lipid droplets, and mitochondria.

Visualizing Key Processes with Graphviz

To better understand the experimental workflows and the biological pathways involving fatty acids, the following diagrams have been generated using the DOT language.

Experimental Workflow for a Fluorescent Fatty Acid Uptake Assay

Caption: Workflow for quantifying fatty acid uptake.

Simplified Fatty Acid Metabolism and Trafficking Pathway

Caption: Intracellular fate of a fluorescent fatty acid.

Applications in Drug Development

Fluorescent fatty acid probes are powerful tools in drug discovery and development, particularly for therapies targeting lipid metabolism and associated diseases like obesity, diabetes, and cancer.[] They can be employed in high-throughput screening (HTS) assays to identify compounds that modulate fatty acid uptake or metabolism.[] For example, a screen could be designed to identify inhibitors of fatty acid transport proteins by measuring the reduction in cellular fluorescence after treatment with test compounds.[17][19] Furthermore, these probes can be used to investigate the mechanism of action of drugs that impact lipid metabolism.[]

Conclusion

Fluorescent fatty acid probes offer a dynamic and quantitative window into the complex world of lipid biology. The continuous development of new probes with improved photophysical properties and biological specificity, combined with advanced imaging techniques, promises to further illuminate the roles of fatty acids in health and disease, and to accelerate the discovery of new therapeutic interventions.

References

• 3. Fluorescence detection of metabolic activity of the fatty acid beta oxidation pathway in living cells - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Quantification of Endothelial Fatty Acid Uptake using Fluorescent Fatty Acid Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leveraging a Fluorescent Fatty Acid Probe to Discover Cell-Permeable Inhibitors of Plasmodium falciparum Glycerolipid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Fluorescent fatty acid conjugates for live cell imaging of peroxisomes - Alex - The Leukodystrophy Charity [alextlc.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. Fluorescence assays for measuring fatty acid binding and transport through membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Real-time quantification of fatty acid uptake using a novel fluorescence assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

NBD-Undecanoic Acid Fatty Acid Uptake Assay: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of cellular fatty acid uptake is crucial for understanding metabolic processes in health and disease. Dysregulation of fatty acid metabolism is implicated in various conditions, including obesity, type 2 diabetes, cardiovascular diseases, and cancer. The NBD-undecanoic acid fatty acid uptake assay provides a robust and sensitive method to quantify and visualize the cellular uptake of fatty acids in live cells. This fluorescently labeled short-chain fatty acid analog is readily taken up by cells through fatty acid transporters, such as CD36, and its intracellular accumulation can be measured using various techniques, including fluorescence microscopy, flow cytometry, and microplate readers. This application note provides a detailed protocol for utilizing NBD-undecanoic acid to measure fatty acid uptake, along with insights into the underlying cellular mechanisms.

Principle of the Assay

NBD-undecanoic acid is a fatty acid analog that contains the environmentally sensitive fluorophore, 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD). The NBD group exhibits low fluorescence in aqueous environments but becomes highly fluorescent in the hydrophobic environment of the cell membrane and intracellular lipid droplets. This property allows for the specific detection of the probe that has been transported into the cell. The assay involves incubating live cells with NBD-undecanoic acid and subsequently measuring the increase in intracellular fluorescence, which is proportional to the rate of fatty acid uptake. To ensure that the measured signal originates solely from internalized fatty acid, a "back-exchange" step using a protein like bovine serum albumin (BSA) can be employed to remove any probe remaining in the outer leaflet of the plasma membrane.

Materials and Reagents

Reagent/Material	Supplier	Catalog No. (Example)	Storage
NBD-undecanoic acid	Santa Cruz Biotechnology	sc-215758	-20°C, Protect from light
Dimethyl sulfoxide (DMSO)	Sigma-Aldrich	D2650	Room Temperature
Cell Culture Medium (e.g., DMEM)	Gibco	11965092	4°C
Fetal Bovine Serum (FBS)	Gibco	26140079	-20°C
Penicillin-Streptomycin	Gibco	15140122	-20°C
Trypsin-EDTA (0.25%)	Gibco	25200056	4°C
Phosphate-Buffered Saline (PBS)	Gibco	10010023	Room Temperature
Bovine Serum Albumin (BSA), fatty acid-free	Sigma-Aldrich	A7030	4°C
Propidium Iodide (PI) or other viability dye	Invitrogen	P3566	4°C, Protect from light
Black, clear-bottom 96-well plates	Corning	3603	Room Temperature
Adherent cell line of interest (e.g., 3T3-L1, HeLa, HepG2)	ATCC	Various	Liquid Nitrogen

Experimental Protocols

I. Preparation of Reagents

• NBD-undecanoic acid Stock Solution (10 mM):

  • NBD-undecanoic acid is soluble in methanol or DMF.[1]

  • Dissolve the appropriate amount of NBD-undecanoic acid in high-quality, anhydrous DMSO to make a 10 mM stock solution.

  • Aliquot and store at -20°C, protected from light and moisture.[1] Avoid repeated freeze-thaw cycles.

• Fatty Acid-Free BSA Solution (2% w/v):

  • Dissolve 2 g of fatty acid-free BSA in 100 mL of PBS.

  • Sterile-filter the solution and store at 4°C.

• Assay Buffer:

  • For many applications, serum-free cell culture medium or a balanced salt solution like Hank's Balanced Salt Solution (HBSS) can be used as the assay buffer.

II. Cell Culture and Seeding

• Culture the adherent cell line of interest in appropriate complete growth medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin) in a humidified incubator at 37°C with 5% CO2.

• For the assay, seed the cells into black, clear-bottom 96-well plates at a density that will result in 80-90% confluency on the day of the experiment. The optimal seeding density should be determined for each cell line.

• Allow the cells to adhere and grow for 24-48 hours.

III. NBD-Undecanoic Acid Uptake Assay Protocol

• Serum Starvation:

  • On the day of the assay, gently aspirate the complete growth medium from the wells.

  • Wash the cells once with 100 µL of pre-warmed PBS.

  • Add 100 µL of serum-free medium to each well and incubate for 1-2 hours at 37°C. This step helps to reduce the background from serum components.

• Preparation of NBD-undecanoic acid Working Solution:

  • Dilute the 10 mM NBD-undecanoic acid stock solution in serum-free medium or assay buffer to the desired final concentration. A typical starting concentration is 1-5 µM, but this should be optimized for the specific cell line and experimental conditions.

• Incubation with NBD-undecanoic acid:

  • Aspirate the serum-free medium from the wells.

  • Add 100 µL of the NBD-undecanoic acid working solution to each well.

  • Incubate the plate at 37°C for a specific period (e.g., 15-60 minutes). The optimal incubation time should be determined empirically. For kinetic studies, measurements can be taken at multiple time points.

• Termination of Uptake and Removal of Extracellular Probe (Back-Exchange):

  • Aspirate the NBD-undecanoic acid solution from the wells.

  • To remove the fluorescent probe that is bound to the outer leaflet of the plasma membrane, wash the cells twice with 100 µL of cold PBS containing 2% fatty acid-free BSA.

  • Finally, wash the cells once with 100 µL of cold PBS.

• Fluorescence Measurement:

  • Add 100 µL of PBS or assay buffer to each well.

  • Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for NBD (Excitation: ~467 nm, Emission: ~538 nm).[2]

  • For Fluorescence Microscopy: After the final wash, add imaging buffer and visualize the cells using a fluorescence microscope equipped with a suitable filter set (e.g., FITC/GFP).

  • For Flow Cytometry: After the final wash, detach the cells using trypsin, resuspend them in FACS buffer (PBS with 1% BSA), and analyze on a flow cytometer using the appropriate laser and emission filter. A viability dye like Propidium Iodide should be included to exclude dead cells from the analysis.

IV. Data Analysis

• Subtract the background fluorescence from wells containing no cells.

• Normalize the fluorescence intensity to the number of cells per well. This can be achieved by performing a separate cell viability/proliferation assay (e.g., using Calcein-AM or Hoechst stain) on a parallel plate.

• For inhibitor or activator studies, compare the fluorescence intensity of treated cells to that of vehicle-treated control cells.

• Present the data as relative fluorescence units (RFU) or as a percentage of the control.

Data Presentation

Treatment Group	NBD-Undecanoic Acid Concentration (µM)	Incubation Time (min)	Mean Fluorescence Intensity (RFU) ± SD	% of Control
Control (Vehicle)	5	30	15000 ± 1200	100%
Inhibitor X (10 µM)	5	30	7500 ± 800	50%
Activator Y (1 µM)	5	30	22500 ± 2100	150%

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Workflow for the NBD-undecanoic acid fatty acid uptake assay.

CD36-Mediated Fatty Acid Uptake Signaling Pathway

Caption: Simplified CD36 signaling pathway for fatty acid uptake.

Troubleshooting

Issue	Possible Cause	Solution
High Background Fluorescence	Incomplete removal of extracellular probe	Optimize the number and duration of the BSA washes. Ensure BSA is fatty acid-free.
Cells are not healthy	Check cell viability using a viability dye. Ensure proper cell culture techniques.
Low Signal	Low expression of fatty acid transporters	Use a cell line known to express high levels of fatty acid transporters (e.g., differentiated 3T3-L1 adipocytes).
Insufficient incubation time or probe concentration	Optimize incubation time and NBD-undecanoic acid concentration.
High Well-to-Well Variability	Inconsistent cell seeding	Ensure a single-cell suspension before seeding and use proper pipetting techniques.
Edge effects in the 96-well plate	Avoid using the outer wells of the plate, or fill them with PBS to maintain humidity.

Conclusion

The NBD-undecanoic acid fatty acid uptake assay is a versatile and powerful tool for studying cellular lipid metabolism. Its fluorescence-based readout allows for both quantitative and qualitative assessments of fatty acid transport in a high-throughput format. By following the detailed protocol and considering the potential variables, researchers can obtain reliable and reproducible data to investigate the mechanisms of fatty acid uptake and to screen for compounds that modulate this important physiological process.

References

• 1. Structure-Function of CD36 and Importance of Fatty Acid Signal Transduction in Fat Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

Application Notes and Protocols for Live-Cell Imaging with NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing NBD-undecanoic acid, a fluorescently labeled fatty acid analog, for real-time visualization of fatty acid uptake and trafficking in living cells. This powerful tool enables the investigation of lipid metabolism, transport dynamics, and the identification of potential therapeutic modulators of these pathways.

Introduction

NBD-undecanoic acid [11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid] is a vital fluorescent probe for studying cellular lipid dynamics.[1][2] By mimicking natural fatty acids, it is readily taken up by cells and incorporated into various metabolic and signaling pathways. The attached nitrobenzoxadiazole (NBD) fluorophore allows for direct visualization of its subcellular localization and transport using fluorescence microscopy.[3] This probe is a valuable tool for researchers in various fields, including metabolic diseases, cancer biology, and drug discovery, to dissect the intricate processes of fatty acid metabolism in real-time.[1][4]

Quantitative Data

The following tables summarize the key quantitative parameters for the use of NBD-undecanoic acid in live-cell imaging applications.

Table 1: Spectral Properties of NBD-Undecanoic Acid

Property	Value	Reference(s)
Excitation Maximum (λex)	~467 nm	[3]
Emission Maximum (λem)	~538 nm	[3]
Recommended Laser Line	488 nm	[3]
Recommended Filter Set	FITC/GFP	[5]
Molar Extinction Coefficient (ε)	Not specified for undecanoic acid conjugate
Fluorescence Quantum Yield (ΦF)	Dependent on local environment	[6]
Fluorescence Lifetime (τ)	Dependent on local environment	[6]

Table 2: Recommended Experimental Parameters for Live-Cell Imaging

Parameter	Recommended Value	Notes
Cell Seeding Density	60-80% confluency	Ensure cells are in a logarithmic growth phase for optimal uptake.
NBD-Undecanoic Acid-BSA Complex Concentration	1-10 µM	Optimal concentration should be determined empirically for each cell type to balance signal and potential cytotoxicity.
Incubation Time	15-60 minutes	Time can be adjusted based on cell type and experimental goals. Shorter times may be sufficient to observe initial uptake, while longer times may reveal metabolic trafficking.[5]
Incubation Temperature	37°C	For visualizing metabolic processes. Lower temperatures (e.g., 20°C) can be used to study membrane binding and initial uptake with reduced metabolic conversion.[7][8]
Imaging Medium	Serum-free, phenol red-free medium (e.g., HBSS, DMEM)	Serum contains lipids that can compete with NBD-undecanoic acid uptake. Phenol red can contribute to background fluorescence.

Experimental Protocols

Preparation of NBD-Undecanoic Acid-BSA Complex

NBD-undecanoic acid is hydrophobic and requires complexation with a carrier protein, such as fatty acid-free Bovine Serum Albumin (BSA), for efficient delivery to cells in an aqueous culture medium.[9][10][11]

Materials:

• NBD-undecanoic acid (stored at -20°C, protected from light)[12]

• Fatty acid-free BSA

• Dimethyl sulfoxide (DMSO) or Ethanol

• Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or heat block

Protocol:

• Prepare NBD-Undecanoic Acid Stock Solution: Dissolve NBD-undecanoic acid in DMSO or ethanol to create a 1-10 mM stock solution.

• Prepare BSA Solution: Prepare a 1-2% (w/v) solution of fatty acid-free BSA in HBSS or PBS.

• Complexation: a. Warm the BSA solution to 37°C.[11] b. While vortexing the BSA solution, slowly add the NBD-undecanoic acid stock solution to achieve the desired final concentration (typically in a 1:1 to 1:3 molar ratio of fatty acid to BSA). c. Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to ensure complete complexation.[11] d. The resulting NBD-undecanoic acid-BSA complex should be a clear solution.

Live-Cell Labeling and Imaging

This protocol is a general guideline and may require optimization for specific cell types and experimental questions.

Materials:

• Cells cultured on glass-bottom dishes or coverslips suitable for live-cell imaging

• Pre-warmed live-cell imaging medium (serum-free, phenol red-free)

• NBD-undecanoic acid-BSA complex (from Protocol 1)

• Fluorescence microscope with environmental chamber (37°C, 5% CO₂)

• FITC/GFP filter set

Protocol:

• Cell Preparation: Grow cells to 60-80% confluency.

• Washing: On the day of the experiment, gently wash the cells twice with pre-warmed live-cell imaging medium to remove serum.[5]

• Labeling Solution Preparation: Dilute the NBD-undecanoic acid-BSA complex in pre-warmed live-cell imaging medium to the final working concentration (e.g., 1-10 µM).

• Cell Labeling: Aspirate the wash medium and add the labeling solution to the cells.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 15-60 minutes.[5] The optimal time will depend on the cell type and the specific process being investigated.

• Washing: After incubation, remove the labeling solution and wash the cells three times with pre-warmed live-cell imaging medium to remove any unbound probe.[5]

• Imaging: Immediately transfer the cells to a fluorescence microscope equipped with an environmental chamber. Acquire images using a standard FITC/GFP filter set.

Optional: Back-Exchange to Visualize Internalized Probe

To specifically visualize the internalized pool of NBD-undecanoic acid, a "back-exchange" step can be performed to remove the probe remaining in the outer leaflet of the plasma membrane.[7][13]

Protocol:

• After the labeling and washing steps (Protocol 2, steps 1-6), add a solution of 1% (w/v) fatty acid-free BSA in live-cell imaging medium to the cells.

• Incubate for 10-15 minutes at 4°C or on ice.

• Wash the cells three times with cold live-cell imaging medium.

• Proceed with imaging.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key cellular processes involving fatty acid uptake and the experimental workflow for using NBD-undecanoic acid.

Cellular uptake and trafficking of NBD-undecanoic acid.

Workflow for NBD-undecanoic acid live-cell imaging.

Precautions and Troubleshooting

• Phototoxicity: The NBD fluorophore can generate reactive oxygen species upon excitation, leading to phototoxicity and cell death.[14] To minimize this, use the lowest possible excitation light intensity and exposure time that provide an adequate signal-to-noise ratio.

• Photobleaching: NBD can be susceptible to photobleaching. Acquire images efficiently and consider using an anti-fade reagent if compatible with live-cell imaging.

• Cytotoxicity: At high concentrations, undecanoic acid can be cytotoxic.[15] It is essential to perform a dose-response curve to determine the optimal, non-toxic concentration of NBD-undecanoic acid for your specific cell type and experimental duration.

• High Background Fluorescence: If high background is observed, ensure complete removal of unbound probe by increasing the number and duration of washes.[5] Performing the optional back-exchange step can also help.[5]

• Probe Aggregation: Ensure the NBD-undecanoic acid-BSA complex is fully dissolved and clear before adding to cells to avoid aggregation and artifacts.

By following these detailed application notes and protocols, researchers can effectively utilize NBD-undecanoic acid for insightful live-cell imaging studies of fatty acid metabolism and trafficking.

References

• 1. amsbio.com [amsbio.com]
• 2. scbt.com [scbt.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis, Optical Properties, and Antiproliferative Evaluation of NBD-Triterpene Fluorescent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Labeling Strategy for Living Specimens in Long-Term/Super-Resolution Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 13. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 15. Human Metabolome Database: Showing metabocard for Undecanoic acid (HMDB0000947) [hmdb.ca]

Application Notes and Protocols for NBD-Undecanoic Acid Staining in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of NBD-undecanoic acid, a fluorescently labeled medium-chain fatty acid, to quantify fatty acid uptake in mammalian cells using flow cytometry. This method is a powerful tool for studying cellular metabolism, identifying modulators of fatty acid transport, and investigating the role of fatty acid uptake in various physiological and pathological processes.

Introduction

Fatty acids are essential nutrients and signaling molecules involved in numerous cellular processes, including energy production, membrane synthesis, and signal transduction. The uptake of fatty acids into cells is a critical and regulated process mediated by a combination of passive diffusion and protein transporters such as fatty acid binding proteins (FABPs) and fatty acid transport proteins (FATPs). Dysregulation of fatty acid uptake is implicated in various diseases, including metabolic disorders, cardiovascular diseases, and cancer.

NBD-undecanoic acid (11-(NBD-amino)undecanoic acid) is a fluorescent analog of the naturally occurring saturated fatty acid, undecanoic acid. The nitrobenzoxadiazole (NBD) fluorophore allows for the direct visualization and quantification of its cellular uptake by flow cytometry. This technique offers the advantage of rapid, high-throughput analysis of large cell populations at the single-cell level.

Principle of the Assay

Cells are incubated with NBD-undecanoic acid complexed to fatty acid-free bovine serum albumin (BSA). The BSA facilitates the delivery of the hydrophobic fatty acid to the cell membrane. The fluorescent fatty acid analog is then transported into the cell via passive diffusion and/or protein-mediated transport. The amount of internalized NBD-undecanoic acid is directly proportional to the fluorescence intensity of the cells, which is measured by a flow cytometer. To distinguish between membrane-bound and internalized fatty acid, a back-extraction step with fatty acid-free BSA can be included.

Experimental Protocols

Materials and Reagents

• NBD-undecanoic acid (stored at -20°C, protected from light)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), Ca2+/Mg2+ free

• Cell culture medium appropriate for the cell line of interest

• Trypsin-EDTA solution

• Flow cytometry staining buffer (e.g., PBS with 1% BSA)

• Propidium Iodide (PI) or other viability dye

• Mammalian cell line of interest

Preparation of NBD-Undecanoic Acid-BSA Complex (5 mM Stock Solution)

• Prepare a 10 mM stock solution of NBD-undecanoic acid in DMSO.

• Prepare a 5% (w/v) fatty acid-free BSA solution in PBS. Warm to 37°C to dissolve.

• Slowly add the 10 mM NBD-undecanoic acid stock solution to the 5% BSA solution while vortexing to achieve a final fatty acid concentration of 5 mM and a molar ratio of fatty acid to BSA of approximately 5:1.

• Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Store the NBD-undecanoic acid-BSA complex at -20°C in small aliquots. Avoid repeated freeze-thaw cycles.

Cell Preparation

• Culture mammalian cells to 70-80% confluency in appropriate cell culture medium.

• For adherent cells, wash with PBS and detach using trypsin-EDTA. Neutralize trypsin with complete medium. For suspension cells, proceed to the next step.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cell pellet twice with PBS.

• Resuspend the cells in flow cytometry staining buffer at a concentration of 1 x 10^6 cells/mL.

NBD-Undecanoic Acid Staining Protocol

• Dilute the 5 mM NBD-undecanoic acid-BSA stock solution in pre-warmed (37°C) serum-free cell culture medium to the desired final concentration (a starting concentration of 1-5 µM is recommended, but should be optimized for each cell type and experimental condition).

• Add 100 µL of the cell suspension (1 x 10^5 cells) to each flow cytometry tube.

• Add 100 µL of the diluted NBD-undecanoic acid-BSA solution to the cells.

• Incubate the cells for 15-60 minutes at 37°C, protected from light. The optimal incubation time should be determined empirically.

• To stop the uptake, add 2 mL of ice-cold flow cytometry staining buffer to each tube and centrifuge at 300 x g for 5 minutes at 4°C.

• (Optional Back-Extraction Step) To remove membrane-bound NBD-undecanoic acid, resuspend the cell pellet in 1 mL of ice-cold flow cytometry staining buffer containing a high concentration of fatty acid-free BSA (e.g., 2%) and incubate on ice for 5-10 minutes.

• Centrifuge the cells at 300 x g for 5 minutes at 4°C and discard the supernatant.

• Wash the cells once more with 2 mL of ice-cold flow cytometry staining buffer.

• Resuspend the cell pellet in 300-500 µL of flow cytometry staining buffer.

• Just before analysis, add a viability dye such as Propidium Iodide (PI) to a final concentration of 1 µg/mL to exclude dead cells from the analysis.[1]

Flow Cytometry Analysis

• Acquire data on a flow cytometer equipped with a blue laser (488 nm excitation).

• Collect NBD fluorescence in the green channel (e.g., FITC channel, ~530 nm emission).

• Collect PI fluorescence in the red channel (e.g., PE-Texas Red channel, >650 nm).

• Gate on the viable, single-cell population using forward scatter (FSC), side scatter (SSC), and PI exclusion.

• Quantify the mean fluorescence intensity (MFI) of the NBD signal in the viable cell population.

Data Presentation

The quantitative data from the flow cytometry analysis can be summarized in a table for easy comparison between different experimental conditions.

Treatment Group	NBD-Undecanoic Acid Concentration (µM)	Incubation Time (min)	Mean Fluorescence Intensity (MFI) ± SD	Fold Change vs. Control
Control (Unstained)	0	30	50 ± 5	1.0
Vehicle Control	1	30	1500 ± 120	30.0
Test Compound A	1	30	750 ± 80	15.0
Test Compound B	1	30	2500 ± 210	50.0

Visualization of Experimental Workflow and Cellular Uptake Pathway

Experimental Workflow

References

• 1. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for NBD-Undecanoic Acid in Confocal Microscopy of Lipid Droplets

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing NBD-undecanoic acid for the fluorescent labeling and visualization of lipid droplets in mammalian cells using confocal microscopy. This document includes detailed protocols, data presentation, and visualizations to facilitate the successful application of this technique in your research.

Introduction

NBD-undecanoic acid (11-(7-Nitro-2-1,3-benzoxadiazol-4-ylamino)undecanoic acid) is a fluorescently labeled fatty acid analog. The nitrobenzoxadiazole (NBD) fluorophore allows for the visualization of the fatty acid's uptake and incorporation into cellular structures, most notably lipid droplets. As cells internalize NBD-undecanoic acid, it is metabolized and can be esterified into neutral lipids like triacylglycerols and cholesterol esters, which are the primary components of lipid droplets. This makes NBD-undecanoic acid a valuable tool for studying lipid metabolism, lipid droplet dynamics, and the effects of therapeutic compounds on lipid storage.

Principle of the Method

NBD-undecanoic acid, when introduced to cultured cells, is taken up and processed through cellular fatty acid metabolic pathways. A key pathway involves its esterification to form neutral lipids, which are then stored within the hydrophobic core of lipid droplets. The NBD group, a small, environmentally sensitive fluorophore, exhibits enhanced fluorescence in the nonpolar environment of the lipid droplet core compared to the aqueous cytoplasm. This property allows for the specific visualization of lipid droplets by confocal microscopy.

Data Presentation

Fluorescent Properties of NBD-Undecanoic Acid

The spectral characteristics of NBD-undecanoic acid are crucial for designing imaging experiments. While the precise quantum yield and extinction coefficient can vary with the local environment, the following table provides approximate values for the NBD fluorophore.

Property	Value	Reference
Excitation Maximum (λex)	~466 nm	[1]
Emission Maximum (λem)	~539 nm	[1]
Molar Extinction Coefficient (ε)	~19,500 cm⁻¹M⁻¹	[1]
Quantum Yield (Φ)	~0.1	[1]

Comparison with Other Common Lipid Droplet Stains

NBD-undecanoic acid is one of several fluorescent probes used for lipid droplet imaging. The choice of dye depends on the specific experimental requirements.

Feature	NBD-Undecanoic Acid	BODIPY 493/503	Nile Red
Mechanism	Metabolic incorporation	Partitions into neutral lipids	Partitions into neutral lipids
Excitation/Emission	~466/539 nm	~493/503 nm	~552/636 nm (in lipid)
Photostability	Moderate	High	Moderate to Low
Environmental Sensitivity	High (fluorescence increases in nonpolar environments)	Low	High (emission shifts with polarity)
Live/Fixed Cells	Primarily for live cells	Live and fixed cells	Live and fixed cells
Advantages	Tracks fatty acid metabolism	Bright, photostable, narrow emission	Large Stokes shift
Disadvantages	Lower photostability, potential for metabolic alteration	Can form aggregates at high concentrations	Broad emission spectrum can lead to bleed-through

Experimental Protocols

Protocol 1: Live-Cell Staining of Lipid Droplets with NBD-Undecanoic Acid

This protocol is adapted from established methods for labeling mammalian cells with NBD-lipids and is optimized for visualizing lipid droplets.[2][3][4]

Materials:

• NBD-undecanoic acid (powder)

• Dimethyl sulfoxide (DMSO), anhydrous

• Complete cell culture medium appropriate for the cell line

• Phosphate-buffered saline (PBS), sterile

• Bovine serum albumin (BSA), fatty acid-free

• Mammalian cells cultured on glass-bottom dishes or coverslips suitable for confocal microscopy

• Confocal microscope with appropriate laser lines (e.g., 458 nm or 476 nm) and emission filters

Procedure:

• Preparation of NBD-Undecanoic Acid Stock Solution:

  • Dissolve NBD-undecanoic acid powder in anhydrous DMSO to prepare a 1-5 mM stock solution.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C, protected from light.

• Preparation of Staining Solution:

  • On the day of the experiment, thaw an aliquot of the NBD-undecanoic acid stock solution.

  • Prepare a fresh staining solution by diluting the stock solution in complete cell culture medium to a final concentration of 1-10 µM. To aid in delivery to cells, the NBD-undecanoic acid can be complexed with fatty acid-free BSA. To do this, first dilute the NBD-undecanoic acid in a small volume of medium containing BSA before adding it to the final volume of medium. A 1:1 molar ratio of fatty acid to BSA is a good starting point.

  • Vortex the staining solution gently.

• Cell Staining:

  • Grow mammalian cells on glass-bottom dishes or coverslips to 60-80% confluency.

  • Remove the existing culture medium from the cells.

  • Wash the cells once with pre-warmed sterile PBS.

  • Add the freshly prepared NBD-undecanoic acid staining solution to the cells.

  • Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator. The optimal incubation time may vary depending on the cell type and should be determined empirically.

• Washing and Imaging:

  • After incubation, remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS to remove excess probe.

  • Add fresh, pre-warmed complete culture medium or a suitable imaging buffer to the cells.

  • Immediately proceed to imaging on a confocal microscope.

• Confocal Microscopy Settings:

  • Use an excitation wavelength appropriate for NBD (e.g., 458 nm or 476 nm laser line).

  • Set the emission detection window to capture the NBD fluorescence (e.g., 500-550 nm).

  • Adjust laser power and detector gain to obtain a good signal-to-noise ratio while minimizing phototoxicity and photobleaching.

Visualizations

Experimental Workflow

Caption: Workflow for staining lipid droplets with NBD-undecanoic acid.

Mechanism of NBD-Undecanoic Acid Incorporation into Lipid Droplets

Caption: Cellular uptake and metabolism of NBD-undecanoic acid.

Troubleshooting

Problem	Possible Cause	Solution
No or weak fluorescence	- Staining concentration too low- Incubation time too short- Cells are not actively metabolizing lipids- Incorrect microscope settings	- Increase NBD-undecanoic acid concentration (up to 20 µM)- Increase incubation time (up to 2 hours)- Ensure cells are healthy and metabolically active. Consider stimulating lipid droplet formation with oleic acid.- Check excitation and emission filter settings.
High background fluorescence	- Incomplete washing- Staining concentration too high	- Increase the number and duration of washing steps.- Decrease the staining concentration.
Photobleaching	- NBD is known to be less photostable than other dyes- High laser power- Long exposure times	- Use the lowest laser power that provides a sufficient signal.- Minimize exposure time and the number of scans.- Use an anti-fade mounting medium if imaging fixed cells (note: NBD-undecanoic acid is primarily for live-cell imaging).
Cell toxicity	- High concentration of NBD-undecanoic acid- High concentration of DMSO in the final staining solution	- Perform a dose-response curve to determine the optimal, non-toxic concentration.- Ensure the final DMSO concentration in the culture medium is low (<0.5%).

Concluding Remarks

NBD-undecanoic acid is a useful tool for the dynamic, real-time visualization of fatty acid uptake and incorporation into lipid droplets in living cells. While it may be more susceptible to photobleaching than other dyes like BODIPY, its ability to act as a metabolic tracer provides unique insights into cellular lipid metabolism. By following the protocols and troubleshooting guidelines provided, researchers can effectively utilize NBD-undecanoic acid for high-quality confocal imaging of lipid droplets.

References

• 1. glenresearch.com [glenresearch.com]
• 2. [PDF] Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy | Semantic Scholar [semanticscholar.org]
• 3. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Preparing NBD-Undecanoic Acid Stock Solutions for Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and use of NBD-undecanoic acid stock solutions for cell culture applications. NBD-undecanoic acid is a fluorescently labeled fatty acid analog widely used to investigate cellular fatty acid uptake and lipid metabolism. Proper preparation of stock solutions is critical for obtaining accurate and reproducible experimental results.

Physicochemical Properties and Storage Recommendations

NBD-undecanoic acid is a dark red powder. Understanding its properties is essential for correct handling and storage.[1] Key quantitative data are summarized in the table below.

Property	Value	Source(s)
Chemical Formula	C₁₇H₂₄N₄O₅	[1][2]
Molecular Weight	364.4 g/mol	[1]
Appearance	Dark red powder	[1]
Purity	>98% (TLC)	[1]
Solubility	Soluble in methanol or DMF	[1]
Storage (Powder)	-20°C, protected from light and moisture	[1][3]
Storage (in Solvent)	-20°C for up to 2 years	[1]

Note: While NBD-undecanoic acid is soluble in methanol and DMF, Dimethyl Sulfoxide (DMSO) is often the preferred solvent for preparing stock solutions for cell culture due to its miscibility with aqueous media and relatively lower cytotoxicity at low concentrations.

Experimental Protocols

Protocol 1: Preparation of a 10 mM NBD-Undecanoic Acid Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NBD-undecanoic acid in DMSO. Aseptic techniques should be followed to maintain the sterility of the stock solution for cell culture experiments.

Materials:

• NBD-undecanoic acid powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

• Bath sonicator

Procedure:

• Weighing: Carefully weigh out a precise amount of NBD-undecanoic acid powder in a sterile microcentrifuge tube. For a 10 mM stock solution, you would weigh 3.644 mg for a final volume of 1 mL.

• Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the NBD-undecanoic acid powder.

• Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

• Sonication: To ensure the compound is completely dissolved, place the vial in a bath sonicator for 10-15 minutes. Visually inspect the solution to confirm that no solid particles remain. The solution should be clear.[4]

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and protect from light. Store the aliquots at -20°C.

Workflow for Preparing NBD-Undecanoic Acid Stock Solution

Caption: Workflow for preparing a sterile stock solution of NBD-undecanoic acid.

Protocol 2: Cellular Fatty Acid Uptake Assay Using NBD-Undecanoic Acid

This protocol outlines a general procedure for measuring fatty acid uptake in cultured cells using the prepared NBD-undecanoic acid stock solution. This assay can be adapted for various cell types and experimental conditions, and is often analyzed using flow cytometry or fluorescence microscopy.

Materials:

• Cultured cells (e.g., adipocytes, hepatocytes, or other cell lines of interest)

• Complete cell culture medium

• Serum-free cell culture medium

• 10 mM NBD-undecanoic acid stock solution (from Protocol 1)

• Phosphate-buffered saline (PBS)

• Bovine serum albumin (BSA), fatty acid-free

• 96-well black plate with a clear bottom (for fluorescence plate reader) or appropriate culture vessels for microscopy or flow cytometry

• Fluorescence microplate reader, fluorescence microscope, or flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate (or other appropriate culture vessel) at a density that will result in a confluent monolayer on the day of the experiment. Culture the cells in their complete growth medium at 37°C in a 5% CO₂ incubator.

• Cell Starvation: On the day of the assay, aspirate the complete medium and wash the cells once with warm PBS. Then, incubate the cells in serum-free medium for 1-2 hours to starve them of lipids.

• Preparation of Working Solution: Prepare the NBD-undecanoic acid working solution by diluting the 10 mM stock solution in serum-free medium containing fatty acid-free BSA. The final concentration of NBD-undecanoic acid can range from 1 to 10 µM, and the BSA concentration is typically around 0.1-1%. It is crucial to maintain the final DMSO concentration in the culture medium below 0.5% to avoid cytotoxicity.[4] A vehicle control containing the same final concentration of DMSO should be included in all experiments.[4]

• Incubation: Aspirate the starvation medium and add the NBD-undecanoic acid working solution to the cells. Incubate for a desired period (e.g., 5-60 minutes) at 37°C. The incubation time can be optimized depending on the cell type and experimental goals.

• Termination of Uptake: To stop the uptake, aspirate the working solution and wash the cells three times with ice-cold PBS containing 0.2% BSA to remove the fluorescent probe from the cell surface.

• Fluorescence Measurement:

  • Fluorescence Plate Reader: Add PBS to each well and measure the fluorescence intensity using a bottom-read fluorescence plate reader with excitation and emission wavelengths appropriate for NBD (typically around 485 nm and 515 nm, respectively).[5]

  • Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation solution, resuspend them in PBS, and analyze the cellular fluorescence using a flow cytometer.

  • Fluorescence Microscopy: Visualize the cellular uptake of NBD-undecanoic acid directly using a fluorescence microscope.

Cellular Uptake of Fatty Acids

The cellular uptake of long-chain fatty acids is a complex process that can occur through several mechanisms, including passive diffusion and protein-mediated transport. While the exact mechanisms for NBD-undecanoic acid are not fully elucidated, it is believed to be taken up by cells through processes similar to those for natural fatty acids. Potential pathways include clathrin-mediated endocytosis, caveolae-dependent endocytosis, and macropinocytosis.[6][7][8]

Potential Cellular Uptake Pathways for Fatty Acids

Caption: Diagram of potential cellular uptake pathways for fatty acids.

References

• 1. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 2. scbt.com [scbt.com]
• 3. amsbio.com [amsbio.com]
• 4. benchchem.com [benchchem.com]
• 5. content.abcam.com [content.abcam.com]
• 6. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overviews on the cellular uptake mechanism of polysaccharide colloidal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell Labeling with NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing NBD-undecanoic acid, a fluorescently labeled fatty acid, for cellular labeling and analysis. This document includes detailed protocols for live-cell imaging and flow cytometry, quantitative data for experimental parameters, and diagrams illustrating the experimental workflow and the mechanism of cellular uptake.

Introduction

NBD-undecanoic acid (11-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-ylamino)undecanoic acid) is a versatile fluorescent probe used extensively in cell biology to study fatty acid uptake, metabolism, and intracellular trafficking.[1][2] The 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) group is a small, environmentally sensitive fluorophore, making it an ideal tool for tracking the movement and localization of the undecanoic acid chain within living cells.[3][4] Its applications range from monitoring lipid transport across the plasma membrane to visualizing lipid droplet formation and investigating cellular processes like apoptosis.[5][6]

Applications

NBD-undecanoic acid serves as a powerful tool in a variety of research and drug development applications:

• Analysis of Fatty Acid Uptake and Transport: It allows for the real-time visualization and quantification of fatty acid internalization by cells, providing insights into the mechanisms of lipid transport proteins.[1][7][8]

• Lipid Droplet Dynamics: As a fatty acid analog, it is incorporated into neutral lipids and can be used to stain and monitor the formation, growth, and mobilization of lipid droplets.[5][6]

• Drug Screening: The probe can be used in high-throughput screening assays to identify compounds that modulate fatty acid uptake or lipid metabolism.

• Apoptosis Studies: Studies have shown that undecylenic acid can induce tumor cell apoptosis, and NBD-undecanoic acid can be used to investigate the intracellular localization and mechanism of action of fatty acids in this process.[5][6]

• Membrane Fluidity and Dynamics: The fluorescence properties of the NBD group are sensitive to the local environment, which can provide information about the fluidity and organization of cellular membranes.[9]

Quantitative Data Summary

The following tables summarize key quantitative parameters for cell labeling experiments with NBD-undecanoic acid and related NBD-fatty acids. It is important to note that optimal conditions can vary depending on the cell type and experimental setup.

Table 1: Recommended Concentration and Incubation Parameters

Parameter	Value	Cell Type/Application	Source
Working Concentration	0.5 - 5 µM	General live-cell imaging	[10][]
2 µM	Staining of lipid droplets	[12]
Incubation Time	15 - 60 minutes	General live-cell imaging	[10]
15 - 30 minutes	Staining of lipid droplets	[]
Incubation Temperature	37°C	Standard live-cell imaging	[10]
20°C or below	To suppress endocytosis in uptake assays	[1]
Back-Exchange (BSA)	4.6% (w/v)	To remove non-internalized probe	[1]

Table 2: Cytotoxicity and Photostability

Parameter	Observation	Cell Type/Condition	Source
Cytotoxicity	Low cytotoxicity observed at various concentrations for Ac4ManNAz, a cell labeling agent. Undecylenic acid can induce apoptosis in tumor cells.	A549 cells, Jurkat and A549 tumor cells	[13][14]
Photostability	NBD is moderately photostable.	General observation	[9]
Phototoxicity	Minimize light intensity and exposure time to reduce phototoxicity.	General live-cell imaging	[15]

Experimental Protocols

Protocol 1: Live-Cell Imaging of NBD-Undecanoic Acid Uptake and Localization

This protocol details the steps for labeling live adherent cells with NBD-undecanoic acid for visualization by fluorescence or confocal microscopy.

Materials:

• NBD-undecanoic acid (stock solution in DMSO or ethanol)

• Cultured adherent cells on glass-bottom dishes or coverslips

• Serum-free cell culture medium (e.g., HBSS/HEPES)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phenylmethylsulfonyl fluoride (PMSF)

• O-phenanthroline (OBAA)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency on glass-bottom dishes or coverslips.

  • Before labeling, wash the cells twice with pre-warmed (37°C) serum-free medium.

• Preparation of NBD-Undecanoic Acid Working Solution:

  • Prepare a 100X stock solution of NBD-undecanoic acid in DMSO or ethanol.

  • Dilute the stock solution in serum-free medium to the desired final working concentration (e.g., 1-5 µM). To facilitate delivery to cells, NBD-undecanoic acid can be complexed with fatty acid-free BSA.

• Inhibition of Phospholipases (Optional but Recommended for Uptake Quantification):

  • To prevent the metabolic conversion of NBD-undecanoic acid, pre-incubate the cells with phospholipase inhibitors.

  • Add PMSF to a final concentration of 1 mM and OBAA to a final concentration of 5 µM to the serum-free medium.

  • Incubate the cells for 10 minutes at 20°C.[1]

• Cell Labeling:

  • Remove the medium (or inhibitor-containing medium) and add the NBD-undecanoic acid working solution to the cells.

  • Incubate at 37°C for 15-60 minutes, protected from light. The optimal incubation time should be determined empirically for each cell type and experimental goal. For uptake assays where endocytosis needs to be minimized, incubation can be performed at 20°C or below.[1]

• Washing:

  • Remove the labeling solution and wash the cells three times with fresh, pre-warmed serum-free medium to remove excess probe.

• Back-Exchange (Optional, for visualizing internalized probe):

  • To remove NBD-undecanoic acid that is bound to the outer leaflet of the plasma membrane, perform a back-exchange.

  • Incubate the cells with a medium containing a high concentration of defatted BSA (e.g., 4.6% w/v) for 10-15 minutes at 4°C.[1]

  • Wash the cells twice with ice-cold PBS.

• Imaging:

  • Immediately image the cells using a fluorescence microscope equipped with appropriate filters for the NBD fluorophore (Excitation/Emission: ~465/535 nm).

  • For time-lapse imaging, use a heated microscope stage with CO2 control to maintain cell viability.[16]

Protocol 2: Quantification of NBD-Undecanoic Acid Uptake by Flow Cytometry

This protocol provides a method for quantifying the uptake of NBD-undecanoic acid in a cell population using flow cytometry.

Materials:

• NBD-undecanoic acid (stock solution in DMSO)

• Suspension or trypsinized adherent cells

• Flow cytometry buffer (e.g., PBS with 2% FBS)

• Propidium Iodide (PI) or other viability dye

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells and resuspend them in serum-free medium or an appropriate buffer (e.g., TBSS) to a concentration of approximately 1 x 10^6 cells/mL.[1]

• Inhibition of Phospholipases (Optional):

  • As described in Protocol 1, pre-incubate the cell suspension with PMSF (1 mM) and OBAA (5 µM) for 10 minutes at 20°C.[1]

• Cell Labeling:

  • Add the NBD-undecanoic acid stock solution directly to the cell suspension to achieve the desired final concentration.

  • Incubate for the desired time period (e.g., 15-30 minutes) at the appropriate temperature (e.g., 20°C to minimize endocytosis), protected from light.

• Back-Exchange (Optional):

  • To measure only the internalized fraction of the probe, an aliquot of the cell suspension can be mixed with a BSA solution (final concentration ~4.6% w/v) and incubated on ice for 10 minutes.[1]

• Staining for Viability:

  • Add a viability dye such as Propidium Iodide to the cell suspension to exclude dead cells from the analysis. Dead cells can non-specifically take up the fluorescent probe.[1]

• Flow Cytometry Analysis:

  • Analyze the cell suspension on a flow cytometer using the appropriate laser and emission filter for the NBD fluorophore.

  • Gate on the live cell population based on the viability dye staining.

  • Quantify the mean fluorescence intensity of the NBD signal in the live cell population.

Mandatory Visualizations

Caption: Experimental workflow for cell labeling with NBD-undecanoic acid.

References

• 1. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scbt.com [scbt.com]
• 5. Novel Formulation of Undecylenic Acid induces Tumor Cell Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Formulation of Undecylenic Acid induces Tumor Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 8. Single-cell profiling of fatty acid uptake using surface-immobilized dendrimers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 12. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Labeling and Tracking Method without Distorted Signals by Phagocytosis of Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. n-genetics.com [n-genetics.com]

Application Notes and Protocols for Measuring Fatty Acid Transport Kinetics with NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acids (LCFAs) are essential nutrients and signaling molecules, and their transport across the plasma membrane is a critical process in cellular metabolism. Dysregulation of fatty acid uptake is implicated in various metabolic diseases, including obesity, type 2 diabetes, and cardiovascular disease. Consequently, the proteins that facilitate fatty acid transport, such as CD36 and Fatty Acid Transport Proteins (FATPs), are important targets for drug development. NBD-undecanoic acid (11-(7-Nitrobenzofurazan-4-ylamino)undecanoic acid) is a fluorescently labeled fatty acid analog that serves as a valuable tool for studying the kinetics of fatty acid uptake in living cells. Its fluorescence is environmentally sensitive, which allows for the real-time monitoring of its transport and incorporation into the cellular lipid environment.

Principle of the Assay

The NBD (7-nitrobenz-2-oxa-1,3-diazole) fluorophore attached to the omega-carbon of undecanoic acid allows for the sensitive detection of the fatty acid analog. The assay is based on the principle that the fluorescence of NBD is quenched in aqueous environments and increases significantly upon entering the hydrophobic environment of the cell membrane and subsequent incorporation into intracellular lipid compartments. This change in fluorescence intensity can be measured using techniques such as fluorescence microscopy, flow cytometry, or a fluorescence plate reader, providing a quantitative measure of fatty acid uptake.

Data Presentation

Quantitative data from fatty acid transport experiments should be organized to clearly present kinetic parameters and the effects of inhibitors.

Table 1: Kinetic Parameters of NBD-Undecanoic Acid Uptake

This table is a template for presenting the Michaelis-Menten kinetic parameters, Vmax (maximum velocity) and Km (Michaelis constant), for NBD-undecanoic acid uptake in different cell lines or under various experimental conditions.

Cell Line/Condition	Vmax (pmol/min/mg protein)	Km (µM)
Control Cells (e.g., HEK293)	Value	Value
Cells Overexpressing FATP1	Value	Value
Cells Overexpressing CD36	Value	Value
Control Cells + Inhibitor X	Value	Value

Table 2: Inhibition of NBD-Undecanoic Acid Uptake

This table provides a format for summarizing the inhibitory effects of various compounds on NBD-undecanoic acid uptake, typically presented as IC50 values (the concentration of an inhibitor that reduces the uptake by 50%).

Inhibitor Compound	Target	Cell Line	IC50 (µM)
Sulfo-N-succinimidyl oleate (SSO)	CD36	Adipocytes	Value
Grassofermata	FATP2/FATP4	HepG2	Value
Phloretin	General FA Transporter	Caco-2	Value
Compound X	Unknown	Breast Cancer Cells	Value

Experimental Protocols

Detailed methodologies for two common approaches to measure NBD-undecanoic acid uptake are provided below.

Protocol 1: Measuring NBD-Undecanoic Acid Uptake by Fluorescence Microscopy

This protocol allows for the visualization and quantification of fatty acid uptake at the single-cell level.[1][2]

Materials:

• NBD-undecanoic acid (stock solution in DMSO or ethanol)

• Mammalian cell line of interest (e.g., 3T3-L1 adipocytes, Caco-2, HepG2)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Fatty acid-free bovine serum albumin (BSA)

• Inhibitors of interest (optional)

• Glass-bottom dishes or coverslips for microscopy

• Fluorescence microscope with appropriate filter sets (Excitation ~460 nm, Emission ~540 nm)

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and culture until they reach the desired confluency. For adipocytes, differentiation should be induced prior to the experiment.

• Preparation of NBD-undecanoic acid-BSA Complex:

  • Prepare a stock solution of fatty acid-free BSA (e.g., 10% w/v) in PBS.

  • Dilute the NBD-undecanoic acid stock solution in a small volume of ethanol or DMSO.

  • Add the NBD-undecanoic acid solution to the BSA solution while vortexing to create a 1:1 molar ratio complex. The final concentration will depend on the desired experimental range (typically 1-10 µM).

• Cell Treatment:

  • Wash the cells twice with warm PBS.

  • (Optional) Pre-incubate the cells with inhibitors in serum-free medium for a specified time (e.g., 30 minutes).

  • Remove the medium and add the NBD-undecanoic acid-BSA complex solution to the cells.

• Incubation and Imaging:

  • Incubate the cells at 37°C for various time points (e.g., 1, 5, 15, 30 minutes) to determine the initial rate of uptake.

  • At each time point, wash the cells three times with cold PBS to stop the uptake and remove extracellular probe.

  • Immediately acquire images using a fluorescence microscope.

• Data Analysis:

  • Quantify the mean fluorescence intensity per cell or per region of interest using image analysis software (e.g., ImageJ).

  • Plot the fluorescence intensity against time to determine the initial uptake rate. For kinetic analysis, perform the assay with varying concentrations of the NBD-undecanoic acid-BSA complex.

Protocol 2: Measuring NBD-Undecanoic Acid Uptake by Flow Cytometry

This protocol provides a high-throughput method for quantifying fatty acid uptake in a large population of cells.[3]

Materials:

• NBD-undecanoic acid (stock solution in DMSO or ethanol)

• Suspension or adherent cells

• Cell culture medium and PBS

• Fatty acid-free BSA

• Trypsin-EDTA (for adherent cells)

• Flow cytometry tubes

• Flow cytometer with a 488 nm laser for excitation

Procedure:

• Cell Preparation:

  • For adherent cells, wash with PBS and detach using trypsin-EDTA. Neutralize trypsin with medium containing FBS and centrifuge to pellet the cells.

  • Resuspend the cells in serum-free medium to a concentration of approximately 1 x 10^6 cells/mL.

• Preparation of NBD-undecanoic acid-BSA Complex: Prepare as described in Protocol 1.

• Cell Labeling:

  • (Optional) Aliquot cells into flow cytometry tubes and pre-incubate with inhibitors.

  • Add the NBD-undecanoic acid-BSA complex to the cell suspension.

  • Incubate at 37°C for the desired time points.

• Stopping the Reaction:

  • To stop the uptake, add an excess of cold PBS containing 2% fatty acid-free BSA and immediately centrifuge the cells at 4°C.

  • Wash the cell pellet twice with cold PBS to remove any unbound probe.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in cold PBS.

  • Analyze the samples on a flow cytometer, measuring the fluorescence in the appropriate channel (e.g., FITC channel).

  • Record the mean fluorescence intensity for each sample.

• Data Analysis:

  • Calculate the mean fluorescence intensity for each condition and normalize to control cells.

  • For kinetic studies, plot the mean fluorescence intensity against the concentration of the NBD-undecanoic acid-BSA complex and fit the data to the Michaelis-Menten equation to determine Vmax and Km.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for measuring fatty acid uptake.

Fatty Acid Uptake Signaling Pathway

Caption: Key proteins in NBD-undecanoic acid uptake pathway.

NBD-undecanoic acid is a powerful tool for investigating the mechanisms and kinetics of fatty acid transport in various cell types. The protocols described here, in combination with the structured data presentation and pathway visualizations, provide a comprehensive framework for researchers and drug development professionals to study fatty acid uptake and to screen for potential modulators of this important physiological process. The adaptability of these assays to both microscopy and high-throughput flow cytometry makes them suitable for a wide range of research applications.

References

• 1. Analysis of lipid uptake, storage, and fatty acid oxidation by group 2 innate lymphoid cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Interpretation of Conventional Michaelis-Menten Parameters in a Transporter System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NBD-lipid Uptake Assay for Mammalian Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of NBD-Undecanoic Acid in Membrane Asymmetry Studies: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The asymmetric distribution of lipids between the inner and outer leaflets of the plasma membrane is a fundamental feature of eukaryotic cells, crucial for a myriad of cellular processes including signal transduction, vesicle trafficking, and apoptosis. The study of this asymmetry relies on molecular probes that can differentially report on the properties of each leaflet. Nitrobenzoxadiazole (NBD)-labeled lipids are fluorescent analogs widely employed for this purpose due to their environmental sensitivity and amenability to fluorescence microscopy and spectroscopy.[1]

This document provides detailed application notes and protocols for the use of NBD-labeled lipids in membrane asymmetry studies, with a special focus on the potential application and considerations for NBD-undecanoic acid. While NBD-labeled phospholipids are the most commonly used probes for quantifying flippase-mediated lipid transport, understanding the behavior of a fluorescent fatty acid analog like NBD-undecanoic acid can provide complementary insights into membrane dynamics.

Principle of the Assay

The core principle of using NBD-labeled lipids to study membrane asymmetry involves three key steps:

• Labeling: Introducing the NBD-lipid probe to the outer leaflet of the plasma membrane.

• Translocation: Allowing for the probe to be transported to the inner leaflet, either through passive diffusion or by the action of lipid transporters like flippases.

• Differentiation: Distinguishing between the probe population in the outer and inner leaflets. This is typically achieved by either quenching the fluorescence of the outer leaflet probes with a membrane-impermeant quenching agent like sodium dithionite or by removing the outer leaflet probes with a back-extraction agent like bovine serum albumin (BSA).[2][3]

The amount of protected (inner leaflet) fluorescence is then quantified to determine the extent of lipid translocation and thus, the activity of lipid transporters and the maintenance of membrane asymmetry.

Data Presentation: Quantitative Analysis of NBD-Lipid Probes

The following tables summarize key quantitative data for commonly used NBD-labeled phospholipid probes in membrane asymmetry studies. Due to a lack of specific published data for NBD-undecanoic acid in this context, its expected properties are extrapolated based on the behavior of other NBD probes and the known rapid flip-flop of free fatty acids.

Table 1: Physicochemical and Spectroscopic Properties of NBD Probes

Probe	Molecular Weight ( g/mol )	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Notes
NBD-Undecanoic Acid	364.4	~465	~535	Environment-dependent	Expected to have low fluorescence in aqueous solution and high fluorescence in a lipid environment.
NBD-PC	~835	~465	~535	Environment-dependent	Commonly used to assess non-specific lipid translocation.
NBD-PE	~793	~465	~535	Environment-dependent	Substrate for aminophospholipid flippases.
NBD-PS	~836	~465	~535	Environment-dependent	Primary substrate for aminophospholipid flippases (P4-ATPases).

Table 2: Fluorescence Lifetime of NBD-Phospholipid Probes in Different Membrane Environments

Probe	Membrane Phase	Cell Type	Fluorescence Lifetime (ns)	Reference
NBD-PC	Liquid-ordered (lo)	LUVs	9.94 ± 0.05	[4]
Liquid-disordered (ld)	LUVs	6.80 ± 0.04	[4]
Outer Leaflet	CHO-K1	~10	[4]
Outer Leaflet	RBL-2H3	~10	[4]
NBD-SM	Inner Leaflet	CHO-K1	7.80 ± 0.55	[4]
Inner Leaflet	RBL-2H3	9.1 ± 0.04	[4]

LUVs: Large Unilamellar Vesicles; CHO-K1: Chinese Hamster Ovary cells; RBL-2H3: Rat Basophilic Leukemia cells.

Experimental Protocols

Protocol 1: Labeling of Live Cells with NBD-Undecanoic Acid

This protocol is adapted from general methods for labeling cells with NBD-lipids and should be optimized for the specific cell type and experimental conditions.

Materials:

• NBD-undecanoic acid (stock solution in DMSO or ethanol)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cultured cells (adherent or in suspension)

• Flow cytometer or fluorescence microscope

Procedure:

• Preparation of Labeling Solution:

  • Prepare a stock solution of NBD-undecanoic acid at 1-5 mM in anhydrous DMSO or ethanol. Store at -20°C, protected from light.

  • On the day of the experiment, dilute the stock solution in HBSS to a final working concentration of 1-5 µM. Vortex briefly to mix.

• Cell Preparation:

  • For adherent cells, grow them on coverslips or in multi-well plates to the desired confluency.

  • For suspension cells, harvest and wash them twice with HBSS by centrifugation (300 x g for 5 minutes). Resuspend in HBSS to a concentration of 1 x 106 cells/mL.

• Labeling:

  • Remove the culture medium from adherent cells and wash once with HBSS. For suspension cells, use the prepared cell suspension.

  • Add the NBD-undecanoic acid labeling solution to the cells and incubate for 10-30 minutes on ice (4°C). The low temperature is crucial to minimize endocytosis.[5]

• Washing:

  • After incubation, remove the labeling solution and wash the cells three times with cold HBSS to remove unincorporated probe.

• Back-Extraction (to differentiate leaflets):

  • Prepare a 1% (w/v) fatty acid-free BSA solution in cold HBSS.

  • Incubate the labeled cells with the BSA solution for 10-15 minutes on ice. This will extract the NBD-undecanoic acid from the outer leaflet.

  • Wash the cells twice with cold HBSS.

• Analysis:

  • Immediately analyze the cells by flow cytometry or fluorescence microscopy. The remaining fluorescence represents the NBD-undecanoic acid that has flipped to the inner leaflet of the plasma membrane.

  • As a control, analyze a sample of labeled cells that have not been subjected to the BSA back-extraction to measure total cell-associated fluorescence.

Protocol 2: Flippase Activity Assay using NBD-Phospholipids

This protocol is designed to measure the ATP-dependent translocation of NBD-labeled phospholipids (e.g., NBD-PS) by flippases.

Materials:

• NBD-PS (or NBD-PE) stock solution in DMSO or ethanol

• HBSS with and without Ca2+/Mg2+

• Sodium Dithionite (Na2S2O4)

• Tris buffer (10 mM, pH 9.0)

• Cultured cells

• Fluorometer or plate reader

Procedure:

• Cell Preparation and Labeling:

  • Follow steps 2.1 to 2.4 from Protocol 1, using NBD-PS at a final concentration of 1-5 µM.

• Flippase-Mediated Translocation:

  • After labeling and washing, resuspend the cells in warm (37°C) HBSS containing 1 mM CaCl2 and 1 mM MgCl2.

  • Incubate the cells at 37°C for various time points (e.g., 0, 5, 15, 30 minutes) to allow for flippase activity.

• Quenching of Outer Leaflet Fluorescence:

  • Prepare a fresh 1 M stock solution of sodium dithionite in 1 M Tris buffer (pH 10). Immediately before use, dilute it to a working concentration of 50 mM in 10 mM Tris buffer (pH 9.0).[6]

  • At each time point, transfer an aliquot of the cell suspension to a tube and add an equal volume of the sodium dithionite solution.

  • Incubate for 2 minutes at room temperature.

• Fluorescence Measurement:

  • Measure the fluorescence intensity of the cell suspension using a fluorometer with excitation at ~465 nm and emission at ~535 nm.

  • For each time point, also measure the fluorescence of a control sample of labeled cells without dithionite treatment (total fluorescence).

• Data Analysis:

  • Calculate the percentage of internalized NBD-PS at each time point using the formula: % Internalized = (Fluorescence with dithionite / Total fluorescence) x 100

  • Plot the % internalized versus time to determine the rate of flippase activity.

Visualizations

Experimental Workflow for Membrane Asymmetry Study

Caption: Workflow for analyzing NBD-undecanoic acid translocation.

Flippase-Mediated Transport of NBD-Phospholipids

Caption: ATP-dependent translocation of NBD-PS by a flippase.

Discussion and Limitations

The primary advantage of using NBD-labeled lipids is their sensitivity to the local environment, which can provide information on lipid packing and membrane fluidity.[1] However, there are important considerations and limitations:

• Probe Perturbation: The NBD moiety is relatively large and can perturb the packing of surrounding lipids, potentially altering membrane properties.

• Photobleaching: NBD dyes are susceptible to photobleaching, which requires careful control of light exposure during microscopy.

• Metabolism: Cells can metabolize NBD-labeled lipids, which can complicate the interpretation of long-term experiments.[2]

• NBD-Undecanoic Acid Specifics: While NBD-undecanoic acid can readily insert into the outer leaflet of the plasma membrane, its translocation to the inner leaflet is likely to be rapid and protein-independent (passive flip-flop). This is in contrast to NBD-phospholipids, where translocation of certain species is slow in the absence of specific transporters. The rapid flip-flop of NBD-undecanoic acid may make it challenging to use in standard flippase assays that rely on a time-dependent accumulation in the inner leaflet. However, it could be a useful tool for studying processes that alter the rate of passive fatty acid translocation, such as changes in membrane composition or the presence of certain membrane proteins.

Conclusion

NBD-labeled lipids are invaluable tools for investigating the complex and dynamic nature of membrane asymmetry. While NBD-labeled phospholipids remain the gold standard for studying flippase activity, NBD-undecanoic acid offers a potential avenue to explore the dynamics of free fatty acid transport across the plasma membrane. The protocols and data presented here provide a comprehensive guide for researchers to design and execute experiments aimed at unraveling the intricacies of lipid organization in cellular membranes. Careful optimization of labeling conditions and appropriate controls are essential for obtaining reliable and interpretable results.

References

• 1. Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [facultyprofiles.vanderbilt.edu]
• 3. Lipid Composition of the Cell Membrane Outer Leaflet Regulates Endocytosis of Nanomaterials through Alterations in Scavenger Receptor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measuring Phospholipid Flippase Activity by NBD-Lipid Uptake in Living Yeast Cells | Springer Nature Experiments [experiments.springernature.com]
• 5. Protocol to analyze lipid asymmetry in the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plasma membrane asymmetry of lipid organization: fluorescence lifetime microscopy and correlation spectroscopy analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Drug Effects on Lipid Uptake Using NBD-Undecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acids (LCFAs) are essential nutrients and signaling molecules, and their cellular uptake is a critical process in various physiological and pathological conditions, including metabolic diseases and cancer. The dysregulation of fatty acid uptake is a promising target for therapeutic intervention. NBD-undecanoic acid (11-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)aminoundecanoic acid) is a fluorescently labeled long-chain fatty acid analog that serves as a valuable tool for studying cellular fatty acid uptake. Its fluorescence allows for real-time monitoring and quantification of uptake, making it suitable for high-throughput screening of compounds that modulate this process.

These application notes provide a comprehensive guide to using NBD-undecanoic acid for assessing the effects of drugs on lipid uptake. Detailed protocols for cell-based assays using fluorescence microscopy and microplate readers are provided, along with data presentation guidelines and diagrams of relevant pathways and workflows.

Principles of the Assay

The assay is based on the cellular uptake of the fluorescent fatty acid analog, NBD-undecanoic acid. Cells expressing fatty acid transporters, such as CD36 and Fatty Acid Transport Proteins (FATPs), will internalize the probe. The increase in intracellular fluorescence can be measured and is proportional to the rate of fatty acid uptake. Putative drug candidates can be screened for their ability to inhibit or stimulate this uptake by incubating the cells with the compound of interest prior to or concurrently with the addition of NBD-undecanoic acid.

Data Presentation: Effects of Drugs on Fatty Acid Uptake

The following tables summarize the inhibitory effects of various compounds on fatty acid uptake, as determined by assays using fluorescent fatty acid analogs. While the data may not be exclusively from NBD-undecanoic acid assays, the principles of inhibition of long-chain fatty acid transport are generally applicable.

Compound	Cell Line / System	IC50 Value or % Inhibition	Target/Mechanism of Action
Sulfo-N-succinimidyl Oleate (SSO)	Adipocytes	~65% inhibition at 200 µM[1]	Irreversible inhibitor of the fatty acid translocase CD36.[1]
Mouse Insulinoma MIN6 cells	Reduces palmitate uptake	Prevents palmitate-induced changes in insulin secretion.[1]
RAW 264.7 Macrophages	Impairs saturated fatty acid-induced lipid accumulation	Impairs inflammation.[1]
Phloretin	Breast Cancer Cells	Suppressed FASN expression and enzymatic activity	Inhibits Fatty Acid Synthase (FASN) with an IC50 of 4.90 ± 0.66 μM in biochemical assays.[2]
Lipofermata (CB16.2)	C2C12 (myocytes)	IC50: 3-6 µM	Specific inhibitor of long and very long chain fatty acid transport.[3]
INS-1E (pancreatic β-cells)	IC50: 3-6 µM	No effect on medium-chain fatty acid transport.[3]
Caco-2 (intestinal)	IC50: 3-6 µM
HepG2 (hepatocytes)	IC50: 3-6 µM
Primary Human Adipocytes	IC50: 39 µM
Nortriptyline	MDA-MB-231, HeLa cells	Significantly reduced BODIPY-C16 uptake	Inhibits macropinocytosis-mediated fatty acid uptake.[4]

Experimental Protocols

Protocol 1: High-Throughput Screening of Drug Effects on NBD-Undecanoic Acid Uptake Using a Fluorescence Microplate Reader

This protocol is designed for screening a library of compounds for their effects on fatty acid uptake in a 96-well or 384-well format.

Materials:

• NBD-undecanoic acid (stock solution in DMSO)

• Adherent cell line of interest (e.g., 3T3-L1 adipocytes, HepG2, Caco-2)

• Cell culture medium (serum-free for assay)

• Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS)

• Test compounds (dissolved in an appropriate solvent, e.g., DMSO)

• Black-walled, clear-bottom 96-well or 384-well microplates

• Fluorescence microplate reader with bottom-read capabilities and filters for FITC/NBD (Excitation ~485 nm, Emission ~515 nm)

Procedure:

• Cell Seeding:

  • Seed cells in a black-walled, clear-bottom microplate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate at 37°C and 5% CO2.

• Cell Preparation:

  • On the day of the assay, remove the growth medium.

  • Wash the cells twice with pre-warmed HBSS or PBS.

  • Add serum-free medium to each well and incubate for 1-2 hours to serum-starve the cells.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in serum-free medium.

  • Remove the serum-free medium from the wells and add the compound dilutions.

  • Include appropriate controls: vehicle control (e.g., DMSO), positive control inhibitor (e.g., SSO), and no-cell control (medium only).

  • Incubate for the desired pre-treatment time (e.g., 30-60 minutes) at 37°C.

• NBD-Undecanoic Acid Labeling:

  • Prepare the NBD-undecanoic acid working solution in serum-free medium to the final desired concentration (e.g., 1-5 µM).

  • Add the NBD-undecanoic acid working solution to all wells.

• Data Acquisition:

  • Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader.

  • Measure the fluorescence intensity (Excitation ~485 nm, Emission ~515 nm) from the bottom of the wells.

  • For kinetic analysis, take readings every 1-2 minutes for 30-60 minutes. For endpoint analysis, take a single reading after a fixed incubation time (e.g., 30 minutes).

• Data Analysis:

  • Subtract the background fluorescence from the no-cell control wells.

  • For kinetic data, calculate the rate of uptake (slope of the initial linear portion of the fluorescence vs. time curve).

  • For endpoint data, use the final fluorescence values.

  • Normalize the data to the vehicle control (set as 100% uptake).

  • Plot the percentage of uptake against the compound concentration to determine IC50 values.

Protocol 2: Visualization of Drug Effects on NBD-Undecanoic Acid Uptake by Confocal Microscopy

This protocol allows for the visualization of NBD-undecanoic acid uptake and its subcellular localization.

Materials:

• NBD-undecanoic acid (stock solution in DMSO)

• Adherent cell line of interest

• Cell culture medium

• Glass-bottom dishes or chamber slides

• Test compounds

• HBSS or PBS

• Paraformaldehyde (PFA) for fixing (optional)

• Hoechst or DAPI for nuclear staining (optional)

• Confocal microscope with appropriate laser lines and filters for NBD and other fluorophores.

Procedure:

• Cell Seeding:

  • Seed cells on glass-bottom dishes or chamber slides and allow them to adhere and grow to the desired confluency.

• Cell Preparation and Compound Treatment:

  • Follow steps 2 and 3 from Protocol 1.

• NBD-Undecanoic Acid Labeling:

  • Prepare the NBD-undecanoic acid working solution in serum-free medium.

  • Remove the compound-containing medium and add the NBD-undecanoic acid solution.

  • Incubate for a specific time (e.g., 15-30 minutes) at 37°C.

• Washing and Imaging:

  • Remove the labeling solution and wash the cells three times with ice-cold HBSS or PBS to stop the uptake and remove extracellular probe.

  • Add fresh HBSS or PBS to the cells for imaging.

  • Optional: For fixed-cell imaging, fix the cells with 4% PFA for 15 minutes, wash with PBS, and stain with nuclear dyes like Hoechst or DAPI.

• Confocal Microscopy:

  • Image the cells using a confocal microscope. Use the appropriate laser line for NBD excitation (e.g., 488 nm) and collect the emission between ~500-550 nm.

  • Acquire images for each treatment condition.

• Image Analysis:

  • Quantify the intracellular fluorescence intensity using image analysis software (e.g., ImageJ/Fiji).

  • Measure the mean fluorescence intensity per cell for each condition.

  • Compare the fluorescence intensity between control and drug-treated cells to assess the effect on uptake.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. High-throughput screening for fatty acid uptake inhibitors in humanized yeast identifies atypical antipsychotic drugs that cause dyslipidemias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical inhibition of fatty acid absorption and cellular uptake limits lipotoxic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rupress.org [rupress.org]

Monitoring Cellular Fatty Acid Trafficking with NBD-Undecanoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid metabolism is a fundamental cellular process with intricate connections to signaling, membrane biology, and energy homeostasis. The intracellular trafficking of lipids, including fatty acids, to specific organelles is a tightly regulated process. Dysregulation of these pathways is implicated in numerous diseases, including metabolic disorders, cardiovascular diseases, and cancer. Fluorescently labeled lipid analogs are invaluable tools for visualizing and quantifying the dynamics of lipid uptake and trafficking in living and fixed cells.

NBD-undecanoic acid is a fluorescently labeled long-chain fatty acid analog. The nitrobenzoxadiazole (NBD) fluorophore allows for the direct visualization of the fatty acid's journey into and within the cell. This application note provides a comprehensive guide to using NBD-undecanoic acid for monitoring the cellular uptake and intracellular trafficking of fatty acids. While the Golgi apparatus is involved in the synthesis of complex lipids, the primary destinations for long-chain fatty acids are the endoplasmic reticulum (ER) for activation and esterification, and mitochondria for β-oxidation.[1] This document will, therefore, focus on the general pathways of fatty acid trafficking.

Principle of the Method

NBD-undecanoic acid, being a fatty acid analog, is taken up by cells through mechanisms similar to those of its unlabeled counterparts. These mechanisms can include passive diffusion and protein-mediated transport across the plasma membrane.[2][3] Once inside the cell, the fluorescent fatty acid is trafficked to various organelles for metabolic processing. The localization of the NBD fluorescence over time can be monitored using fluorescence microscopy, providing insights into the dynamics of fatty acid transport and distribution. To facilitate its delivery in an aqueous cell culture medium, NBD-undecanoic acid is typically complexed with fatty acid-free bovine serum albumin (BSA).

Data Presentation

Table 1: Physicochemical and Spectral Properties of NBD-Undecanoic Acid

Property	Value	Reference(s)
Molecular Formula	C₁₇H₂₄N₄O₅	[4]
Molecular Weight	364.39 g/mol	[4]
Excitation Maximum (λex)	~467 nm	N/A
Emission Maximum (λem)	~538 nm	N/A
Solubility	Soluble in Methanol or DMF	[5]
Appearance	Dark red powder	[5]

Table 2: Typical Experimental Parameters for Cellular Labeling

Parameter	Live-Cell Imaging	Fixed-Cell Imaging	Reference(s)
Cell Seeding Density	60-80% confluency	60-80% confluency	[6]
NBD-Undecanoic Acid-BSA Complex Concentration	1-5 µM	1-5 µM	[6]
Incubation Time	15-60 minutes	15-60 minutes	[6][7]
Incubation Temperature	37°C	37°C (labeling), Room Temp (fixation)	[6][8]
Imaging Medium	Serum-free medium or HBSS	PBS	[6][8]

Experimental Protocols

Protocol 1: Preparation of NBD-Undecanoic Acid-BSA Complex (100 µM Stock Solution)

This protocol describes the preparation of a 100 µM stock solution of NBD-undecanoic acid complexed with fatty acid-free BSA. This complex enhances the solubility and delivery of the hydrophobic fatty acid to cells in an aqueous environment.

Materials:

• NBD-undecanoic acid

• Ethanol, absolute

• Fatty acid-free Bovine Serum Albumin (BSA)

• Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS), pH 7.4

• Glass test tubes

• Nitrogen gas source (optional)

• Vortex mixer

Procedure:

• Prepare NBD-undecanoic acid Stock: Prepare a 1 mM stock solution of NBD-undecanoic acid in absolute ethanol.

• Aliquot and Dry: In a glass test tube, dispense an appropriate volume of the 1 mM NBD-undecanoic acid stock solution. Evaporate the solvent under a gentle stream of nitrogen or by air drying to form a thin lipid film at the bottom of the tube.

• Prepare BSA Solution: Prepare a 0.34 mg/mL solution of fatty acid-free BSA in HBSS or PBS.[6]

• Complexation: Add the BSA solution to the dried NBD-undecanoic acid film. Vortex vigorously for 2-3 minutes to facilitate the complexation of NBD-undecanoic acid with BSA. The resulting 100 µM NBD-undecanoic acid-BSA complex should be a clear solution.[6]

• Storage: Aliquot the stock solution and store at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Live-Cell Labeling and Imaging

This protocol details the steps for labeling live cells with the NBD-undecanoic acid-BSA complex to visualize its uptake and intracellular transport in real-time.

Materials:

• Cultured cells on glass-bottom dishes or coverslips

• Complete cell culture medium

• Live-cell imaging medium (e.g., serum-free medium or HBSS)

• NBD-undecanoic acid-BSA complex (from Protocol 1)

• 37°C incubator with 5% CO₂

• Fluorescence microscope with an environmental chamber

Procedure:

• Cell Preparation: Grow cells to 60-80% confluency on a glass-bottom dish or coverslip suitable for live-cell imaging.[6]

• Washing: On the day of the experiment, gently wash the cells twice with pre-warmed live-cell imaging medium to remove serum.[6]

• Labeling Solution Preparation: Dilute the 100 µM NBD-undecanoic acid-BSA stock solution in pre-warmed live-cell imaging medium to a final working concentration of 1-5 µM.[6]

• Cell Labeling: Aspirate the wash medium and add the labeling solution to the cells.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 15-60 minutes. The optimal time may vary depending on the cell type and experimental goals.[6]

• Washing: After incubation, remove the labeling solution and wash the cells three times with pre-warmed live-cell imaging medium to remove any unbound probe.[6]

• Imaging: Immediately transfer the cells to a fluorescence microscope equipped with an environmental chamber to maintain temperature and CO₂ levels. Acquire images using a standard FITC/GFP filter set (Excitation: ~467 nm, Emission: ~538 nm). Time-lapse imaging can be performed to observe the dynamic trafficking of the fluorescent fatty acid.

Protocol 3: Fixed-Cell Labeling and Imaging

This protocol allows for the fixation of cells after labeling with NBD-undecanoic acid, which can be useful for colocalization studies with organelle-specific markers via immunofluorescence.

Materials:

• Cultured cells on glass coverslips

• Complete cell culture medium

• Serum-free medium or HBSS

• NBD-undecanoic acid-BSA complex (from Protocol 1)

• 4% Paraformaldehyde (PFA) in PBS

• PBS

• Antifade mounting medium

Procedure:

• Cell Preparation: Grow cells to 60-80% confluency on glass coverslips in a multi-well plate.

• Washing: Gently wash the cells twice with pre-warmed serum-free medium.

• Labeling: Prepare a working solution of NBD-undecanoic acid-BSA complex (e.g., 1-5 µM) in serum-free medium. Add the labeling solution to the cells and incubate for 15-60 minutes at 37°C.

• Washing: Aspirate the labeling solution and wash the cells three times with ice-cold PBS to remove the unbound probe and halt uptake.[8]

• Fixation: Immediately add freshly prepared 4% PFA in PBS to the cells. Incubate for 15-20 minutes at room temperature.[8]

• Washing: Aspirate the PFA solution and wash the cells three times with PBS.

• (Optional) Permeabilization: For subsequent immunofluorescence, permeabilize the cells with a suitable detergent (e.g., 0.1% Triton X-100 or saponin in PBS).

• Mounting: Carefully mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope with a standard FITC/GFP filter set.

Visualizations

Caption: Experimental workflow for NBD-undecanoic acid labeling.

Caption: Intracellular trafficking pathways of fatty acids.

References

• 1. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular uptake and intracellular trafficking of long chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scbt.com [scbt.com]
• 5. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

How to reduce NBD-undecanoic acid photobleaching in microscopy.

Welcome to the technical support center for NBD-undecanoic acid microscopy. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during their experiments, with a focus on mitigating photobleaching.

Frequently Asked Questions (FAQs)

Q1: What is NBD-undecanoic acid and what is it used for in microscopy?

NBD-undecanoic acid is a fluorescently labeled fatty acid. The NBD (Nitrobenzoxadiazole) fluorophore allows for the visualization and tracking of the undecanoic acid molecule within live or fixed cells. It is commonly used to study cellular lipid metabolism, transport, and localization within various organelles.[1][2][3]

Q2: Why is my NBD-undecanoic acid signal weak or fading quickly?

A weak or rapidly fading signal is often due to photobleaching, a process where the NBD fluorophore is photochemically damaged by exposure to excitation light, causing it to lose its ability to fluoresce.[4] The NBD fluorophore is known to be susceptible to photobleaching. To minimize this, it is crucial to reduce the intensity and duration of light exposure during imaging. Using an anti-fade mounting medium for fixed cells can also be beneficial.

Q3: What are the optimal excitation and emission wavelengths for NBD-undecanoic acid?

The NBD fluorophore is typically excited by blue light and emits green fluorescence. For optimal signal, use an excitation wavelength around 460-488 nm and collect the emission signal around 520-550 nm.

Q4: How can I be sure that the signal I'm seeing is from NBD-undecanoic acid and not cellular autofluorescence?

It's important to have a negative control of unlabeled cells imaged under the same conditions. This will allow you to assess the level of natural cellular fluorescence (autofluorescence). If autofluorescence is high, you can perform background subtraction during image analysis.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Weak or No Signal	Low Probe Concentration: The concentration of NBD-undecanoic acid is too low for detection.	Optimize the probe concentration. A typical starting concentration is 1-10 µM.
Inefficient Cellular Uptake: Cells are not taking up the probe effectively.	Ensure cells are healthy and not overly confluent. Optimize incubation time (typically 15-60 minutes). For live cells, complexing NBD-undecanoic acid with fatty acid-free BSA can improve solubility and uptake.[5][6]
Photobleaching: The fluorescent signal is rapidly destroyed by the excitation light.[4]	Reduce Light Exposure: - Decrease the laser power or illumination intensity. - Reduce the exposure time or pixel dwell time. - Use a neutral density filter to attenuate the excitation light. - Minimize the time spent focusing on the sample. Use Antifade Reagents: - For fixed cells, use a mounting medium containing an antifade reagent. - For live cells, consider adding an antifade reagent like Trolox to the imaging medium.
High Background Fluorescence	Excess Probe: Unbound NBD-undecanoic acid in the medium or non-specifically associated with the coverslip.	Thorough Washing: Wash cells 2-3 times with buffer after incubation with the probe. Back-Exchange: For live cells, perform a "back-exchange" by incubating with a medium containing fatty acid-free BSA (e.g., 1-2 mg/mL) for 15-30 minutes to remove the probe from the outer leaflet of the plasma membrane.[5]
Probe Aggregation: NBD-undecanoic acid has formed aggregates that appear as bright, non-specific puncta.	Ensure the probe is fully solubilized in the solvent (e.g., ethanol or DMSO) before adding it to the medium. Vortex the solution well.
Cellular Autofluorescence: Intrinsic fluorescence from cellular components like NADH and flavins.	Image an unlabeled control sample to determine the level of autofluorescence and perform background subtraction. Consider using imaging media without phenol red, which can contribute to background fluorescence.
Signal Localized Only to the Plasma Membrane	Insufficient Incubation Time: The probe has not had enough time to be internalized and transported to intracellular compartments.	Increase the incubation time. Perform a time-course experiment to determine the optimal duration for observing the desired localization.
Inhibited Cellular Processes: The experimental conditions (e.g., low temperature) are inhibiting endocytosis or other transport mechanisms.	Ensure cells are imaged at a physiological temperature (e.g., 37°C) unless the experimental design requires otherwise.

Quantitative Data on Antifade Reagents

While specific quantitative data on the reduction of NBD-undecanoic acid photobleaching by various antifade reagents is limited in the literature, the following table summarizes commonly used antifade agents and their general effectiveness. The choice of reagent may require empirical optimization for your specific experimental setup.

Antifade Reagent	Commonly Used In	Mechanism of Action	Compatibility/Notes
p-Phenylenediamine (PPD)	Fixed Cells	Free radical scavenger.	Highly effective but can be toxic and may quench some cyanine dyes. Can cause autofluorescence at shorter wavelengths.[7][8]
n-Propyl gallate (NPG)	Fixed and Live Cells	Free radical scavenger.	Less toxic than PPD. May have anti-apoptotic effects in live cells.[8]
1,4-diazabicyclo[2.2.2]octane (DABCO)	Fixed and Live Cells	Free radical scavenger.	Less effective than PPD but also less toxic.[8]
Trolox	Live Cells	Vitamin E analog, acts as an antioxidant.	Cell-permeable and effective at reducing photobleaching in live-cell imaging.
Commercial Mountants (e.g., ProLong Gold, VECTASHIELD)	Fixed Cells	Proprietary formulations of antifade agents.	Generally provide good photobleaching protection across a range of fluorophores. Compatibility with NBD dyes is generally good, but should be confirmed.[7]

Experimental Protocols

Protocol 1: Live-Cell Imaging of NBD-Undecanoic Acid Uptake

This protocol details the labeling of live cells with NBD-undecanoic acid to visualize its uptake and intracellular transport.

Materials:

• Cultured cells grown on glass-bottom dishes or coverslips

• NBD-undecanoic acid stock solution (e.g., 1 mM in ethanol or DMSO)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Live-cell imaging medium (e.g., phenol red-free DMEM or HBSS)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips to achieve 60-80% confluency on the day of the experiment.

• Preparation of NBD-Undecanoic Acid-BSA Complex: a. In a sterile microfuge tube, add the desired amount of NBD-undecanoic acid stock solution. b. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum desiccator. c. Add pre-warmed (37°C) live-cell imaging medium containing fatty acid-free BSA (e.g., 0.1 mg/mL) to the dried lipid. d. Vortex thoroughly to create the NBD-undecanoic acid-BSA complex. A typical final concentration of NBD-undecanoic acid is 1-10 µM.

• Cell Labeling: a. Wash the cells twice with pre-warmed PBS. b. Add the NBD-undecanoic acid-BSA complex solution to the cells. c. Incubate at 37°C for 15-60 minutes. The optimal time will depend on the cell type and the specific process being studied.

• Washing and Back-Exchange: a. Aspirate the labeling solution. b. Wash the cells three times with pre-warmed live-cell imaging medium. c. To reduce plasma membrane signal, perform a back-exchange by incubating the cells with live-cell imaging medium containing 1-2 mg/mL fatty acid-free BSA for 15-30 minutes at 37°C.[5]

• Imaging: a. Replace the back-exchange medium with fresh, pre-warmed live-cell imaging medium. b. Image the cells using a fluorescence microscope equipped with appropriate filters for NBD (Excitation: ~488 nm, Emission: ~530 nm). c. To minimize photobleaching, use the lowest possible excitation intensity and exposure time that provides an adequate signal-to-noise ratio.

Protocol 2: Staining of Fixed Cells with NBD-Undecanoic Acid

This protocol describes a "stain-then-fix" method where live cells are labeled with NBD-undecanoic acid before fixation.

Materials:

• Cultured cells grown on coverslips

• NBD-undecanoic acid-BSA complex (prepared as in Protocol 1)

• 4% Paraformaldehyde (PFA) in PBS, freshly prepared

• PBS

• Antifade mounting medium

• Microscope slides

Procedure:

• Cell Preparation and Labeling: Follow steps 1 and 3 from Protocol 1 to label the cells with the NBD-undecanoic acid-BSA complex.

• Washing: Aspirate the labeling solution and wash the cells three times with ice-cold PBS to remove unbound probe and halt uptake.

• Fixation: a. Immediately add freshly prepared 4% PFA in PBS to the cells. b. Incubate for 15-20 minutes at room temperature.

• Final Washes: Wash the cells three times with PBS.

• Mounting: a. Carefully invert the coverslip onto a drop of antifade mounting medium on a microscope slide. b. Seal the edges of the coverslip with nail polish to prevent drying. c. Allow the mounting medium to cure according to the manufacturer's instructions (typically overnight in the dark).

• Imaging: Image the slides using a fluorescence microscope with appropriate settings for NBD, minimizing light exposure to prevent photobleaching.

Visualizations

Caption: Mechanism of photobleaching.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. vectorlabs.com [vectorlabs.com]

Technical Support Center: Optimizing NBD-Undecanoic Acid Concentration for Cell Viability

Welcome to the technical support center for the optimal use of NBD-undecanoic acid in cell-based experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on maintaining cell viability while utilizing this fluorescent fatty acid analog. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for NBD-undecanoic acid in cell culture experiments?

There is no single universal starting concentration, as the optimal concentration can vary significantly depending on the cell type, experimental duration, and the specific assay being performed. However, a general recommendation is to start with a low concentration, typically in the range of 1-5 µM, and perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Q2: How can I determine the maximum non-toxic concentration of NBD-undecanoic acid for my specific cell line?

To determine the maximum non-toxic concentration, it is essential to perform a cell viability assay. A common and straightforward method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[1] You should treat your cells with a range of NBD-undecanoic acid concentrations (e.g., 1, 5, 10, 25, 50, 100 µM) for the intended duration of your experiment. The highest concentration that does not significantly reduce cell viability compared to an untreated control would be considered the maximum non-toxic concentration.

Q3: What are the common signs of cytotoxicity to look for after treating cells with NBD-undecanoic acid?

Beyond quantitative viability assays, visual inspection of the cells under a microscope can provide early indications of cytotoxicity. Common morphological changes to look for include:

• Cell rounding and detachment: Adherent cells may lose their typical morphology, become rounded, and detach from the culture surface.

• Membrane blebbing: The cell membrane may show protrusions or bulges.

• Vacuolization: An increase in the number and size of vacuoles within the cytoplasm.

• Reduced cell density: A noticeable decrease in the number of cells in treated wells compared to control wells.

Q4: Can the solvent used to dissolve NBD-undecanoic acid affect cell viability?

Yes, the solvent can have a significant impact on cell viability. NBD-undecanoic acid is often dissolved in organic solvents such as dimethyl sulfoxide (DMSO) or ethanol. High concentrations of these solvents can be toxic to cells. It is crucial to keep the final solvent concentration in the cell culture medium as low as possible, typically below 0.5% (v/v), and to include a solvent-only control in your experiments to account for any solvent-induced effects.[2]

Q5: How does the NBD fluorescent tag itself affect cells?

The 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) fluorophore is a fluorescent tag that is sensitive to its environment.[3] While generally considered to be minimally cytotoxic at low concentrations, it is important to remember that it is a foreign molecule being introduced to the cells. The potential for off-target effects or metabolic alterations, though not extensively documented for NBD-undecanoic acid specifically, should be a consideration in experimental design.

Troubleshooting Guides

Problem 1: High cell death observed even at low concentrations of NBD-undecanoic acid.

Possible Cause	Troubleshooting Step
Cell line is particularly sensitive.	Perform a more granular dose-response experiment with concentrations starting from the nanomolar range (e.g., 100 nM, 500 nM, 1 µM).
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below 0.5%. Run a solvent-only control to confirm the solvent is not the cause of toxicity.[2]
Incorrect stock solution concentration.	Verify the concentration of your NBD-undecanoic acid stock solution. If possible, confirm the concentration using spectrophotometry.
Contamination of stock solution or media.	Use fresh, sterile stock solutions and cell culture media. Check for signs of microbial contamination in your cultures.

Problem 2: Inconsistent or non-reproducible cell viability results.

Possible Cause	Troubleshooting Step
Uneven cell seeding.	Ensure a homogenous single-cell suspension before seeding plates. After seeding, gently rock the plate to ensure even distribution of cells.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate for experimental conditions, as these are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Variability in treatment application.	Ensure that NBD-undecanoic acid is thoroughly mixed into the media before adding it to the cells. Use a multichannel pipette for consistent application across wells.
Inconsistent incubation times.	Standardize the incubation time for all experimental conditions.

Problem 3: Low fluorescence signal at non-toxic concentrations.

Possible Cause	Troubleshooting Step
Suboptimal concentration for imaging.	While prioritizing viability, you may need to slightly increase the NBD-undecanoic acid concentration. A careful balance between signal intensity and cell health is key.
Short incubation time.	Increase the incubation time to allow for more uptake of the fluorescent fatty acid. Monitor cell viability at the extended time point.
Imaging settings are not optimized.	Adjust the gain, exposure time, and laser power on your fluorescence microscope or imaging system to enhance the signal.
Photobleaching.	Minimize the exposure of your samples to the excitation light source. Use an anti-fade mounting medium if applicable.

Data Presentation

While specific cytotoxicity data for NBD-undecanoic acid is not extensively published, the following table provides an example of how to present data from a dose-response experiment to determine the optimal concentration.

Table 1: Example of Cell Viability Data for a Hypothetical Cell Line (e.g., HeLa) Treated with NBD-Undecanoic Acid for 24 Hours.

NBD-Undecanoic Acid Concentration (µM)	Cell Viability (% of Control)	Standard Deviation
0 (Control)	100	5.2
1	98.5	4.8
5	95.2	6.1
10	89.7	5.5
25	75.4	7.3
50	52.1	8.9
100	21.3	6.4

Data is hypothetical and for illustrative purposes only.

Based on this hypothetical data, a researcher might choose a working concentration between 1-10 µM for experiments where maintaining high cell viability is critical.

A study on a novel formulation of the parent compound, undecylenic acid, showed concentration-dependent cytotoxicity in various cancer cell lines. For example, in HeLa and A549 cells, significant decreases in viability were observed at concentrations above 50 µM after 24 hours of treatment.[4][5] This suggests that the undecanoic acid backbone itself can contribute to cytotoxicity at higher concentrations.

Experimental Protocols

Protocol 1: Determining Optimal NBD-Undecanoic Acid Concentration using MTT Assay

• Cell Seeding: Seed your cells in a 96-well plate at a density that will allow for logarithmic growth during the experiment. Allow cells to adhere overnight.

• Prepare NBD-Undecanoic Acid Dilutions: Prepare a series of dilutions of NBD-undecanoic acid in your cell culture medium. A suggested range is 1, 5, 10, 25, 50, and 100 µM. Also, prepare a vehicle control (medium with the same final concentration of solvent as the highest NBD-undecanoic acid concentration).

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of NBD-undecanoic acid. Include untreated and vehicle control wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well at a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[1]

• Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Visualizations

Caption: Workflow for determining the optimal concentration of NBD-undecanoic acid.

Caption: A logical diagram for troubleshooting high cell death.

References

• 1. Analysis of Cell Viability by the MTT Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Novel Formulation of Undecylenic Acid induces Tumor Cell Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Metabolic Degradation of NBD-Undecanoic Acid in Cells

This technical support center is designed for researchers, scientists, and drug development professionals utilizing NBD-undecanoic acid in their cellular experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you address and prevent its metabolic degradation, ensuring the integrity and accuracy of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions related to the stability and metabolism of NBD-undecanoic acid in cellular assays.

Issue/Question	Potential Cause(s)	Troubleshooting/Solution(s)
Rapid loss of fluorescence signal or signal appearing in untargeted organelles.	Metabolic Degradation: NBD-undecanoic acid is susceptible to β-oxidation, which can cleave the NBD-fluorophore from the fatty acid chain, leading to diffuse and non-specific fluorescence.	Inhibit β-oxidation: Pre-incubate cells with inhibitors of fatty acid oxidation. See the "Inhibitors of Fatty Acid Metabolism" table below for options and recommended concentrations. Use appropriate controls: Include control groups treated with β-oxidation inhibitors to confirm that the observed signal changes are due to metabolic degradation.
Photobleaching: The NBD fluorophore is susceptible to photobleaching, especially with prolonged exposure to excitation light.	Minimize light exposure: Use the lowest possible laser power and exposure time during microscopy. Use anti-fade reagents: Mount samples in a suitable anti-fade mounting medium.
Inconsistent or variable fluorescence intensity between experiments.	Inconsistent cell health or metabolic state: Differences in cell confluence, passage number, or culture conditions can alter metabolic rates.	Standardize cell culture conditions: Ensure consistent cell density, passage number, and media composition for all experiments. Serum starvation: Consider serum-starving cells for a defined period before the experiment to synchronize their metabolic state.
Variable probe loading: Inconsistent incubation time or concentration of NBD-undecanoic acid can lead to variable uptake.	Optimize loading conditions: Determine the optimal concentration and incubation time for your specific cell type to achieve consistent labeling.
High background fluorescence.	Non-specific binding: NBD-undecanoic acid may non-specifically associate with cellular components or the culture dish.	BSA wash: After labeling, wash cells with a solution of fatty acid-free bovine serum albumin (BSA) to remove non-specifically bound probe from the plasma membrane. Optimize washing steps: Ensure thorough washing with an appropriate buffer after incubation with the probe.
Autofluorescence: Some cell types exhibit significant intrinsic fluorescence.	Acquire unstained control images: Image unstained cells using the same settings to determine the level of autofluorescence. Spectral unmixing: If available on your microscopy system, use spectral unmixing to separate the NBD signal from autofluorescence.
Observed fluorescence does not co-localize with expected lipid structures.	Metabolic incorporation into other lipid species: The NBD-undecanoic acid may be metabolized and incorporated into other lipid classes, altering its subcellular localization.	Lipid extraction and analysis: Perform lipid extraction followed by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to identify potential NBD-labeled metabolites.
Off-target effects: The NBD-undecanoic acid or its metabolites might induce cellular stress or alter organelle morphology.	Assess cytotoxicity: Perform a dose-response experiment to determine the optimal, non-toxic concentration of NBD-undecanoic acid for your cell type. Use lower concentrations: Whenever possible, use the lowest effective concentration of the probe.

Data Presentation: Inhibitors of Fatty Acid Metabolism

To prevent the metabolic degradation of NBD-undecanoic acid, consider using the following inhibitors. It is crucial to perform dose-response experiments to determine the optimal, non-toxic concentration for your specific cell line and experimental conditions.

Inhibitor	Target Enzyme/Process	Typical Working Concentration	Key Considerations
Etomoxir	Carnitine Palmitoyltransferase I (CPT1)	10 - 200 µM[1][2]	Irreversible inhibitor. High concentrations (>50 µM) may have off-target effects on the electron transport chain.[1][2]
Perhexiline	Carnitine Palmitoyltransferase I (CPT1)	10 - 100 µM	Reversible inhibitor.
Trimetazidine	3-ketoacyl-CoA thiolase (3-KAT)	10 - 100 µM	Inhibits the final step of β-oxidation.
2-Bromopalmitate	Carnitine Palmitoyltransferase I (CPT1) and Acyl-CoA Synthetase	50 - 200 µM	Can also affect fatty acid activation.

Experimental Protocols

Protocol 1: Assessing the Metabolic Stability of NBD-Undecanoic Acid using HPLC

This protocol provides a method to quantify the degradation of NBD-undecanoic acid in cultured cells over time.

Materials:

• NBD-undecanoic acid

• Cultured cells of interest

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Methanol

• Acetonitrile

• HPLC system with a fluorescence detector (Excitation: ~465 nm, Emission: ~535 nm)

• C18 reverse-phase HPLC column

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates (e.g., 6-well plates) and grow to the desired confluency.

• Labeling: Incubate the cells with NBD-undecanoic acid at the desired concentration in serum-free medium for a specific time (e.g., 1 hour).

• Time Course: After the initial labeling, replace the labeling medium with fresh, pre-warmed complete medium. This is time point zero (t=0).

• Sample Collection: At various time points (e.g., 0, 2, 4, 8, 24 hours), collect both the cell lysate and the culture medium.

  • Medium: Collect the entire volume of the culture medium into a clean tube.

  • Cells: Wash the cells twice with ice-cold PBS. Lyse the cells in a suitable volume of methanol. Scrape the cells and collect the lysate.

• Sample Preparation:

  • Centrifuge the cell lysate at high speed (e.g., 14,000 x g) for 10 minutes to pellet cell debris. Collect the supernatant.

  • Filter both the medium samples and the cell lysate supernatants through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject a fixed volume of each sample onto the C18 column.

  • Use a gradient of acetonitrile in water (with 0.1% formic acid) to separate NBD-undecanoic acid from its potential metabolites.

  • Monitor the fluorescence signal at the appropriate wavelengths.

• Data Analysis:

  • Identify the peak corresponding to intact NBD-undecanoic acid based on its retention time (determined by running a standard).

  • Quantify the peak area of the intact NBD-undecanoic acid at each time point in both the cell lysate and the medium.

  • Calculate the percentage of NBD-undecanoic acid remaining at each time point relative to the t=0 sample to determine its stability.

Protocol 2: LC-MS/MS Analysis of NBD-Undecanoic Acid and its Metabolites

This protocol allows for the sensitive detection and identification of potential metabolites of NBD-undecanoic acid.

Materials:

• Same as Protocol 1, with the addition of internal standards (e.g., deuterated undecanoic acid).

• LC-MS/MS system with an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: Follow steps 1-5 from Protocol 1. It is highly recommended to add an internal standard to each sample before processing to control for extraction efficiency and instrument variability.

• LC Separation:

  • Use a C18 reverse-phase column with a gradient of acetonitrile and water, both containing 0.1% formic acid, for separation.

• MS/MS Detection:

  • Operate the mass spectrometer in negative ion mode.

  • Use selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) to specifically detect and quantify NBD-undecanoic acid and its predicted metabolites. The precursor ion will be the [M-H]⁻ of NBD-undecanoic acid, and fragment ions can be predicted based on its structure.

• Data Analysis:

  • Identify and quantify NBD-undecanoic acid and any detected metabolites by comparing their retention times and mass transitions to those of authentic standards (if available).

  • Normalize the peak areas to the internal standard.

  • Determine the rate of disappearance of the parent compound and the appearance of metabolites over time.

Mandatory Visualizations

Caption: Mitochondrial β-oxidation pathway for NBD-undecanoic acid.

Caption: Troubleshooting workflow for NBD-undecanoic acid experiments.

References

• 1. Identifying off-target effects of etomoxir reveals that carnitine palmitoyltransferase I is essential for cancer cell proliferation independent of β-oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identifying off-target effects of etomoxir reveals that carnitine palmitoyltransferase I is essential for cancer cell proliferation independent of β-oxidation | PLOS Biology [journals.plos.org]

Technical Support Center: BSA Back-Extraction for Plasma Membrane Signal Removal

This technical support center provides guidance for researchers utilizing a Bovine Serum Albumin (BSA) back-extraction protocol to specifically remove signals originating from proteins and lipids on the outer leaflet of the plasma membrane. This technique is particularly useful for assays where internal cellular signals need to be measured without interference from the cell surface.

Troubleshooting Guide

This guide addresses common issues that may arise during the BSA back-extraction protocol.

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete removal of plasma membrane signal	1. Suboptimal BSA concentration: The concentration of BSA may be too low to efficiently extract the target molecules. 2. Insufficient incubation time: The incubation period may be too short for complete extraction. 3. Incorrect type of BSA: Using BSA with fatty acids bound will reduce its extraction efficiency for lipids and lipophilic molecules. 4. Low temperature: The temperature of the incubation may be too low, reducing membrane fluidity and extraction efficiency.	1. Optimize BSA concentration: Test a range of fatty-acid-free BSA concentrations (e.g., 0.5%, 1%, 2% w/v). 2. Increase incubation time: Extend the incubation period in increments (e.g., 15 min, 30 min, 45 min) and assess signal removal. 3. Use fatty-acid-free BSA: Ensure the BSA used is of a high-purity, fatty-acid-free grade. 4. Optimize temperature: Perform the incubation at 37°C to increase membrane fluidity. If temperature sensitivity is a concern for your sample, test a range from room temperature to 37°C.
High cell lifting or cell death	1. Prolonged incubation: Extended exposure to the BSA solution can be stressful for some cell types. 2. Harsh pipetting: Vigorous pipetting during solution changes can detach adherent cells. 3. Suboptimal buffer conditions: The buffer used for the BSA solution may not be isotonic or may lack essential ions for cell viability.	1. Minimize incubation time: Use the shortest effective incubation time determined during optimization. 2. Gentle handling: Use wide-bore pipette tips and gentle aspiration/dispensing when adding or removing solutions. 3. Use a physiological buffer: Prepare the BSA solution in a balanced salt solution (e.g., HBSS, PBS with Ca²⁺/Mg²⁺) that maintains cell integrity.
High background signal after extraction	1. Incomplete removal of BSA solution: Residual BSA solution can interfere with downstream assays. 2. Non-specific binding of BSA: BSA may non-specifically bind to the remaining cell structures.	1. Thorough washing: Increase the number of wash steps (e.g., 3-4 times) with physiological buffer after the BSA incubation. 2. Inclusion of a blocking step: If applicable to your downstream application, a short incubation with a different blocking agent post-extraction might be considered, though this is less common for this specific protocol.
Variability between replicates	1. Inconsistent timing: Variations in incubation times between samples. 2. Temperature fluctuations: Inconsistent temperatures during the incubation steps. 3. Incomplete mixing: The BSA solution may not have been uniformly applied to all cells.	1. Standardize all timings: Use a timer to ensure consistent incubation periods for all samples. 2. Use a temperature-controlled incubator: Ensure all samples are incubated at the same, stable temperature. 3. Ensure uniform application: Gently swirl the plate or dish after adding the BSA solution to ensure even coverage.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind BSA back-extraction for removing plasma membrane signals?

A1: The BSA back-extraction technique leverages the ability of fatty-acid-free BSA to act as a lipid and protein "sink." When incubated with live cells, the BSA effectively sequesters and removes lipids and loosely associated proteins from the outer leaflet of the plasma membrane, thereby reducing or eliminating signals originating from these surface molecules. This process is driven by the hydrophobic binding pockets of albumin.

Q2: Which type of BSA should I use for this protocol?

A2: It is critical to use a high-purity, fatty-acid-free BSA. The presence of bound fatty acids will saturate the binding pockets of BSA, significantly reducing its capacity to extract lipids and proteins from the cell membrane.

Q3: Will this protocol permeabilize the cells?

A3: When performed under optimal conditions (appropriate BSA concentration, incubation time, and physiological buffer), this protocol is designed to be gentle and should not significantly permeabilize the plasma membrane. However, it is always recommended to verify cell integrity after the procedure using a viability dye like Trypan Blue or a live/dead cell stain.

Q4: Can this method be used for both adherent and suspension cells?

A4: Yes, this protocol can be adapted for both adherent and suspension cells. For suspension cells, centrifugation at low speed will be required to pellet the cells between solution changes. For adherent cells, gentle aspiration and addition of solutions are key to prevent cell detachment.

Q5: What are some alternatives to BSA back-extraction?

A5: Alternatives to BSA back-extraction for removing or minimizing plasma membrane signals include:

• Acid Stripping: A brief incubation with a low pH buffer to denature and remove surface-bound proteins. This method can be harsh on cells.

• Enzymatic Digestion: Using enzymes like trypsin or proteinase K at low concentrations for a very short duration to cleave extracellular domains of proteins. This requires careful optimization to avoid excessive cell damage.[1]

• Detergent-based selective permeabilization: While not a removal technique, using very low concentrations of specific detergents can sometimes be optimized to permeabilize the plasma membrane while leaving intracellular membranes intact, allowing for the washing out of cytosolic components. This is a different approach aimed at isolating organellar signals.[2]

Experimental Protocol: BSA Back-Extraction

This protocol provides a general framework for the BSA back-extraction procedure. Optimization of incubation times and BSA concentration is recommended for specific cell types and experimental goals.

Materials:

• Fatty-Acid-Free Bovine Serum Albumin (BSA)

• Physiological Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) or Phosphate-Buffered Saline (PBS) with Ca²⁺/Mg²⁺)

• Cultured cells (adherent or in suspension)

• Temperature-controlled incubator (37°C)

Procedure:

• Preparation of BSA Solution:

  • Prepare a fresh solution of 1% (w/v) fatty-acid-free BSA in pre-warmed (37°C) physiological buffer.

  • Ensure the BSA is fully dissolved by gentle inversion. Avoid vigorous vortexing which can cause foaming and protein denaturation.

• Cell Preparation:

  • For Adherent Cells: Grow cells on appropriate culture plates or coverslips. Before the experiment, remove the culture medium and wash the cells twice with pre-warmed physiological buffer.

  • For Suspension Cells: Pellet the cells by gentle centrifugation (e.g., 300 x g for 5 minutes). Remove the supernatant and wash the cell pellet twice by resuspending in pre-warmed physiological buffer and repeating the centrifugation.

• BSA Back-Extraction:

  • Remove the final wash buffer.

  • Add the pre-warmed 1% BSA solution to the cells. Ensure the cells are completely covered.

  • Incubate at 37°C for 15-30 minutes. The optimal time should be determined empirically.

• Removal of BSA and Post-Extraction Washes:

  • For Adherent Cells: Gently aspirate the BSA solution. Wash the cells three times with pre-warmed physiological buffer to remove any residual BSA.

  • For Suspension Cells: Pellet the cells by gentle centrifugation. Carefully remove the BSA-containing supernatant and wash the cells three times by resuspending in pre-warmed physiological buffer and re-pelleting.

• Downstream Analysis:

  • The cells are now ready for downstream applications, such as imaging or biochemical assays, with reduced signal from the plasma membrane.

Visualizations

Experimental Workflow

Caption: Workflow for BSA back-extraction to remove plasma membrane signals.

Conceptual Diagram of BSA Action

Caption: Conceptual representation of BSA selectively removing surface signals.

References

• 1. Optimization of Cell Membrane Purification for the Preparation and Characterization of Cell Membrane Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies for the Purification of Membrane Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

How to improve signal-to-noise ratio for NBD-undecanoic acid.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize experiments involving NBD-undecanoic acid and enhance the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is NBD-undecanoic acid and what are its spectral properties?

Q2: How can I improve the signal-to-noise ratio in my experiments with NBD-undecanoic acid?

A2: Improving the signal-to-noise ratio (SNR) is critical for obtaining high-quality data. Key strategies include:

• Optimizing Probe Concentration: Use the lowest possible concentration of NBD-undecanoic acid that still provides a detectable signal to minimize background from unbound probe.

• Reducing Background Fluorescence: Minimize autofluorescence from cells and media by using phenol red-free media and appropriate filters. A "back-exchange" step with bovine serum albumin (BSA) can help remove excess probe from the plasma membrane.

• Instrument Settings: Optimize microscope and detector settings, such as gain and exposure time, to maximize signal detection without saturating the detector.

• Photobleaching Prevention: Limit the exposure of the sample to excitation light and consider using anti-fade reagents when imaging fixed cells.

Q3: What are the main causes of high background fluorescence when using NBD-undecanoic acid?

A3: High background fluorescence is a common issue and can originate from several sources:

• Excess Probe Concentration: Leads to high levels of unbound probe in the solution or non-specific binding within the cell.

• Cellular Autofluorescence: Endogenous fluorophores within the cells can contribute to background noise.

• Media Components: Phenol red and other components in cell culture media can be fluorescent.

• Non-specific Binding: The probe may bind to cellular components other than the target of interest.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with NBD-undecanoic acid.

Issue 1: Weak or No Signal

Possible Cause	Solution	Citation
Low Probe Concentration	Increase the concentration of NBD-undecanoic acid incrementally.
Incorrect Filter Sets	Ensure the excitation and emission filters on the microscope are appropriate for the NBD fluorophore (Ex/Em: ~467/538 nm).
Photobleaching	Reduce the intensity and duration of excitation light. For fixed cells, use an anti-fade mounting medium.
Probe Degradation	Store NBD-undecanoic acid protected from light and moisture. Prepare fresh working solutions for each experiment.	[1]
Inefficient Cellular Uptake	Optimize incubation time and temperature to facilitate cellular uptake. Ensure cells are healthy and metabolically active.

Issue 2: High Background Fluorescence

Possible Cause	Solution	Citation
Excessive Probe Concentration	Perform a concentration titration to find the optimal probe concentration.
Insufficient Washing	Increase the number and duration of wash steps after probe incubation to remove unbound probe.
Cellular Autofluorescence	Image unstained control cells to determine the level of autofluorescence and subtract it from the experimental images.
Media Fluorescence	Use phenol red-free media or a buffered salt solution during imaging.
Non-specific Binding	Include a "back-exchange" step by incubating cells with fatty acid-free BSA after labeling to remove non-specifically bound probe from the plasma membrane.

Experimental Protocols

Protocol 1: Cellular Uptake of NBD-Undecanoic Acid using Fluorescence Microscopy

This protocol outlines a general procedure for visualizing the uptake of NBD-undecanoic acid in cultured cells.

Materials:

• NBD-undecanoic acid

• Cultured cells (e.g., HeLa, 3T3-L1)

• Cell culture medium (phenol red-free for imaging)

• Phosphate-buffered saline (PBS)

• Fatty acid-free bovine serum albumin (BSA)

• Fluorescence microscope with appropriate filter sets for NBD

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips and allow them to adhere and grow to the desired confluency.

• Probe Preparation: Prepare a stock solution of NBD-undecanoic acid in a suitable solvent like ethanol or DMSO. For cell loading, complex the NBD-undecanoic acid with fatty acid-free BSA in serum-free medium to a final concentration of 1-5 µM.

• Cell Labeling: Remove the culture medium from the cells and wash once with warm PBS. Add the NBD-undecanoic acid-BSA complex solution to the cells and incubate at 37°C for 15-30 minutes.

• Washing: Remove the labeling solution and wash the cells three times with cold PBS to remove unbound probe.

• Back-Exchange (Optional): To reduce plasma membrane signal, incubate the cells with medium containing 1% fatty acid-free BSA for 15-30 minutes at 37°C.

• Imaging: Replace the wash solution with phenol red-free imaging medium. Image the cells using a fluorescence microscope with appropriate settings for the NBD fluorophore.

Protocol 2: Fatty Acid Binding Protein (FABP) Assay

This protocol describes a competition assay to study the binding of unlabeled fatty acids to Fatty Acid-Binding Proteins (FABPs) using NBD-undecanoic acid as a fluorescent probe.

Materials:

• Purified Fatty Acid-Binding Protein (FABP)

• NBD-undecanoic acid

• Unlabeled fatty acid of interest

• Assay buffer (e.g., 10 mM Tris-HCl, pH 7.4)

• Fluorometer

Procedure:

• Prepare Solutions: Prepare stock solutions of FABP, NBD-undecanoic acid, and the unlabeled fatty acid in the assay buffer.

• Binding Reaction: In a microplate or cuvette, mix the FABP solution with a fixed concentration of NBD-undecanoic acid (e.g., 1 µM).

• Competition: Add increasing concentrations of the unlabeled fatty acid to the FABP/NBD-undecanoic acid mixture.

• Incubation: Incubate the mixture at room temperature for a sufficient time to reach binding equilibrium (e.g., 30 minutes).

• Fluorescence Measurement: Measure the fluorescence intensity of the NBD fluorophore (Ex/Em: ~467/538 nm).

• Data Analysis: The binding of the unlabeled fatty acid will displace NBD-undecanoic acid from the FABP, leading to a decrease in fluorescence intensity. Plot the fluorescence intensity against the concentration of the unlabeled fatty acid to determine the binding affinity (e.g., IC50).

Visualizations

Caption: Experimental workflow for cellular uptake of NBD-undecanoic acid.

Caption: Simplified signaling pathway of fatty acid uptake and metabolism.

References

• 1. caltagmedsystems.co.uk [caltagmedsystems.co.uk]

NBD-undecanoic acid solubility issues and how to solve them.

Welcome to the technical support center for NBD-undecanoic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the use of this fluorescent fatty acid analog. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you resolve solubility issues and other experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is NBD-undecanoic acid and what are its common applications?

NBD-undecanoic acid is a fluorescently labeled version of undecanoic acid, a saturated fatty acid. The NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) group is a fluorescent probe that allows for the visualization and tracking of the fatty acid in biological systems.[1][2][3] Its primary applications are in studying fatty acid uptake and transport across cell membranes, as well as investigating lipid metabolism and trafficking within cells.[1][3]

Q2: I'm having trouble dissolving NBD-undecanoic acid. What is the recommended procedure?

NBD-undecanoic acid has poor solubility in aqueous solutions. The recommended method is to first prepare a concentrated stock solution in an organic solvent and then dilute it into your aqueous experimental buffer.

Recommended Solvents for Stock Solution:

• Dimethyl sulfoxide (DMSO)

• Dimethylformamide (DMF)

• Ethanol

• Methanol [4]

Protocol for Preparing a Working Solution:

• Prepare a Stock Solution: Dissolve the NBD-undecanoic acid powder in a high-quality, anhydrous organic solvent (e.g., DMSO) to create a stock solution of 1-10 mM. Ensure the powder is completely dissolved by gentle vortexing.

• Prepare the Working Solution: While gently vortexing your aqueous buffer, slowly add the required volume of the NBD-undecanoic acid stock solution to achieve your desired final concentration. It is crucial to add the stock solution to the buffer, not the other way around, to minimize precipitation.

• Use a Carrier Protein (Recommended for Cell-Based Assays): To improve solubility and facilitate delivery into cells, it is highly recommended to complex the NBD-undecanoic acid with fatty acid-free bovine serum albumin (BSA). A typical molar ratio of fatty acid to BSA is 2:1.

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Aqueous Solution

Possible Cause: The concentration of NBD-undecanoic acid exceeds its solubility limit in the aqueous buffer, or the percentage of organic solvent in the final solution is too high.

Solutions:

• Decrease Final Concentration: Lower the final concentration of NBD-undecanoic acid in your working solution.

• Reduce Organic Solvent Percentage: Minimize the volume of the organic stock solution added to the aqueous buffer. A final concentration of DMSO above 1% can be toxic to some cells.

• Use a Carrier Protein: Complexing NBD-undecanoic acid with fatty acid-free BSA can significantly improve its solubility in aqueous media.

• Sonication: Briefly sonicate the solution to help dissolve small aggregates. However, avoid prolonged sonication as it can degrade the molecule.

• Gentle Warming: Gently warm the solution to 37°C to aid dissolution, but be cautious as excessive heat can also lead to degradation.

Issue 2: Low or No Fluorescence Signal

Possible Cause: The concentration of the probe is too low, the probe has degraded, or the fluorescence is being quenched.

Solutions:

• Increase Concentration: Gradually increase the concentration of NBD-undecanoic acid in your assay, ensuring it remains below the solubility limit to avoid aggregation-induced quenching.

• Protect from Light: NBD is a fluorescent dye and can be susceptible to photobleaching. Store the stock solution and handle working solutions protected from light.

• Check for Quenchers: Certain components in your media or buffer, or even high concentrations of the probe itself (self-quenching), can quench the fluorescence.[5][6][7]

• Optimize pH: The fluorescence of the NBD group can be pH-sensitive. Ensure the pH of your buffer is within the optimal range for NBD fluorescence (typically around neutral pH).

Issue 3: High Background Fluorescence

Possible Cause: In cell-based assays, high background can result from non-specific binding of the probe to cellular components or the extracellular matrix.

Solutions:

• Thorough Washing: After incubation with the probe, wash the cells multiple times with a suitable buffer (e.g., ice-cold PBS) to remove unbound NBD-undecanoic acid.

• Include a BSA Wash Step: Washing with a buffer containing a low concentration of fatty acid-free BSA can help to remove non-specifically bound probe.

• Optimize Incubation Time and Temperature: Shorter incubation times or performing the uptake at a lower temperature can reduce non-specific binding and endocytosis.[8]

Data Presentation

Table 1: Solubility of Undecanoic Acid in Various Solvents

While specific quantitative data for NBD-undecanoic acid is limited, the solubility of its parent compound, undecanoic acid, provides a useful reference.

Solvent	Approximate Solubility (mg/mL)
Ethanol	~25
DMSO	~10
DMF	~25
1:1 DMSO:PBS (pH 7.2)	~0.25

Data compiled from publicly available information.

Experimental Protocols

Protocol 1: Preparation of NBD-Undecanoic Acid-BSA Complex

This protocol describes how to prepare a complex of NBD-undecanoic acid with fatty acid-free BSA for improved solubility and delivery in cell-based assays.

Materials:

• NBD-undecanoic acid

• High-purity DMSO or ethanol

• Fatty acid-free BSA

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare NBD-Undecanoic Acid Stock Solution: Prepare a 10 mM stock solution of NBD-undecanoic acid in DMSO or ethanol.

• Prepare BSA Solution: Prepare a 5 mM solution of fatty acid-free BSA in PBS.

• Complex Formation: While vortexing the BSA solution, slowly add the NBD-undecanoic acid stock solution to achieve the desired molar ratio (e.g., 2:1 fatty acid to BSA).

• Incubation: Incubate the mixture at 37°C for 30 minutes to allow for complex formation.

• Dilution: The NBD-undecanoic acid-BSA complex is now ready to be diluted to the final working concentration in your cell culture medium.

Protocol 2: Cellular Fatty Acid Uptake Assay

This protocol provides a general workflow for measuring fatty acid uptake in cultured cells using NBD-undecanoic acid.

Materials:

• Cultured cells seeded in a suitable format (e.g., 96-well plate, chamber slide)

• NBD-undecanoic acid-BSA complex working solution

• Wash buffer (e.g., ice-cold PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium with DAPI (for microscopy)

Procedure:

• Cell Seeding: Seed cells to achieve a confluency of 70-80% at the time of the experiment.

• Starvation (Optional): To synchronize cells, you may serum-starve them for a few hours before the assay.

• Incubation with Probe: Remove the culture medium and add the NBD-undecanoic acid-BSA complex working solution. Incubate for the desired time (e.g., 1-30 minutes) at 37°C.

• Washing: Aspirate the probe solution and wash the cells three times with ice-cold PBS to stop the uptake and remove unbound probe.

• Fixation: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Washing: Wash the cells twice with PBS.

• Imaging/Analysis: The cells are now ready for analysis by fluorescence microscopy or flow cytometry.

Visualizations

Caption: Workflow for preparing NBD-undecanoic acid working solution.

Caption: Experimental workflow for a cellular fatty acid uptake assay.

Caption: Simplified signaling pathway of cellular fatty acid uptake.

References

• 1. amsbio.com [amsbio.com]
• 2. scbt.com [scbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 5. On the self-aggregation and fluorescence quenching aptitude of surfactant ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Minimization of self-quenching fluorescence on dyes conjugated to biomolecules with multiple labeling sites via asymmetrically charged NIR fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorescence Self-Quenching from Reporter Dyes Informs on the Structural Properties of Amyloid Clusters Formed in Vitro and in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

How to control for non-specific binding of NBD-undecanoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in controlling for non-specific binding of NBD-undecanoic acid during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding in the context of NBD-undecanoic acid assays?

A1: Non-specific binding refers to the association of NBD-undecanoic acid with cellular components or surfaces other than the intended target, such as fatty acid transport proteins. This can be due to the hydrophobic nature of the undecanoic acid chain and the fluorescent NBD group, leading to interactions with lipids in the plasma membrane, extracellular matrix components, or even the surface of the culture vessel. This phenomenon can lead to high background fluorescence, obscuring the specific signal from cellular uptake and trafficking.

Q2: What are the main consequences of uncontrolled non-specific binding?

A2: Uncontrolled non-specific binding can lead to several experimental issues, including:

• High background signal: This reduces the signal-to-noise ratio, making it difficult to detect the true specific uptake of NBD-undecanoic acid.

• Inaccurate quantification: High background can lead to an overestimation of fatty acid uptake.

• Misinterpretation of results: Non-specific binding can mask the effects of experimental treatments or genetic modifications on specific fatty acid transport.

• Poor image quality: In fluorescence microscopy, high background can lead to blurry images with low contrast.

Q3: What are the primary methods to control for non-specific binding of NBD-undecanoic acid?

A3: The main strategies to control for non-specific binding include:

• Use of Blocking Agents: Proteins like Bovine Serum Albumin (BSA) can be used to sequester the fluorescent fatty acid and prevent its non-specific adsorption.

• Competition Assays: Co-incubation with an excess of unlabeled undecanoic acid or a similar fatty acid can demonstrate the specificity of the NBD-undecanoic acid uptake.

• Back-Extraction: After labeling, a solution of BSA can be used to remove non-internalized, surface-bound NBD-undecanoic acid.

• Proper Experimental Technique: Using appropriate labware (e.g., glass tubes instead of plastic) and thorough washing steps can minimize non-specific binding to surfaces.

• Chemical Inhibition: Using known inhibitors of fatty acid transport can help to distinguish between transporter-mediated uptake and non-specific diffusion.

Troubleshooting Guides

Issue 1: High Background Fluorescence

Possible Cause	Troubleshooting Step
Excess NBD-undecanoic acid concentration	Perform a concentration-response curve to determine the optimal concentration that provides a good signal-to-noise ratio.
Non-specific binding to cell surfaces	1. Implement a back-extraction step with a BSA solution after the incubation period to remove surface-bound probe.[1] 2. Include a blocking step with a low concentration of fatty acid-free BSA in the incubation buffer.
Binding to plasticware	Use glass tubes or low-binding microplates for the preparation and incubation of NBD-undecanoic acid solutions.[1]
Autofluorescence of cells or medium	1. Image an unstained control sample to assess the level of autofluorescence. 2. Use a culture medium without phenol red for fluorescence microscopy experiments.
Aggregation of NBD-undecanoic acid	1. Ensure the probe is fully dissolved in a suitable solvent (e.g., DMSO) before diluting in aqueous buffer. 2. Vortex the final solution thoroughly before adding to cells.

Issue 2: Low Specific Signal

Possible Cause	Troubleshooting Step
Sub-optimal NBD-undecanoic acid concentration	Increase the concentration of NBD-undecanoic acid, while monitoring for a concurrent increase in background.
Low expression of fatty acid transporters	Use a cell line known to express high levels of fatty acid transporters like CD36 or FATPs, or consider transiently overexpressing the transporter of interest.
Inhibition of uptake by media components	Serum-starve the cells for a short period before the assay, as serum contains fatty acids that can compete for uptake.
Photobleaching of the NBD fluorophore	1. Minimize the exposure of the sample to excitation light. 2. Use an anti-fade mounting medium for fixed-cell imaging. 3. Acquire images using optimal camera settings (e.g., appropriate gain and exposure time).

Quantitative Data Summary

The following tables provide a summary of quantitative data related to the effectiveness of blocking agents and typical results from NBD-fatty acid uptake assays.

Table 1: Relative Effectiveness of Protein Blocking Agents in Immunoassays *

Blocking Agent	Concentration for >90% Inhibition of Non-Specific Binding
Casein	0.01 - 0.1 mg/mL
Instantized Dry Milk	0.1 - 1 mg/mL
Bovine Serum Albumin (BSA)	1 - 10 mg/mL
Fish Skin Gelatin	1 - 10 mg/mL
Porcine Skin Gelatin	> 10 mg/mL

*Data adapted from a study on ELISA microtiter plates, providing a general comparison of protein blocking efficiency.[1][2] The optimal agent and concentration should be empirically determined for NBD-undecanoic acid assays.

Table 2: Example of NBD-Fatty Acid Uptake Inhibition by a FATP2 Inhibitor (Lipofermata) *

Cell Line	IC50 of Lipofermata (µM)
hsHepG2 (Hepatocyte model)	~3 - 6
rnINS-1E (Pancreatic β-cell model)	~3 - 6
mmC2C12 (Myocyte model)	~3 - 6
hsCaco-2 (Intestinal epithelial model)	~3 - 6
Primary Human Adipocytes	~39

*Data from a study using the fluorescent fatty acid analog C1-BODIPY-C12, demonstrating the principle of using specific inhibitors to quantify transporter-mediated uptake.[3]

Experimental Protocols

Protocol 1: Competition Assay to Control for Non-Specific Uptake

This protocol is designed to differentiate between specific, transporter-mediated uptake and non-specific binding of NBD-undecanoic acid.

Materials:

• Cells cultured in appropriate plates

• NBD-undecanoic acid stock solution (e.g., 1 mM in DMSO)

• Unlabeled undecanoic acid or oleic acid stock solution (e.g., 100 mM in ethanol)

• Fatty acid-free BSA

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Plate reader or fluorescence microscope

Procedure:

• Prepare Assay Buffer: Prepare HBSS containing a low concentration of fatty acid-free BSA (e.g., 0.1%).

• Prepare Competition Solution: Prepare a working solution of unlabeled undecanoic acid at a concentration that is 50-100 fold higher than the final NBD-undecanoic acid concentration in the assay buffer.

• Pre-incubation:

  • For "Total Uptake" wells: Add assay buffer to the cells.

  • For "Non-specific Binding" wells: Add the competition solution to the cells.

  • Incubate the plate at 37°C for 15-30 minutes.

• Initiate Uptake: Add NBD-undecanoic acid to all wells to the final desired concentration (e.g., 1-5 µM).

• Incubation: Incubate the plate at 37°C for the desired time period (e.g., 5-30 minutes).

• Terminate Uptake: Remove the incubation medium and wash the cells three times with ice-cold PBS containing 0.2% BSA to remove unbound probe.

• Quantification:

  • For plate reader-based assays: Lyse the cells and measure the fluorescence (Excitation ~465 nm, Emission ~535 nm).

  • For microscopy-based assays: Fix the cells and acquire images.

• Data Analysis: Calculate the specific uptake by subtracting the fluorescence intensity of the "Non-specific Binding" wells from the "Total Uptake" wells.

Protocol 2: Back-Extraction with BSA to Remove Surface-Bound NBD-Undecanoic Acid

This protocol is used to distinguish between internalized and surface-adhered NBD-undecanoic acid.[1]

Materials:

• Cells labeled with NBD-undecanoic acid

• Ice-cold PBS

• Ice-cold BSA solution (e.g., 2% w/v fatty acid-free BSA in PBS)

Procedure:

• Label Cells: Incubate cells with NBD-undecanoic acid for the desired time.

• Initial Wash: Remove the labeling solution and wash the cells twice with ice-cold PBS to remove the bulk of the unbound probe.

• Back-Extraction:

  • Add the ice-cold BSA solution to the cells.

  • Incubate on ice for 10-15 minutes with gentle agitation.

  • Repeat the back-extraction step one more time for thorough removal of surface-bound probe.

• Final Wash: Wash the cells three times with ice-cold PBS.

• Analysis: Proceed with fluorescence measurement (plate reader, flow cytometry, or microscopy). The remaining fluorescence represents the internalized pool of NBD-undecanoic acid.

Visualizations

References

• 1. Quantitative differences among various proteins as blocking agents for ELISA microtiter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Chemical inhibition of fatty acid absorption and cellular uptake limits lipotoxic cell death - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Fluorescent Probes for Fatty Acid Uptake Studies

An Objective Comparison of Performance and Protocols for Cellular Fatty Acid Analysis

For researchers, scientists, and professionals in drug development, the accurate measurement of fatty acid uptake is crucial for understanding metabolic diseases and identifying potential therapeutic interventions. Fluorescent probes have become indispensable tools for these studies, offering a sensitive and dynamic way to track fatty acid transport and accumulation in living cells. This guide provides a comprehensive comparison of three commonly used fluorescent fatty acid analogs: BODIPY™ FL C12, NBD-stearic acid, and the proprietary TF2-C12 probe. We present a side-by-side analysis of their performance characteristics, detailed experimental protocols, and visual workflows to aid in the selection of the most suitable probe for your research needs.

Performance Comparison of Fluorescent Fatty Acid Probes

The choice of a fluorescent probe significantly impacts the quality and reliability of experimental data. The following table summarizes the key quantitative and qualitative performance characteristics of BODIPY™ FL C12, NBD-stearic acid, and TF2-C12.

Feature	BODIPY™ FL C12	NBD-stearic acid	TF2-C12
Excitation Max (nm)	~480-503	~490	~485
Emission Max (nm)	~508-515	~515-600	~515
Quantum Yield	High (~0.9)	Low (~0.3)	Not disclosed
Photostability	High	Low	Not disclosed
Environmental Sensitivity	Relatively insensitive to pH and polarity	Sensitive to environment	Not disclosed
Advantages	- Bright fluorescence- High photostability- Low environmental sensitivity- Mimics natural fatty acids well	- Commercially available- Established probe for studying fatty acid binding proteins	- Included in convenient kit format- Simple mix-and-read protocol- High signal-to-noise ratio reported in kits
Disadvantages	- Can form aggregates at high concentrations	- Lower brightness and photostability- Fluorescence can be environmentally sensitive- Potential for metabolic conversion artifacts	- Proprietary nature limits independent characterization- Performance data is primarily from manufacturer

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental procedures, the following diagrams have been generated using the DOT language.

General mechanism of fluorescent fatty acid probe uptake.

A typical experimental workflow for a fatty acid uptake assay.

Experimental Protocols

Detailed and reproducible protocols are essential for obtaining reliable and comparable results. Below are methodologies for performing fatty acid uptake assays using each of the discussed fluorescent probes.

Protocol 1: Fatty Acid Uptake Assay Using BODIPY™ FL C12

This protocol is adapted for use in 3T3-L1 adipocytes and can be modified for other cell types.[1][2]

Materials:

• BODIPY™ FL C12 (e.g., from Thermo Fisher Scientific)

• 3T3-L1 adipocytes (differentiated in 96-well plates)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Bovine Serum Albumin (BSA), fatty acid-free

• Hanks' Balanced Salt Solution (HBSS)

• Insulin (optional, for studying stimulated uptake)

• Phosphate Buffered Saline (PBS)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Culture and Differentiation: Culture 3T3-L1 pre-adipocytes in DMEM with 10% FBS. Induce differentiation to adipocytes using a standard protocol (e.g., with insulin, dexamethasone, and IBMX).

• Serum Starvation: On the day of the assay, wash the differentiated 3T3-L1 adipocytes twice with serum-free DMEM. Then, incubate the cells in serum-free DMEM for 2-4 hours at 37°C.

• Preparation of BODIPY™ FL C12 Working Solution:

  • Prepare a stock solution of BODIPY™ FL C12 in DMSO.

  • Dilute the stock solution in HBSS containing 0.1% fatty acid-free BSA to the desired final concentration (e.g., 1-5 µM).

• Fatty Acid Uptake:

  • Remove the serum-free medium from the cells.

  • Add the BODIPY™ FL C12 working solution to each well.

  • Incubate for the desired time points (e.g., 1, 5, 15, 30 minutes) at 37°C.

• Stopping the Uptake and Washing:

  • To stop the uptake, quickly aspirate the probe solution.

  • Wash the cells three times with ice-cold PBS containing 0.1% BSA to remove extracellular probe.

  • Perform a final wash with ice-cold PBS.

• Fluorescence Measurement:

  • Add PBS to each well.

  • Measure the intracellular fluorescence using a fluorescence microplate reader (e.g., excitation ~485 nm, emission ~515 nm) or visualize and quantify using a fluorescence microscope.

Protocol 2: Fatty Acid Uptake Assay Using NBD-stearic acid

This protocol is a general guideline for using NBD-stearic acid in cultured cells.[3][4]

Materials:

• NBD-stearic acid

• Cultured cells (e.g., hepatocytes, adipocytes)

• Appropriate cell culture medium

• Fatty acid-free BSA

• PBS

• Fluorescence spectrophotometer or microscope

Procedure:

• Cell Preparation: Plate cells in a suitable format (e.g., 6-well plates or chamber slides) and culture until they reach the desired confluency.

• Preparation of NBD-stearic acid-BSA Complex:

  • Prepare a stock solution of NBD-stearic acid in ethanol or DMSO.

  • In a separate tube, prepare a solution of fatty acid-free BSA in PBS.

  • Slowly add the NBD-stearic acid stock solution to the BSA solution while vortexing to form a complex. This improves the solubility and delivery of the probe to the cells.

• Fatty Acid Uptake:

  • Wash the cells twice with warm PBS.

  • Incubate the cells with the NBD-stearic acid-BSA complex at 37°C for the desired time course (e.g., up to 60 minutes).

• Washing:

  • Remove the probe solution.

  • Wash the cells three to four times with ice-cold PBS containing 0.5% BSA to quench and remove extracellular fluorescence.

  • Perform a final wash with ice-cold PBS.

• Fluorescence Analysis:

  • For quantitative analysis, lyse the cells and measure the fluorescence of the lysate using a fluorescence spectrophotometer (excitation ~490 nm, emission ~515-600 nm).

  • For imaging, fix the cells (optional) and observe them under a fluorescence microscope.

Protocol 3: Fatty Acid Uptake Assay Using TF2-C12 (from a commercial kit)

This protocol is based on commercially available fatty acid uptake assay kits that utilize a proprietary TF2-C12 probe (e.g., Sigma-Aldrich MAK156, Abcam ab176768).[1][5][6]

Materials:

• Fatty Acid Uptake Assay Kit (containing TF2-C12 Fatty Acid, Assay Buffer, and DMSO)

• Differentiated 3T3-L1 adipocytes or other cell types in a 96-well black, clear-bottom plate

• Serum-free cell culture medium

• Fluorescence microplate reader with bottom-read capability

Procedure:

• Cell Plating and Serum Starvation:

  • Plate cells (e.g., 50,000-80,000 cells/well) and allow them to adhere for 4-6 hours.

  • Remove the growth medium and incubate the cells in serum-free medium for 1 hour at 37°C.

• Preparation of Fatty Acid Dye Loading Solution:

  • Prepare the TF2-C12 Fatty Acid stock solution by adding the provided DMSO to the vial.

  • Dilute the stock solution into the Assay Buffer to create the final Fatty Acid Dye Loading Solution.

• Assay Measurement:

  • Remove the serum-free medium from the cells.

  • Add the Fatty Acid Dye Loading Solution to each well.

  • Immediately begin measuring the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~515 nm) in bottom-read mode.

  • For kinetic analysis, take readings every 20-30 seconds for 30-60 minutes. For an endpoint assay, incubate for 30-60 minutes before reading.

• Data Analysis:

  • Subtract the fluorescence of blank wells (medium only) from the cell-containing wells.

  • The rate of fluorescence increase corresponds to the rate of fatty acid uptake.

Conclusion

The selection of a fluorescent probe for fatty acid uptake studies should be guided by the specific experimental goals, the instrumentation available, and the cell type being investigated. BODIPY™ FL C12 offers superior brightness and photostability, making it ideal for high-resolution imaging and long-term studies.[7] NBD-stearic acid, while having some limitations in its photophysical properties, is a well-established probe, particularly for studies involving fatty acid-binding proteins. The TF2-C12 probe, available in user-friendly kits, provides a convenient and high-throughput method for quantifying fatty acid uptake, though its proprietary nature limits in-depth characterization. By understanding the comparative advantages and following standardized protocols, researchers can enhance the accuracy and reproducibility of their fatty acid uptake measurements, ultimately advancing our understanding of lipid metabolism in health and disease.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Microscopy-Based Assessment of Fatty Acid Uptake and Lipid Accumulation in Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Loss of intracellular lipid binding proteins differentially impacts saturated fatty acid uptake and nuclear targeting in mouse hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty Acid Uptake Assay Fatty Acid Uptake Assay Kit Dojindo [dojindo.com]
• 6. abcam.com [abcam.com]
• 7. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

Validating Fatty Acid Uptake Assays: A Comparison of NBD-Undecanoic Acid Performance in Wild-Type vs. Gene Knockout Models

For researchers, scientists, and drug development professionals, the accurate measurement of cellular fatty acid uptake is crucial for understanding metabolic diseases and developing effective therapeutics. The NBD-undecanoic acid assay is a common method for this purpose, utilizing a fluorescently labeled fatty acid analog. However, validating the specificity of this assay is paramount. This guide provides a comparative analysis of the NBD-undecanoic acid assay's performance in wild-type cells versus gene knockout models, specifically focusing on the fatty acid transporter CD36, a key player in cellular fatty acid uptake.

This guide presents supporting experimental data, detailed protocols, and visual workflows to objectively demonstrate how gene knockout models can be used to validate and interpret the results of fatty acid uptake assays.

Quantitative Data Summary: Impact of CD36 Knockout on Fatty Acid Uptake

The following table summarizes quantitative data from studies investigating the role of the fatty acid transporter CD36 on the uptake of fatty acids. While direct data for NBD-undecanoic acid is not always available in a comparative format, the data presented from analogous fluorescent and radiolabeled fatty acids in CD36 knockout models robustly demonstrates the transporter's significant role in this process. This validates the principle that knocking out a key transporter should lead to a measurable decrease in fatty acid uptake.

Cell/Tissue Type	Fatty Acid Analog Used	Model	Key Finding	Percent Reduction in Uptake in Knockout vs. Wild-Type	Reference
Adipocytes	3H-labeled oleate	CD36 null mice	Significant reduction in the high-affinity component of oleate uptake.	Not explicitly quantified as a percentage, but significantly reduced.	[1]
Heart, Skeletal Muscle, Adipose Tissue	BMIPP and IPPA (iodinated fatty acid analogs)	CD36 null mice	Substantial reduction in fatty acid analog uptake across multiple tissues.	50-80% in heart, 40-75% in skeletal muscle, 60-70% in adipose tissue.	[2]
T47D Breast Cancer Cells	TopFluor-OA (fluorescent oleic acid)	CD36-deficient cells	Palmitic acid treatment increased oleic acid uptake in control cells, but not in CD36-deficient cells.	Effect of palmitic acid on uptake was abolished.	[3]
COS7 Cells	14C-labeled lignocerate (24:0)	CD36-transfected cells vs. mock	3.7-fold higher average velocity of uptake in CD36-expressing cells.	Not a knockout, but demonstrates CD36-specific uptake.	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments, including the generation of gene knockout models and the execution of the NBD-lipid uptake assay.

Generation of Gene Knockout Cell Lines (e.g., using CRISPR/Cas9)

Validating the NBD-undecanoic acid assay relies on a robust gene knockout model. The CRISPR/Cas9 system is a widely used method for this purpose.[5][6]

Materials:

• Target cell line (e.g., HEK293T, 3T3-L1 pre-adipocytes)

• Lentiviral vectors co-expressing Cas9 and a guide RNA (gRNA) targeting the gene of interest (e.g., CD36)

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Transfection reagent

• Selection antibiotic (e.g., puromycin)

• Polybrene

Procedure:

• gRNA Design and Cloning: Design and clone two to three gRNAs targeting an early exon of the target gene into a lentiviral vector.

• Lentivirus Production: Co-transfect HEK293T cells with the lentiviral vector and packaging plasmids. Collect the virus-containing supernatant at 48 and 72 hours post-transfection.

• Transduction: Infect the target cells with the lentivirus in the presence of Polybrene.

• Selection and Clonal Isolation: Select for transduced cells using the appropriate antibiotic. Perform single-cell cloning by serial dilution to isolate individual knockout clones.

• Validation of Knockout: Expand the isolated clones and confirm the absence of the target protein by Western Blot and/or confirm the gene edit by Sanger sequencing.[5][6][7]

NBD-Lipid Uptake Assay using Flow Cytometry

This protocol is adapted from a method for studying lipid internalization in mammalian cell lines and is suitable for comparing wild-type and knockout cells.[8][9]

Materials:

• Wild-type and gene knockout cells

• NBD-undecanoic acid (or other NBD-lipid)

• Hanks' Balanced Salt Solution (HBSS)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Flow cytometer

• FACS tubes

Procedure:

• Cell Preparation: Culture wild-type and knockout cells to confluency. For adherent cells, detach them using a non-enzymatic cell dissociation solution. Resuspend cells in a suitable buffer like HBSS to a concentration of approximately 1 x 106 cells/mL.

• Fatty Acid Solution Preparation: Prepare a stock solution of NBD-undecanoic acid in DMSO. Immediately before the assay, dilute the stock solution in HBSS to the final working concentration.

• Uptake Assay:

  • Add the NBD-undecanoic acid solution to the cell suspension.

  • Incubate the cells at 37°C for a defined period (e.g., 5-30 minutes). Time courses are recommended to determine optimal incubation time.

  • To stop the uptake, place the tubes on ice and/or add ice-cold HBSS containing fatty acid-free BSA. BSA will bind to and quench the fluorescence of NBD-undecanoic acid that has not been internalized.

• Flow Cytometry Analysis:

  • Analyze the cell samples on a flow cytometer, using the appropriate laser and filter set for NBD fluorescence (e.g., excitation at 488 nm, emission at ~530 nm).

  • Gate on the live cell population using forward and side scatter properties.

  • Record the mean fluorescence intensity (MFI) of the cell population.

• Data Analysis: Compare the MFI of the knockout cells to that of the wild-type cells. A significant decrease in MFI in the knockout cells indicates that the knocked-out gene plays a role in the uptake of NBD-undecanoic acid, thus validating the assay's specificity for that pathway.

Visualizing the Validation Workflow and Biological Context

Diagrams created using Graphviz provide a clear visual representation of the experimental processes and the underlying biological pathways.

Caption: Experimental workflow for validating the NBD-undecanoic acid assay.

Caption: Simplified signaling pathway of CD36-mediated fatty acid uptake.

References

• 1. A null mutation in murine CD36 reveals an important role in fatty acid and lipoprotein metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Defective uptake and utilization of long chain fatty acids in muscle and adipose tissues of CD36 knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CD36 maintains lipid homeostasis via selective uptake of monounsaturated fatty acids during matrix detachment and tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CD36 Mediates Both Cellular Uptake of Very Long Chain Fatty Acids and Their Intestinal Absorption in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validating CRISPR/Cas9-mediated Gene Editing [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. How to Validate Gene Knockout Efficiency: Methods & Best Practices [synapse.patsnap.com]
• 8. NBD-lipid Uptake Assay for Mammalian Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Cellular Maze: A Guide to Fluorescent Fatty Acid Analogs for Lipid Transport Studies

For researchers, scientists, and drug development professionals, understanding the intricate pathways of lipid transport is paramount. Fluorescently labeled fatty acids are indispensable tools in this endeavor, offering a window into the dynamic processes of lipid uptake, trafficking, and metabolism. While NBD-undecanoic acid has long been a workhorse in the field, a new generation of fluorescent probes offers significant advantages in terms of photostability, brightness, and biological mimicry. This guide provides an objective comparison of key alternatives, supported by experimental data and detailed protocols, to aid in the selection of the optimal tool for your research needs.

At a Glance: Comparing the Tools of the Trade

The selection of a fluorescent fatty acid analog hinges on a balance of photophysical properties, biological relevance, and experimental context. Here, we compare NBD-undecanoic acid with its principal alternatives: BODIPY-, pyrene-, and anthracene-labeled fatty acids.

Property	NBD-Undecanoic Acid	BODIPY-Labeled Fatty Acids (e.g., BODIPY FL C12)	Pyrene-Labeled Fatty Acids (e.g., Pyrene Dodecanoic Acid)	Anthracene-Labeled Fatty Acids
Quantum Yield	Moderate (~0.3 in lipophilic environment)[1]	High (often approaching 1.0 in water, ~0.9 in fluid phase lipid bilayers)[2][3]	Environment-dependent	Generally moderate to high
Molar Extinction Coefficient (ε)	~20,000 cm⁻¹M⁻¹	High (>80,000 cm⁻¹M⁻¹)[2]	High	High
Photostability	Moderate, susceptible to photobleaching[4]	High, more resistant to photobleaching than NBD[4]	Good	Good
Environmental Sensitivity	Highly sensitive to solvent polarity; fluorescence increases in nonpolar environments[5]	Relatively insensitive to solvent polarity and pH[5]	Exhibits excimer formation at high concentrations, useful for studying membrane dynamics.	Sensitive to local environment
Cytotoxicity	Can inhibit cell proliferation at micromolar concentrations.[5]	Generally considered to have low cytotoxicity at imaging concentrations.[5]	Chain length-dependent cytotoxicity has been observed, with longer chains being more toxic at high concentrations.[6]	Data is limited, but generally considered to be metabolized by cells.
Biological Mimicry	The polar NBD group can alter membrane interactions.	The nonpolar BODIPY fluorophore is considered to better mimic natural lipids.[7]	The bulky pyrene group can perturb membranes.	Incorporated into cellular lipids.[8][9]
Key Applications	General lipid uptake and trafficking studies.	Live-cell imaging, long-term tracking, studying lipid droplet dynamics.[10][11][12]	Studying membrane fluidity, lipid-protein interactions, and lipid transfer.	Studies of lipid metabolism and incorporation into cellular membranes.[8][9]

Delving Deeper: A Head-to-Head Comparison

BODIPY-Labeled Fatty Acids: The Photostable Champions

BODIPY (boron-dipyrromethene) dyes have emerged as a superior alternative to NBD for many applications, primarily due to their exceptional photophysical properties. BODIPY-labeled fatty acids, such as BODIPY FL C12 and BODIPY FL C16, exhibit high fluorescence quantum yields and molar extinction coefficients, resulting in significantly brighter signals.[2][3] Their most notable advantage is their high photostability, making them ideal for time-lapse live-cell imaging and experiments requiring prolonged illumination.[4]

Furthermore, the fluorescence of many BODIPY dyes is relatively insensitive to the polarity of the surrounding environment, providing a more stable and reliable signal within the heterogeneous cellular milieu.[5] This contrasts with NBD, whose fluorescence is highly dependent on the polarity of its environment, which can complicate quantitative analysis. Studies have also suggested that BODIPY-based probes generally have lower cytotoxicity compared to NBD-sphingosine.[5]

Pyrene-Labeled Fatty Acids: Probing Membrane Dynamics

Pyrene-labeled fatty acids, such as 12-(1-pyrenyl)dodecanoic acid, are powerful tools for investigating the biophysical properties of membranes. A key feature of pyrene is its ability to form "excimers" (excited-state dimers) at high local concentrations.[1] This phenomenon, characterized by a red-shift in the emission spectrum, can be used to monitor changes in membrane fluidity, lipid lateral diffusion, and inter- and transbilayer movement of lipids.

While valuable for biophysical studies, the bulky nature of the pyrene fluorophore can be a drawback, potentially perturbing the very membrane properties it is intended to measure. Additionally, pyrene requires UV excitation, which can be phototoxic to cells and may not be compatible with all fluorescence microscopes.

Anthracene-Labeled Fatty Acids: Metabolic Tracers

Anthracene-labeled fatty acids, such as 9-(2-anthryl)-nonanoic acid, have been shown to be incorporated into cellular lipids through metabolic pathways.[8][9] This makes them useful probes for studying fatty acid metabolism and distribution within different lipid classes. Studies have demonstrated that fatty acid analogs containing anthracene at the n-terminus of the acyl chain are extensively incorporated into cellular lipids, with the types and amounts of labeled lipid products being similar to those of natural fatty acids.[9] However, detailed comparative data on their photophysical properties and cytotoxicity are less abundant compared to BODIPY and pyrene-based probes.

Visualizing the Path: Lipid Transport and Metabolism

To understand how these fluorescent probes are utilized, it is helpful to visualize the key cellular pathways involved in lipid transport.

Caption: General workflow of fluorescent fatty acid uptake and intracellular trafficking.

This diagram illustrates the general pathway of fatty acid uptake and metabolism. Fluorescent fatty acid analogs are taken up by cells via membrane-associated transporters like FATPs and CD36. Once inside, they are bound by fatty acid-binding proteins (FABPs) and transported to various organelles. Before being utilized, they are activated to their CoA esters by acyl-CoA synthetases (ACSLs). These activated fatty acids can then be esterified into complex lipids in the endoplasmic reticulum, undergo β-oxidation in the mitochondria for energy production, or be stored as neutral lipids in lipid droplets.

Caption: Monitoring lipid droplet dynamics with fluorescent fatty acids.

Fluorescent fatty acids are valuable for studying the dynamic nature of lipid droplets. After cellular uptake and activation, they are esterified into triglycerides by enzymes like DGAT and incorporated into the core of lipid droplets. The mobilization of these stored lipids can be tracked by observing the breakdown of fluorescent triglycerides by lipases such as ATGL and the subsequent release of the fluorescent fatty acids.

Experimental Corner: Protocols for Key Assays

Fatty Acid Uptake Assay Using a Fluorescence Plate Reader

This protocol is adapted for a high-throughput screening format to measure fatty acid uptake in real-time.

Materials:

• Cells of interest (e.g., 3T3-L1 adipocytes)

• 96-well black-wall, clear-bottom plates

• Fluorescent fatty acid analog (e.g., BODIPY FL C12)

• Hanks' Balanced Salt Solution (HBSS)

• Bovine Serum Albumin (BSA), fatty acid-free

• Quenching agent (optional, to reduce extracellular fluorescence)

• Fluorescence plate reader with bottom-read capabilities and appropriate filter sets.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for optimal growth and confluence at the time of the assay.

• Serum Starvation: Prior to the assay, serum-starve the cells for 1-3 hours in serum-free medium to establish basal conditions.

• Preparation of Fatty Acid Solution: Prepare a working solution of the fluorescent fatty acid analog complexed to BSA in HBSS. A typical concentration is 1-5 µM.

• Assay Initiation: Remove the serum-free medium and add the fatty acid working solution to each well.

• Kinetic Measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader. Measure the fluorescence intensity from the bottom of the wells at regular intervals (e.g., every 30 seconds) for a desired period (e.g., 30-60 minutes).

  • Excitation/Emission wavelengths: For BODIPY FL C12, use excitation around 485 nm and emission around 515 nm.

• Data Analysis: Plot the fluorescence intensity as a function of time. The initial rate of fluorescence increase corresponds to the rate of fatty acid uptake.

Cytotoxicity Assay

This protocol provides a general method to assess the potential cytotoxicity of fluorescent fatty acid analogs.

Materials:

• Cells of interest

• 96-well clear plates

• Fluorescent fatty acid analog at various concentrations

• Cell culture medium

• Cytotoxicity assay reagent (e.g., based on LDH release or a viability dye like propidium iodide)

• Plate reader (absorbance or fluorescence, depending on the assay kit).

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere and grow for 24 hours.

• Treatment: Remove the culture medium and add fresh medium containing a range of concentrations of the fluorescent fatty acid analog. Include a vehicle control (medium with the same solvent concentration used for the probe) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• Incubation: Incubate the cells for a relevant period (e.g., 24, 48, or 72 hours).

• Assay: Following the manufacturer's instructions for the chosen cytotoxicity assay kit, add the reagent to each well and incubate for the recommended time.

• Measurement: Measure the absorbance or fluorescence using a plate reader at the appropriate wavelengths.

• Data Analysis: Calculate the percentage of cytotoxicity for each concentration relative to the positive and negative controls. Plot the cytotoxicity as a function of probe concentration to determine the concentration at which 50% of the cells are non-viable (IC50).

Conclusion

The study of lipid transport is a dynamic and evolving field, and the choice of the right fluorescent probe is critical for obtaining accurate and meaningful data. While NBD-undecanoic acid has been a valuable tool, alternatives such as BODIPY- and pyrene-labeled fatty acids offer significant advantages in terms of photostability, brightness, and specific applications. This guide provides a framework for researchers to compare these probes and select the most appropriate tool for their specific experimental needs, ultimately enabling a clearer understanding of the complex world of lipid metabolism.

References

• 1. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. BODIPY | AAT Bioquest [aatbio.com]
• 3. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. Influence of chain length of pyrene fatty acids on their uptake and metabolism by Epstein-Barr-virus-transformed lymphoid cell lines from a patient with multisystemic lipid storage myopathy and from control subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty Acid Analogs and Phospholipids—Section 13.2 | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Evidence for the incorporation of a fluorescent anthracene fatty acid into the membrane lipids of Micrococcus luteus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scholars.houstonmethodist.org [scholars.houstonmethodist.org]
• 10. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent advances in fluorescent probes for lipid droplets - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Recent advances in fluorescent probes for fatty liver imaging by detecting lipid droplets - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB01741B [pubs.rsc.org]

A Head-to-Head Comparison: NBD-Undecanoic Acid Assay vs. Radioactive Fatty Acid Uptake for Cellular Research

For researchers, scientists, and drug development professionals investigating cellular fatty acid metabolism, the choice of assay is a critical decision that impacts experimental workflow, data quality, and laboratory safety. This guide provides a comprehensive comparison of two prominent methods: the fluorescent NBD-undecanoic acid assay and the traditional radioactive fatty acid uptake assay.

While radioactive assays have long been considered a gold standard for their ability to closely mimic the behavior of natural fatty acids, fluorescent alternatives, such as the NBD-undecanoic acid assay, have gained significant traction. This shift is largely due to the fluorescent assays' enhanced safety profile, adaptability to high-throughput screening, and capacity for real-time kinetic measurements. This guide will delve into the specifics of each method, presenting a clear comparison of their performance, detailed experimental protocols, and a visualization of the underlying cellular mechanisms.

Quantitative Performance: A Comparative Analysis

The selection of an appropriate fatty acid uptake assay hinges on a variety of factors, including sensitivity, throughput, cost, and safety. The following table summarizes the key quantitative and qualitative differences between the NBD-undecanoic acid assay and radioactive fatty acid uptake assays.

Feature	NBD-Undecanoic Acid Assay	Radioactive Fatty Acid Uptake Assay
Principle	Fluorescence-based detection of a fatty acid analog.	Scintillation counting of a radiolabeled fatty acid.
Throughput	High-throughput compatible (96- or 384-well plates).[1][2][3]	Low-throughput, requires manual handling of individual samples.[1]
Real-time Kinetics	Allows for real-time monitoring of fatty acid uptake.[1][2][4]	Typically provides endpoint measurements.
Sensitivity	High sensitivity, dependent on the fluorophore and detection instrumentation.	Very high sensitivity, capable of detecting minute quantities of radiolabeled fatty acids.[5]
Safety	Non-radioactive, posing minimal safety risks.[1][2]	Involves handling of radioactive isotopes (e.g., ³H, ¹⁴C), requiring specialized safety protocols and disposal procedures.[5]
Cost	Generally lower cost due to the absence of radioactive materials and specialized disposal requirements.[1][2]	Higher costs associated with radioactive isotopes, scintillation fluid, and waste disposal.[1]
Cellular Processing	Does not typically require cell lysis for endpoint assays.[1]	Often requires cell lysis to measure intracellular radioactivity.[1]
Data Analysis	Fluorescence intensity is measured using a plate reader or microscope.	Radioactivity is quantified using a scintillation counter.[5]

Visualizing the Pathway: Fatty Acid Uptake Mechanism

Cellular uptake of long-chain fatty acids is a complex process mediated by various membrane-bound proteins. The following diagram illustrates a simplified model of this crucial biological pathway.

Caption: A simplified diagram of the key steps in cellular fatty acid uptake.

Experimental Protocols: A Step-by-Step Guide

The following sections provide detailed methodologies for performing both the NBD-undecanoic acid and radioactive fatty acid uptake assays. These protocols are intended as a general guide and may require optimization based on the specific cell type and experimental conditions.

NBD-Undecanoic Acid Fatty Acid Uptake Assay Protocol

This protocol outlines a fluorescence-based method for measuring fatty acid uptake in a 96-well plate format.

Materials:

• Cells of interest (e.g., 3T3-L1 adipocytes)

• Black-walled, clear-bottom 96-well plates

• NBD-undecanoic acid (or other fluorescent fatty acid analog)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Insulin (optional, for studying stimulated uptake)

• Quenching solution (optional, to reduce extracellular fluorescence)

• Fluorescence plate reader with bottom-read capabilities

Procedure:

• Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C and 5% CO₂.

• Serum Starvation (Optional): For studies involving hormonal stimulation (e.g., insulin), gently wash the cells with serum-free medium and then incubate in serum-free medium for 2-4 hours prior to the assay.

• Preparation of Fatty Acid Solution: Prepare a stock solution of NBD-undecanoic acid in ethanol or DMSO. On the day of the assay, prepare a working solution by complexing the NBD-undecanoic acid with fatty acid-free BSA in HBSS. The final concentration of the fluorescent fatty acid and BSA should be optimized for the specific cell type.

• Assay Initiation: Remove the medium from the wells and add the NBD-undecanoic acid working solution. If using a quenching agent, it can be added along with the fatty acid solution.

• Kinetic Measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader. Measure the fluorescence intensity (e.g., Ex/Em = 485/515 nm for BODIPY-FL C12) from the bottom of the wells at regular intervals (e.g., every 1-2 minutes) for a desired period (e.g., 60 minutes).

• Endpoint Measurement (Alternative): Alternatively, incubate the plate at 37°C for a fixed period (e.g., 30-60 minutes). After incubation, wash the cells with ice-cold HBSS containing 0.5% BSA to remove extracellular fluorescent fatty acids. Then, measure the fluorescence intensity.

• Data Analysis: For kinetic measurements, the rate of fatty acid uptake can be determined from the initial linear portion of the fluorescence versus time curve. For endpoint measurements, compare the fluorescence intensity of treated cells to control cells.

Radioactive Fatty Acid Uptake Assay Protocol

This protocol describes a traditional method for measuring fatty acid uptake using a radiolabeled fatty acid such as [³H]oleic acid or [¹⁴C]palmitic acid.

Materials:

• Cells of interest (e.g., primary adipocytes or a relevant cell line)

• 24-well or 12-well tissue culture plates

• Radiolabeled fatty acid (e.g., [³H]oleic acid)

• Unlabeled fatty acid (e.g., oleic acid)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Krebs-Ringer-HEPES (KRH) buffer or other suitable buffer

• Phloretin (a non-specific transport inhibitor, for determining non-specific uptake)

• Scintillation vials

• Scintillation fluid

• Scintillation counter

• Cell lysis buffer (e.g., 0.1 M NaOH with 0.1% SDS)

Procedure:

• Cell Seeding and Differentiation: Plate cells in multi-well plates and culture until they reach the desired confluence or differentiation state.

• Serum Starvation: Similar to the fluorescent assay, serum starve the cells for 2-4 hours in a serum-free medium before the assay.

• Preparation of Radioactive Fatty Acid Solution: Prepare a stock solution of the radiolabeled fatty acid complexed with fatty acid-free BSA in KRH buffer. A parallel solution containing an excess of unlabeled fatty acid can be prepared to determine non-specific uptake.

• Assay Initiation: Wash the cells with KRH buffer. Add the radioactive fatty acid solution to the wells. For determining non-specific uptake, add the solution containing the excess unlabeled fatty acid to a separate set of wells. Incubate at 37°C for a defined period (e.g., 1-5 minutes).

• Stopping the Reaction: To stop the uptake, rapidly wash the cells three times with ice-cold KRH buffer containing 0.5% BSA. This step is crucial to remove extracellular radioactivity.

• Cell Lysis: Add cell lysis buffer to each well and incubate for at least 30 minutes to ensure complete cell lysis.

• Scintillation Counting: Transfer the cell lysate from each well to a scintillation vial. Add scintillation fluid, vortex, and measure the radioactivity using a scintillation counter.

• Protein Quantification: Determine the protein concentration in a parallel set of wells to normalize the radioactivity counts.

• Data Analysis: Calculate the specific fatty acid uptake by subtracting the non-specific uptake (from wells with excess unlabeled fatty acid) from the total uptake. Normalize the data to the protein concentration and the incubation time to express the results as pmol/mg protein/min.[5]

References

• 1. QBT Fatty Acid Uptake Assay Kit | Molecular Devices [moleculardevices.com]
• 2. shop.moleculardevices.com [shop.moleculardevices.com]
• 3. A live-cell high-throughput screening assay for identification of fatty acid uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Real-time quantification of fatty acid uptake using a novel fluorescence assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Microscopy and Flow Cytometry Data

In the realm of cellular analysis, both fluorescence microscopy and flow cytometry stand as powerful techniques for elucidating cellular processes. While flow cytometry offers high-throughput quantitative data on single-cell suspensions, microscopy provides invaluable spatial and morphological context. The cross-validation of data obtained from these two platforms is crucial for robust and comprehensive research findings. This guide provides a comparative overview of these techniques, supported by experimental data, detailed protocols, and visual workflows to aid researchers in integrating these methodologies.

Quantitative Data Comparison

The following table summarizes the quantitative comparison of data obtained from fluorescence microscopy and flow cytometry for key cellular assays. It is important to note that while flow cytometry inherently provides population-level statistics, quantitative data from microscopy is typically derived from image analysis of a smaller cell population.

Assay	Cell Line	Parameter Measured	Microscopy Result	Flow Cytometry Result	Reference
Apoptosis Detection	Jurkat	Percentage of apoptotic cells (Annexin V positive) after 2h camptothecin treatment	~70%	~70%	[1]
Protein Phosphorylation	HeLa	Peak ERK Phosphorylation (p-ERK) after growth factor stimulation	~30 minutes	~15 minutes	[2]
Cell Cycle Analysis	HeLa	Percentage of cells in G2/M phase (un-treated)	Data not available in a direct comparative study	17.0% ± 1.5%	[3]

Experimental Workflows

A generalized workflow for cellular analysis using microscopy and flow cytometry involves several key steps from sample preparation to data acquisition and analysis. The following diagram illustrates a typical experimental workflow for both techniques.

A generalized experimental workflow for flow cytometry and microscopy.

Signaling Pathway Analysis: ERK Activation

The Extracellular signal-Regulated Kinase (ERK) pathway is a critical signaling cascade involved in cell proliferation, differentiation, and survival. Both microscopy and flow cytometry are employed to study the phosphorylation of ERK (p-ERK) as an indicator of pathway activation.

Simplified diagram of the ERK signaling pathway.

Detailed Experimental Protocols

Here, we provide detailed protocols for the cross-validation of apoptosis, protein phosphorylation, and cell cycle analysis using both microscopy and flow cytometry.

Apoptosis Detection: Annexin V Staining

Objective: To quantify the percentage of apoptotic cells in a population.

1. Fluorescence Microscopy Protocol

• Cell Preparation: Seed Jurkat cells on poly-L-lysine coated coverslips and culture overnight. Induce apoptosis by treating with 10 µM camptothecin for 2-4 hours.

• Staining:

  • Wash cells gently with 1X Annexin V Binding Buffer.

  • Prepare a staining solution of Annexin V-FITC (or another fluorophore) and Propidium Iodide (PI) in 1X Annexin V Binding Buffer.

  • Incubate the cells with the staining solution for 15 minutes at room temperature, protected from light.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope with appropriate filters for FITC (for Annexin V) and PI.

• Data Analysis:

  • Acquire images from multiple random fields of view.

  • Count the number of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).

  • Calculate the percentage of apoptotic cells.

2. Flow Cytometry Protocol

• Cell Preparation: Culture Jurkat cells in suspension and induce apoptosis as described above.

• Staining:

  • Harvest and wash the cells with cold 1X PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Data Acquisition:

  • Analyze the samples on a flow cytometer equipped with a 488 nm laser.

• Data Analysis:

  • Gate the cell population based on forward and side scatter to exclude debris.

  • Use quadrant analysis to differentiate between live, early apoptotic, and late apoptotic/necrotic cell populations based on FITC and PI fluorescence.

Protein Phosphorylation: p-ERK Detection

Objective: To measure the level of phosphorylated ERK in response to stimulation.

1. Immunofluorescence Microscopy Protocol

• Cell Preparation: Seed HeLa cells on coverslips and serum-starve overnight. Stimulate with a growth factor (e.g., EGF) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining:

  • Block with 5% BSA in PBS for 1 hour.

  • Incubate with a primary antibody against p-ERK overnight at 4°C.

  • Wash and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature.

  • Counterstain nuclei with DAPI.

• Imaging and Analysis:

  • Acquire images using a fluorescence microscope.

  • Quantify the mean fluorescence intensity of p-ERK staining per cell using image analysis software.

2. Flow Cytometry Protocol

• Cell Preparation and Stimulation: Culture HeLa cells and stimulate as described for microscopy.

• Fixation and Permeabilization:

  • Harvest and fix the cells with 4% paraformaldehyde.

  • Permeabilize with ice-cold methanol.

• Staining:

  • Block with 5% BSA.

  • Incubate with a fluorescently conjugated anti-p-ERK antibody.

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer.

  • Determine the mean fluorescence intensity of the p-ERK signal for the cell population at each time point.

Cell Cycle Analysis: Propidium Iodide Staining

Objective: To determine the distribution of cells in different phases of the cell cycle.

1. Fluorescence Microscopy Protocol

• Cell Preparation and Fixation:

  • Grow HeLa cells on coverslips.

  • Fix the cells in 70% ethanol at -20°C for at least 30 minutes.

• Staining:

  • Wash the cells with PBS.

  • Treat with RNase A to degrade RNA.

  • Stain with a solution containing Propidium Iodide (PI).

• Imaging and Analysis:

  • Acquire images of the stained nuclei.

  • Measure the integrated fluorescence intensity of each nucleus using image analysis software.

  • Generate a histogram of the intensity values to distinguish between G1, S, and G2/M phases based on DNA content.

2. Flow Cytometry Protocol

• Cell Preparation and Fixation:

  • Harvest HeLa cells and fix them in 70% ethanol at -20°C.

• Staining:

  • Wash the cells and treat with RNase A.

  • Stain with PI solution.

• Data Acquisition and Analysis:

  • Analyze the samples on a flow cytometer.

  • Generate a histogram of the PI fluorescence intensity to determine the percentage of cells in G0/G1, S, and G2/M phases.[3]

References

• 1. Cell Cycle Analysis Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

A Researcher's Guide to Quantitative Analysis and Interpretation of NBD Uptake Data

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the use of Nitrobenzoxadiazole (NBD)-based fluorescent probes for cellular uptake studies. It offers a comparative analysis of NBD analogs against alternative methods, supported by experimental data and detailed protocols, to facilitate informed decisions in experimental design and data interpretation.

Introduction to NBD-Based Uptake Assays

NBD-labeled molecules, such as 2-NBDG (a glucose analog) and NBD-cholesterol, are widely used fluorescent probes to visualize and quantify the uptake of their corresponding parent molecules into living cells.[1] The principle of the assay is straightforward: cells are incubated with the NBD-labeled probe, and after a defined period, the amount of internalized fluorescence is measured. This fluorescence intensity serves as an index of the uptake rate and can be quantified using methods like flow cytometry, fluorescence microscopy, or a fluorescence plate reader.[2][3]

Despite their widespread use, it is crucial to understand the underlying mechanisms and potential limitations of NBD probes to ensure accurate data interpretation.

Quantitative Data Presentation: A Comparative Analysis

The selection of an appropriate uptake assay depends on the specific biological question, cell type, and available equipment. Below are tables comparing NBD-based assays with common alternatives for glucose and cholesterol uptake.

Table 1: Comparison of Glucose Uptake Assay Methods

Feature	2-NBDG Assay	Radiolabeled 2-Deoxyglucose (e.g., ³H-2DG) Assay	Enzymatic 2-Deoxyglucose (2DG) Assay
Principle	Fluorescent glucose analog is taken up by cells; intracellular fluorescence is quantified.	Radiolabeled glucose analog is taken up and trapped intracellularly; radioactivity is measured.	2DG is taken up and phosphorylated; accumulated 2DG-6P is measured via coupled enzymatic reactions.
Detection Method	Fluorescence Microscopy, Flow Cytometry, Plate Reader.	Scintillation Counting.	Colorimetry, Fluorometry, or Luminescence.
Throughput	High.	Low to Medium.	Medium to High.
Key Advantages	Enables single-cell analysis and visualization; non-radioactive.[2]	Considered the "gold standard" for sensitivity and direct measurement of transporter activity.[4]	Non-radioactive; measures accumulated product.
Key Limitations	Uptake may occur independently of known glucose transporters (e.g., GLUTs), questioning its accuracy as a direct proxy for glucose transport.[5][6] The bulky NBD tag can alter transport kinetics.[4]	Requires handling and disposal of radioactive materials; multi-step, lower throughput.[4]	Can have a small signal window and be susceptible to interference from cellular components.
Typical Conc.	100-400 µM.[1]	Varies (e.g., 0.3 μCi/mL).[5]	1 mM.[4]

Table 2: Comparison of Cholesterol Uptake Assay Methods

Feature	NBD-Cholesterol Assay	Radiolabeled Cholesterol (e.g., ³H-Cholesterol) Assay	Dehydroergosterol (DHE) Assay
Principle	Fluorescent cholesterol analog is taken up by cells; intracellular fluorescence is quantified.	Radiolabeled cholesterol is taken up; intracellular radioactivity is measured.	Intrinsically fluorescent sterol is taken up; its unique spectral properties are measured.
Detection Method	Fluorescence Microscopy, Flow Cytometry, Plate Reader.	Scintillation Counting.	UV-Vis or Fluorescence Spectroscopy/Microscopy.
Throughput	High.	Low to Medium.	Medium.
Key Advantages	High-throughput and suitable for screening.[7][8] Efflux measurements correlate well with radiolabeled methods.[9]	Direct measurement of cholesterol transport.	More closely mimics the structure of native cholesterol than NBD-cholesterol.
Key Limitations	The bulky NBD tag may alter uptake pathways and kinetics compared to native cholesterol.[10]	Requires handling and disposal of radioactive materials.	Lower quantum yield (weaker signal) compared to NBD; requires specialized optics for visualization.
Typical Conc.	1-20 µg/mL.[3][11]	Varies.	Varies (e.g., 15 µg/ml).[12]

Experimental Protocols and Methodologies

Accurate and reproducible data begins with a well-designed experimental protocol. Below is a generalized protocol for a cell-based NBD uptake assay, which can be adapted for specific probes and cell types.

General Protocol for 2-NBDG Glucose Uptake Assay

This protocol is designed for adherent cells in a 96-well plate format and analysis by flow cytometry or fluorescence microscopy.

1. Cell Preparation:

• Seed cells (e.g., 1x10⁴ - 5x10⁴ cells/well) in a 96-well plate and culture overnight to allow for adherence.[13]

2. Starvation/Pre-incubation:

• Carefully remove the culture medium.

• Wash cells once with warm Phosphate-Buffered Saline (PBS).

• Add glucose-free culture medium (e.g., glucose-free DMEM).[14]

• Incubate for 1-2 hours at 37°C. This step depletes intracellular glucose stores and synchronizes the baseline glucose uptake rate.[2] Note: Prolonged starvation can induce stress and alter cell metabolism, so this step must be optimized.[15]

3. Treatment and Probe Incubation:

• Remove the starvation medium.

• Add fresh glucose-free medium containing your test compounds (e.g., inhibitors, activators) or vehicle control.

• Incubate for the desired treatment period.

• Add 2-NBDG to a final concentration of 100-200 µg/mL (approximately 300-600 µM).[13]

• Incubate for 20-60 minutes at 37°C, protected from light.[2] The optimal time should be determined empirically for each cell line.

4. Stopping the Reaction and Washing:

• Remove the 2-NBDG-containing medium.

• Wash the cells twice with ice-cold PBS to stop the uptake and remove extracellular probe.[14]

5. Data Acquisition:

• For Flow Cytometry: Detach cells using trypsin or a non-enzymatic cell dissociation solution.[14] Resuspend in FACS buffer (e.g., PBS with 1% BSA). Analyze immediately using a flow cytometer, typically with a 488 nm excitation laser and a ~535 nm emission filter (FITC channel).[2][13]

• For Fluorescence Microscopy/Plate Reader: Add Assay Buffer or PBS to the wells.[16] Immediately measure fluorescence using appropriate filter sets (Excitation/Emission ≈ 485/535 nm).[13]

6. Data Analysis and Interpretation:

• The primary quantitative output is the Mean Fluorescence Intensity (MFI) of the cell population.[2]

• Compare the MFI of treated cells to vehicle-treated (control) cells to determine the effect of the compound on glucose uptake.

• Include a negative control (no 2-NBDG) to measure background autofluorescence and a positive control (e.g., insulin for muscle/fat cells, or a known uptake inhibitor like Phloretin) to validate the assay.[16]

Visualizations: Workflows and Pathways

Diagrams generated using Graphviz provide clear visual representations of complex processes.

Caption: Experimental workflow for a typical NBD-based cellular uptake assay.

Caption: Insulin signaling pathway leading to GLUT4 translocation and glucose uptake.

Critical Interpretation and Known Limitations

While NBD-based assays are valuable tools, their data must be interpreted with caution.

• Transporter Specificity: A significant body of evidence suggests that 2-NBDG uptake may not be exclusively mediated by canonical glucose transporters like GLUTs.[5] Studies have shown that pharmacologic inhibition or genetic knockdown of GLUT1, the primary glucose transporter in many cell types, does not always reduce 2-NBDG uptake, even while it effectively blocks the uptake of radiolabeled 2-deoxyglucose.[5][6] This implies that 2-NBDG can enter cells via transporter-independent mechanisms, and its uptake may not be an accurate reflection of glucose transporter activity.

• Probe-Induced Artifacts: The NBD moiety is bulky and can significantly alter the physicochemical properties of the parent molecule. This can lead to different binding affinities for transporters and potentially different uptake mechanisms compared to the unlabeled molecule.[4]

• Metabolic Instability: NBD-labeled lipids can be metabolized by cellular enzymes, such as phospholipases, which can cleave the fluorescent tag and confound quantitative analysis.[17][18] The use of metabolic inhibitors may be necessary but can also introduce off-target effects.

• Assay Conditions: Results are highly sensitive to experimental conditions such as incubation time, probe concentration, and the duration of cell starvation.[1][15] These parameters must be carefully optimized and standardized for reproducible results.

References

• 1. scholarworks.uark.edu [scholarworks.uark.edu]
• 2. biocompare.com [biocompare.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparison of Glucose Uptake Assay Methods [promega.com]
• 5. Cellular binding and uptake of fluorescent glucose analogs 2-NBDG and 6-NBDG occurs independent of membrane glucose transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Single Cell Glucose Uptake Assays: A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-throughput Nitrobenzoxadiazole-labeled Cholesterol Efflux Assay [jove.com]
• 8. content.abcam.com [content.abcam.com]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. High density lipoprotein-mediated cholesterol uptake and targeting to lipid droplets in intact L-cell fibroblasts. A single- and multiphoton fluorescence approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. Glucose (2-NBDG) uptake assay [bio-protocol.org]
• 15. Efficient and modified 2-NBDG assay to measure glucose uptake in cultured myotubes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. abcam.com [abcam.com]
• 17. NBD-lipid Uptake Assay for Mammalian Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biological Mimicry of NBD-Undecanoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of NBD-undecanoic acid as a fluorescent analog for studying fatty acid uptake, transport, and metabolism. By comparing its properties and performance with natural undecanoic acid and other fluorescent alternatives, this document aims to equip researchers with the necessary information to make informed decisions for their experimental designs.

Comparison of NBD-Undecanoic Acid with Alternatives

NBD-undecanoic acid is a fluorescently labeled fatty acid used to visualize and track the movement and localization of fatty acids within living cells.[1] Its utility as a biological mimic, however, depends on how closely its behavior mirrors that of its natural, unlabeled counterpart. The choice of a fluorescent probe is critical, as the label itself can influence the molecule's properties and biological activity.

Below is a comparative overview of NBD-undecanoic acid, its natural analog, and a popular alternative, BODIPY-labeled undecanoic acid.

Property	NBD-Undecanoic Acid	Undecanoic Acid (Natural)	BODIPY FL C11
Molecular Weight ( g/mol )	364.39[1]	186.29	~434.35
Fluorophore	Nitrobenzoxadiazole (NBD)	None	Boron-dipyrromethene (BODIPY)
Excitation/Emission (nm)	~466 / ~536	N/A	~505 / ~511
Quantum Yield	Environment-dependent, generally lower	N/A	High (often approaching 1.0)
Photostability	Moderate; susceptible to photobleaching	N/A	High; more resistant to photobleaching
Environmental Sensitivity	Highly sensitive to solvent polarity; fluorescence increases in nonpolar environments	N/A	Relatively insensitive to solvent polarity and pH
Biological Mimicry Considerations	The bulky NBD group can sterically hinder enzymatic processes and may alter membrane partitioning. It is generally considered to be poorly metabolized.	The natural substrate for cellular fatty acid transport and metabolism.	The BODIPY fluorophore is less polar than NBD and may have less impact on biological behavior. Some BODIPY-fatty acids are known to be esterified and incorporated into lipid droplets.

Quantitative Data Summary

Direct quantitative comparisons of the uptake and metabolism kinetics between NBD-undecanoic acid and natural undecanoic acid are limited in the available literature. However, studies with other NBD- and BODIPY-labeled fatty acids provide valuable insights into their relative performance.

Parameter	NBD-Labeled Fatty Acids	BODIPY-Labeled Fatty Acids	Natural Fatty Acids
Cellular Uptake	Readily taken up by cells, often used to study fatty acid transport.	Efficiently taken up by cells. Some studies suggest that BODIPY-fatty acids with shorter acyl chains (e.g., C5) are taken up faster than those with longer chains (e.g., C12, C16).	Uptake is a regulated process involving protein transporters like CD36 and FATPs.
Esterification & Metabolism	Generally considered to be poorly metabolized and not significantly incorporated into complex lipids. This can be an advantage for studying initial uptake events without the complication of metabolic conversion.	Can be esterified and incorporated into neutral lipids, such as triacylglycerols, and stored in lipid droplets. The degree of metabolism can depend on the specific BODIPY fluorophore and the length of the fatty acid chain.	Readily esterified to form complex lipids like triglycerides and phospholipids, or undergoes β-oxidation for energy production.
Subcellular Localization	Tends to localize to cellular membranes and can be used to visualize the Golgi apparatus.	Can be observed in the cytoplasm and accumulating in lipid droplets, indicating its entry into metabolic pathways.	Distributed throughout the cell, with significant pools in membranes, lipid droplets, and mitochondria for β-oxidation.

Experimental Protocols

Fluorescent Fatty Acid Uptake Assay Using a Microplate Reader

This protocol provides a method for quantifying the uptake of fluorescent fatty acid analogs in cultured cells.

Materials:

• Adherent cells cultured in a 96-well black, clear-bottom plate

• NBD-undecanoic acid or other fluorescent fatty acid analog

• Serum-free cell culture medium

• Washing Buffer (e.g., Phosphate-Buffered Saline - PBS)

• Fluorescence microplate reader with bottom-read capability

Procedure:

• Cell Seeding: Seed adherent cells in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay. Incubate in complete growth medium for 4-6 hours or until attached.

• Cell Starvation: Gently aspirate the growth medium and wash the cells twice with serum-free medium. Add fresh serum-free medium and incubate for 1 hour at 37°C in a 5% CO2 incubator to deprive the cells of exogenous lipids.

• Preparation of Fatty Acid Solution: Prepare a working solution of the fluorescent fatty acid analog (e.g., 5 µM NBD-undecanoic acid) in serum-free medium.

• Initiation of Uptake: Remove the starvation medium and add the fatty acid working solution to each well.

• Fluorescence Measurement: Immediately place the plate in a pre-warmed (37°C) fluorescence microplate reader.

• Kinetic Reading: Measure the fluorescence intensity (e.g., Ex/Em = 485/515 nm for NBD) from the bottom of the plate at regular intervals (e.g., every 2 minutes) for a desired period (e.g., 60 minutes).

• Endpoint Reading (Optional): For a simplified assay, incubate the plate at 37°C for a fixed time (e.g., 30 or 60 minutes) and then read the fluorescence.

• Data Analysis: Subtract the background fluorescence (from wells with cells but no fluorescent fatty acid) from the readings of the experimental wells. The rate of uptake can be determined from the slope of the initial linear portion of the kinetic curve.

Cellular Localization of NBD-Undecanoic Acid by Fluorescence Microscopy

This protocol allows for the visualization of the subcellular distribution of NBD-undecanoic acid.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• NBD-undecanoic acid

• Serum-free cell culture medium

• Organelle-specific fluorescent probes (e.g., MitoTracker™ for mitochondria, ER-Tracker™ for endoplasmic reticulum)

• 4% Paraformaldehyde (PFA) in PBS for fixing

• Mounting medium with DAPI for nuclear counterstaining

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Preparation: Seed cells on glass-bottom dishes or coverslips and culture to the desired confluency.

• Cell Starvation: As described in the uptake assay protocol, wash and incubate cells in serum-free medium for 1 hour.

• Labeling with NBD-Undecanoic Acid: Add NBD-undecanoic acid working solution to the cells and incubate for a specific time (e.g., 15-30 minutes) at 37°C.

• Organelle Staining (Optional): If co-localization is desired, incubate the cells with an organelle-specific probe according to the manufacturer's instructions. This can sometimes be done concurrently with the NBD-undecanoic acid incubation.

• Washing: Gently aspirate the labeling solution and wash the cells three times with warm PBS to remove extracellular probe.

• Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Washing and Mounting: Wash the cells twice with PBS. Mount the coverslips on microscope slides using mounting medium containing DAPI.

• Imaging: Visualize the cells using a fluorescence microscope. Capture images using the appropriate filter sets for NBD (blue/green), the organelle probe (e.g., red), and DAPI (blue).

• Image Analysis: Merge the captured images to determine the subcellular localization of the NBD-undecanoic acid.

Mandatory Visualizations

Caption: Workflow for a fluorescent fatty acid uptake assay.

Caption: Cellular fatty acid uptake and metabolic pathways.

Assessment of Biological Mimicry

The primary advantage of NBD-undecanoic acid is its fluorescence, which allows for real-time visualization and quantification of fatty acid dynamics in living cells. However, the addition of the NBD fluorophore introduces significant structural and chemical changes compared to the natural undecanoic acid molecule.

Advantages:

• Visualization: Enables direct observation of fatty acid uptake and localization.

• Uptake Studies: As it is poorly metabolized, it can be a useful tool to isolate and study the initial transport step across the plasma membrane without the confounding effects of subsequent metabolic conversion.

Limitations:

• Altered Physicochemical Properties: The NBD group is bulky and polar, which can affect how the molecule interacts with cell membranes and transport proteins.

• Reduced Metabolic Incorporation: Unlike natural fatty acids, NBD-undecanoic acid is not readily esterified into complex lipids or catabolized through β-oxidation. This limits its use for studying downstream metabolic pathways.

• Potential for Artifacts: The environmental sensitivity of the NBD fluorophore means that changes in fluorescence intensity may not solely reflect changes in concentration but could also be influenced by the local environment (e.g., binding to proteins or insertion into a lipid bilayer).

In contrast, BODIPY-labeled fatty acids are often considered better mimics of their natural counterparts. They are more photostable and their fluorescence is less sensitive to the environment. Importantly, some BODIPY-fatty acids are known to be metabolized and incorporated into lipid droplets, making them suitable for studying both uptake and subsequent metabolic storage.

Conclusion

NBD-undecanoic acid is a valuable tool for specific applications, particularly for visualizing and quantifying the initial steps of fatty acid uptake at the plasma membrane. Its limited metabolism can be advantageous for isolating this process. However, for studies investigating the complete pathway of fatty acid metabolism, including esterification and storage, alternative probes such as BODIPY-labeled fatty acids may offer a more biologically representative model. Researchers should carefully consider the specific biological question being addressed and the potential limitations of the chosen fluorescent analog when designing and interpreting their experiments.

References

• 1. amsbio.com [amsbio.com]

A Head-to-Head Comparison: NBD-Undecanoic Acid and Its Alternatives in Modern Research

For researchers, scientists, and drug development professionals navigating the complex world of lipid metabolism and cellular imaging, the choice of fluorescent probes is paramount. This guide provides an in-depth comparison of NBD-undecanoic acid, a widely used fluorescent fatty acid analog, with its common alternatives, offering a comprehensive overview of their advantages, limitations, and practical applications.

Introduction to NBD-Undecanoic Acid

11-(7-Nitrobenz-2-Oxa-1,3-diazol-4-yl)aminoundecanoic acid, or NBD-undecanoic acid, is a fluorescently labeled long-chain fatty acid that has been a staple in biological research for decades.[1][2][3] Its utility lies in its ability to mimic natural fatty acids, allowing for the visualization and tracking of their uptake, transport, and metabolism within living cells. The NBD fluorophore, attached to the omega-end of the undecanoic acid chain, exhibits fluorescence that is sensitive to the polarity of its environment, making it a useful tool for studying lipid-protein interactions and membrane dynamics.

Advantages and Limitations of NBD-Undecanoic Acid

The enduring popularity of NBD-undecanoic acid can be attributed to several key advantages. It is a relatively small and structurally similar analog to natural fatty acids, which allows it to be recognized and processed by cellular machinery involved in fatty acid transport and metabolism. This mimicry enables researchers to probe various aspects of lipid biology, from uptake kinetics to incorporation into complex lipids and storage in lipid droplets.

However, NBD-undecanoic acid is not without its drawbacks. A significant limitation is its photophysical properties. The NBD fluorophore has a relatively low fluorescence quantum yield and is prone to photobleaching, which can limit its use in long-term imaging experiments. Furthermore, its fluorescence emission is broad, which can lead to spectral overlap in multi-color imaging studies. From a biological perspective, while it mimics natural fatty acids, the presence of the bulky NBD group can sometimes alter its metabolic fate or interaction with specific enzymes compared to its unlabeled counterparts.

Performance Comparison with Alternatives

The primary alternatives to NBD-undecanoic acid are fluorescent fatty acid analogs based on the BODIPY (boron-dipyrromethene) fluorophore, such as BODIPY FL C12. These probes have gained significant traction in recent years due to their superior photophysical properties.

Property	NBD-Undecanoic Acid	BODIPY FL C12
Excitation Max (nm)	~466	~505
Emission Max (nm)	~539	~511
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	~22,000	>80,000[4][5]
Fluorescence Quantum Yield (Φ)	~0.3-0.5 (in methanol)	~0.9[4]
Photostability	Moderate	High[4]
Environmental Sensitivity	High (fluorescence sensitive to solvent polarity)	Low (fluorescence less sensitive to solvent polarity and pH)[6][7]
Spectral Width	Broad	Narrow[5]

Data Summary: The quantitative data clearly indicates the superior brightness (a product of extinction coefficient and quantum yield) and photostability of BODIPY FL C12 compared to NBD-undecanoic acid.[4][5] This translates to a stronger signal and the ability to perform more demanding imaging experiments with less signal degradation over time. The narrower emission spectrum of BODIPY dyes also makes them more suitable for multiplexing with other fluorophores.[5]

Experimental Protocols

Key Experiment 1: Live-Cell Fatty Acid Uptake Assay

This experiment is designed to quantify the rate of fatty acid uptake into living cells using fluorescence microscopy.

Methodology:

• Cell Culture: Plate cells of interest (e.g., 3T3-L1 adipocytes, hepatocytes) on glass-bottom dishes and culture to the desired confluency.

• Probe Preparation: Prepare a stock solution of NBD-undecanoic acid or BODIPY FL C12 in DMSO. On the day of the experiment, dilute the stock solution in serum-free media to the final working concentration (typically 1-5 µM).

• Cell Labeling: Wash the cells with warm PBS. Add the probe-containing media to the cells and incubate at 37°C.

• Imaging: Acquire images at regular time intervals using a fluorescence microscope equipped with the appropriate filter sets for either NBD (Excitation: ~460 nm, Emission: ~540 nm) or BODIPY FL (Excitation: ~488 nm, Emission: ~515 nm).

• Data Analysis: Measure the mean fluorescence intensity of individual cells at each time point using image analysis software (e.g., ImageJ). The rate of increase in fluorescence intensity corresponds to the rate of fatty acid uptake.

Key Experiment 2: Lipid Droplet Staining

This protocol outlines the procedure for visualizing the accumulation of fatty acids within intracellular lipid droplets.

Methodology:

• Cell Culture and Treatment: Culture cells as described above. To induce lipid droplet formation, cells can be treated with oleic acid complexed to BSA for 16-24 hours.

• Probe Staining: Wash the cells with PBS and then incubate with a solution of NBD-undecanoic acid or BODIPY 493/503 (a BODIPY analog specifically designed for neutral lipid staining) in PBS for 15-30 minutes at room temperature.[][9][10][11]

• Washing: Remove the staining solution and wash the cells 2-3 times with PBS.

• Imaging: Mount the coverslips on a microscope slide and image using a fluorescence microscope with the appropriate filter sets. Lipid droplets will appear as distinct fluorescent puncta within the cytoplasm.

Signaling Pathways and Workflows

Fatty Acid Uptake and Metabolism

Fluorescent fatty acid analogs like NBD-undecanoic acid are valuable tools for dissecting the intricate pathways of fatty acid transport and metabolism. Once taken up by the cell, these analogs can be esterified to coenzyme A and subsequently incorporated into various lipid species or undergo β-oxidation in the mitochondria for energy production.

Caption: Cellular uptake and metabolic fate of NBD-undecanoic acid.

Experimental Workflow for Fatty Acid Uptake Analysis

The following diagram illustrates a typical workflow for a cell-based fatty acid uptake experiment using fluorescent probes.

Caption: A typical experimental workflow for measuring fatty acid uptake.

Conclusion

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scbt.com [scbt.com]
• 4. BODIPY | AAT Bioquest [aatbio.com]
• 5. BODIPY Dye Series—Section 1.4 | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 9. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apexbt.com [apexbt.com]
• 11. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of NBD-Undecanoic Acid: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of NBD-undecanoic acid is paramount for maintaining a secure laboratory environment and adhering to regulatory standards. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this fluorescent fatty acid analog effectively.

Hazard Identification and Safety Precautions

NBD-undecanoic acid is classified with the following hazard statements:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Before handling, it is crucial to consult the Safety Data Sheet (SDS) for comprehensive safety information.

Personal Protective Equipment (PPE): Always wear the following PPE when handling NBD-undecanoic acid:

• Nitrile gloves

• Safety goggles or glasses

• Laboratory coat

Waste Segregation and Collection

Proper segregation of chemical waste is the first step in the disposal process. Follow these guidelines to prevent accidental reactions and ensure compliant disposal.

Workflow for Waste Segregation:

Caption: Waste segregation workflow for NBD-undecanoic acid.

Quantitative Data Summary:

Waste Type	Container	Labeling Requirements
Solid Waste	Designated solid chemical waste container	"Hazardous Waste," "NBD-undecanoic acid," and list all components
Liquid Waste	Designated liquid chemical waste container	"Hazardous Waste," "NBD-undecanoic acid," and list all solvent components and their concentrations

Step-by-Step Disposal Procedure

Follow this procedure for the safe disposal of NBD-undecanoic acid waste.

Experimental Protocol for Disposal:

• Preparation: Ensure all necessary PPE is worn. Prepare the designated and properly labeled hazardous waste containers.

• Solid Waste Transfer:

  • Carefully place all contaminated solid materials, such as used pipette tips, microfuge tubes, and gloves, into the designated solid chemical waste container.

  • Avoid generating dust from any powdered residue.

• Liquid Waste Transfer:

  • If NBD-undecanoic acid is in a solvent (e.g., methanol or DMF), transfer the solution to the appropriate liquid chemical waste container.

  • Segregate halogenated and non-halogenated solvent waste streams if required by your institution's policies.

• Container Sealing: Securely cap the waste containers to prevent spills or the release of vapors. Do not overfill containers.

• Storage: Store the sealed waste containers in a designated, well-ventilated, and secure secondary containment area away from incompatible materials.

• Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company.

Logical Relationship for Disposal Decision-Making:

Caption: Decision-making process for chemical waste disposal.

Spill and Emergency Procedures

In the event of a spill, adhere to the following protocol.

Spill Cleanup Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Assess the Spill: Determine the extent of the spill and if you can safely manage it with the available spill kit. For large spills, contact your institution's EHS.

• Contain the Spill:

  • For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation.

  • For liquid spills, use absorbent pads from a chemical spill kit to contain and absorb the liquid.

• Clean the Area: Decontaminate the spill area with an appropriate cleaning agent, and dispose of all cleanup materials as hazardous waste.

• Report the Incident: Report the spill to your supervisor and EHS department, as per your institution's policy.

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of NBD-undecanoic acid, fostering a culture of safety and environmental responsibility. Always consult your institution's specific guidelines and the manufacturer's SDS for the most accurate and up-to-date information.

Safeguarding Your Research: A Comprehensive Guide to Handling NBD-Undecanoic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of NBD-undecanoic acid, a fluorescent fatty acid analog. By adhering to these procedural steps, you can minimize risks and ensure the integrity of your research.

NBD-undecanoic acid (11-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)aminoundecanoic acid) is a valuable tool in various biological experiments for observing and analyzing cellular structures and tracking biomolecules.[1][2] However, its hazardous properties necessitate careful handling to prevent skin, eye, and respiratory irritation.

Hazard Identification and Personal Protective Equipment (PPE)

NBD-undecanoic acid is classified as a hazardous substance with the following risk phrases:

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The GHS07 symbol, indicating an irritant, is associated with this compound. To mitigate these risks, the following personal protective equipment is mandatory.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Butyl rubber gloves. For incidental contact, 8 mil nitrile gloves are recommended.	Provides a barrier against skin irritation. Nitrile and butyl rubber offer good chemical resistance to acidic compounds.[3]
Eye and Face Protection	Chemical safety goggles. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Protects against splashes that can cause serious eye irritation.[4]
Skin and Body Protection	A lab coat or chemical-resistant apron.	Prevents contamination of personal clothing and skin.
Respiratory Protection	For handling the powder outside of a certified chemical fume hood, a half-mask respirator with P100 particulate filters is recommended. An N95 mask may be sufficient for low-dust situations.	Protects the respiratory tract from irritation caused by inhaling the fine powder.[5]

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol outlines the safe handling of NBD-undecanoic acid from preparation of a stock solution to its use in cell-based assays.

1. Preparation of Stock Solution:

• Location: All initial handling of the powdered NBD-undecanoic acid must be conducted in a certified chemical fume hood to minimize inhalation risk.

• Procedure:

  • Don all required PPE.

  • Carefully weigh the desired amount of NBD-undecanoic acid powder.

  • Dissolve the powder in a suitable solvent, such as methanol or DMF, to create a stock solution.[6]

  • Cap the vial securely and label it clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the stock solution protected from light at -20°C for long-term stability.[6]

2. Use in Cell Culture Experiments (Example Workflow):

• Cell Seeding: Plate cells on a suitable culture vessel (e.g., coverslips, multi-well plates) and allow them to adhere overnight.

• Preparation of Working Solution:

  • Dilute the NBD-undecanoic acid stock solution to the desired final concentration in serum-free cell culture medium. To enhance solubility and cellular uptake, the formation of a complex with fatty acid-free bovine serum albumin (BSA) is often recommended.

• Cell Labeling:

  • Aspirate the old medium from the cells.

  • Add the NBD-undecanoic acid working solution to the cells.

  • Incubate for the desired period (e.g., 30-60 minutes) at 37°C.

• Washing and Fixation:

  • Remove the labeling solution.

  • Wash the cells three times with phosphate-buffered saline (PBS) to remove any unbound probe.

  • Fix the cells with a suitable fixative, such as 4% paraformaldehyde in PBS.

Below is a diagram illustrating the experimental workflow for handling NBD-undecanoic acid.

Caption: Workflow for the safe handling of NBD-undecanoic acid.

Disposal Plan

Proper disposal of NBD-undecanoic acid and any contaminated materials is crucial to prevent environmental contamination and ensure compliance with regulations.

Waste Type	Disposal Procedure
Unused Powder	Dispose of as hazardous chemical waste through your institution's Environmental Health and Safety (EHS) office. Do not dispose of down the drain or in regular trash.
Contaminated Liquid Waste	Collect all liquid waste containing NBD-undecanoic acid (e.g., used culture medium, wash solutions) in a clearly labeled, sealed, and chemical-resistant waste container. Dispose of through your institution's hazardous waste program.
Contaminated Solid Waste	All solid waste that has come into contact with NBD-undecanoic acid (e.g., gloves, pipette tips, centrifuge tubes, paper towels) must be collected in a designated, sealed hazardous waste bag or container. Dispose of through your institution's hazardous waste program.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.

By implementing these safety and handling protocols, researchers can confidently work with NBD-undecanoic acid while maintaining a safe and compliant laboratory environment. Always consult your institution's specific safety guidelines and the most recent Safety Data Sheet (SDS) for the compound.

References

• 1. amsbio.com [amsbio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. fishersci.com [fishersci.com]
• 5. ChemKnits: Respirator Masks for Dyeing Yarn [chemknits.com]
• 6. caltagmedsystems.co.uk [caltagmedsystems.co.uk]